Bromochlorofluoromethane, (-)-

• CAS: 31747-37-2

Core Science & Biosynthesis

basic properties of (-)-bromochlorofluoromethane

An In-depth Technical Guide on the Core Properties of (-)-Bromochlorofluoromethane

Introduction

Bromochlorofluoromethane (B1195813) (CHBrClF) is a trihalomethane notable for being one of the simplest stable chiral molecules.[1][2][3] Its structure, consisting of a central carbon atom bonded to four different substituents (hydrogen, bromine, chlorine, and fluorine), creates a stereogenic center, leading to the existence of two non-superimposable mirror images, or enantiomers.[3] This seemingly simple compound has been a subject of significant interest in the field of stereochemistry and fundamental physics. For nearly a century after its initial synthesis, the separation of its enantiomers posed a considerable challenge due to its hydrolytic instability and the absence of suitable functional groups for classical resolution techniques.[1][2][4] The successful resolution, finally achieved in 2005, opened avenues for its use in advanced research, particularly in the experimental investigation of molecular parity violation, a subtle effect predicted by quantum physics.[1] This guide provides a comprehensive overview of the core physicochemical properties, synthesis, experimental protocols, and safety considerations for (-)-bromochlorofluoromethane, tailored for researchers and professionals in the chemical and pharmaceutical sciences.

Physicochemical Properties

(-)-Bromochlorofluoromethane is a colorless liquid at room temperature with a characteristic ethereal odor.[5] It is a dense liquid with a boiling point just above standard room temperature. The fundamental physicochemical properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	CHBrClF	[1][6]
Molecular Weight	147.37 g/mol	[1][6][7]
Appearance	Colorless liquid	[5]
Melting Point	-115 °C (158 K)	[1][5][7]
Boiling Point	36 °C (309 K)	[1][5]
Density	1.953 g/cm³ (at 293 K)	[1][5]
Refractive Index	1.445 (at 589 nm and 293 K)	[5]
Heat of Vaporization	29.8 kJ/mol	[5]

Chirality and Stereochemistry

The tetrahedral arrangement of four different substituents (H, F, Cl, Br) around the central carbon atom makes bromochlorofluoromethane a classic example of a chiral molecule. The two enantiomers are designated as (R)-bromochlorofluoromethane and (S)-bromochlorofluoromethane. The levorotatory isomer, (-)-bromochlorofluoromethane, has been determined to have the (R) absolute configuration.[8] Conversely, the dextrorotatory isomer, (+)-bromochlorofluoromethane, corresponds to the (S) configuration.[9]

Figure 1: Enantiomers of Bromochlorofluoromethane

Spectroscopic Properties

Spectroscopic analysis is critical for the identification and characterization of bromochlorofluoromethane.

• Vibrational Spectroscopy (IR/Raman): Detailed vibrational assignments for bromochlorofluoromethane and its isotopologues (HCBr³⁵ClF, HCBr³⁷ClF, DCBr³⁵ClF, and DCBr³⁷ClF) have been determined using gas-phase infrared spectra and Raman spectra of the gaseous, liquid, and solid phases.[10] The complexity of the spectra is increased by Fermi resonance, which enhances several overtone and combination modes.[10]

• Mass Spectrometry (MS): GC-MS is a key technique for identifying bromochlorofluoromethane. The electron ionization mass spectrum is available in public databases such as the NIST WebBook.

Spectroscopy	Data/Observations	Source(s)
Infrared (IR)	Gas-phase spectra (200–4000 cm⁻¹) have been recorded and analyzed.	[10]
Raman	Spectra (50–4000 cm⁻¹) of gas, liquid, and solid phases have been observed.	[10]
Mass Spec (EI)	Characteristic fragmentation pattern available in NIST database.	[6][11]

Synthesis and Resolution

The synthesis and enantiomeric resolution of bromochlorofluoromethane are non-trivial processes that have been the focus of considerable research.

Synthesis: A common laboratory synthesis involves the free-radical bromination of chlorofluoromethane.

• Wohl-Ziegler Reaction: This method uses N-Bromosuccinimide (NBS) as the bromine source to react with chlorofluoromethane, yielding the racemic product.[2]

Enantiomeric Resolution: Due to the lack of functional groups, classical resolution methods are ineffective. Advanced techniques are required:

• Enantioselective Inclusion: Chiral host molecules, specifically cryptophanes, have been successfully used to resolve the enantiomers.[3][12] A chiral cryptophane can preferentially encapsulate one enantiomer over the other, allowing for the separation of the diastereomeric host-guest complexes.[3]

• Chiral Gas Chromatography: Separation can also be achieved by using a gas chromatograph equipped with a chiral stationary phase.

The general workflow for obtaining an enantiomerically pure sample is outlined below.

Figure 2: General workflow for synthesis and resolution.

Experimental Protocols

Protocol 1: Synthesis via Bromochlorofluoroacetic Acid (Illustrative)

This method, while complex, was instrumental in the historical efforts to obtain optically active samples.[9]

• Preparation of Bromochlorofluoroacetic Acid: Synthesize racemic bromochlorofluoroacetic acid (FClBrCCO₂H) through an appropriate halogenation sequence.

• Diastereomeric Salt Formation: Resolve the racemic acid by forming diastereomeric salts with a chiral amine, such as strychnine.

• Fractional Crystallization: Separate the diastereomeric salts by fractional crystallization. The differing solubilities of the salts allow for the isolation of one diastereomer.

• Acid Regeneration: Liberate the enantiomerically enriched bromochlorofluoroacetic acid from the purified salt by treatment with a strong acid.

• Decarboxylation: Perform a decarboxylation reaction on the resolved acid to yield the corresponding enantiomer of bromochlorofluoromethane. This step has been shown to proceed with retention of configuration.[9]

• Purification: Purify the resulting (-)-bromochlorofluoromethane by distillation or preparative gas chromatography.

Protocol 2: Enantiomeric Resolution via Cryptophane Inclusion

This protocol describes the analytical or preparative separation of enantiomers using a chiral host molecule.[3][12]

• Host-Guest Complexation: Dissolve the chiral cryptophane host (e.g., (-)-cryptophane-C) in a suitable solvent such as chloroform.

• Introduction of Racemate: Introduce the racemic bromochlorofluoromethane to the cryptophane solution. The host will preferentially form an inclusion complex with one enantiomer. For (-)-cryptophane-C, the (-)-enantiomer of CHBrClF is more strongly bound.[12]

• Equilibration: Allow the solution to equilibrate, establishing a dynamic equilibrium between the free guest molecules and the host-guest complexes.

• Separation/Analysis:

  • Analytical: The diastereomeric complexes can be distinguished and quantified using ¹H NMR spectroscopy, as the encapsulated guest molecule will have a different chemical shift from the free guest.

  • Preparative: Isolate the host-guest complex from the solution. This can be achieved through techniques like chromatography or crystallization.

• Guest Release: Release the enantiomerically enriched guest from the host's cavity. This is typically accomplished through gentle heating or by introducing a more competitive guest molecule to displace the bromochlorofluoromethane.

Safety and Handling

Proper safety precautions are essential when working with halogenated methanes.

• General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13] Avoid contact with skin and eyes, and prevent the formation of aerosols or vapors.[13]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles.[14]

  • Skin Protection: Use impervious gloves and protective clothing. Inspect gloves prior to use.[13]

  • Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a full-face respirator.[14]

• Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[13] Keep away from heat and incompatible materials such as strong oxidizing agents.[15]

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[13]

  • Skin Contact: Wash off with soap and plenty of water.[13]

  • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

  • Ingestion: Rinse mouth with water. Do not induce vomiting.[13] In all cases of exposure, consult a physician.[13]

Applications in Research

The primary utility of (-)-bromochlorofluoromethane is in fundamental research rather than as a synthetic building block.

• Stereochemistry: As one of the simplest chiral molecules, it serves as a model system for developing and testing theories of chirality and optical activity.[1]

• Parity Violation Measurement: Its most cutting-edge application is in the search for molecular parity violation.[1][3] The weak nuclear force is predicted to cause a tiny energy difference between the (R) and (S) enantiomers. High-resolution spectroscopy on enantiomerically pure samples of bromochlorofluoromethane aims to experimentally detect this minute energy difference, which would be a profound discovery in physics.[1][3]

References

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• 2. Bromochlorofluoromethane (593-98-6) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 3. Bromochlorofluoromethane|Chiral Research Compound [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. webqc.org [webqc.org]
• 6. Bromochlorofluoromethane | CHBrClF | CID 79058 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. nj.gov [nj.gov]

The Discovery and Enduring Significance of Bromochlorofluoromethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromochlorofluoromethane (B1195813) (CHBrClF) stands as a landmark molecule in the field of stereochemistry. As one of the simplest stable chiral compounds, its history is a compelling narrative of scientific challenge and innovation, from its initial synthesis to the eventual separation of its enantiomers. This technical guide provides an in-depth exploration of the discovery, synthesis, and characterization of bromochlorofluoromethane, tailored for researchers, scientists, and professionals in drug development. It offers a comprehensive overview of the experimental protocols for its preparation and enantiomeric resolution, presents key quantitative data in a structured format, and visualizes the synthetic and analytical workflows. The enduring relevance of bromochlorofluoromethane lies in its foundational role in understanding chirality and its contemporary application in fundamental physics research, particularly in the search for parity violation at the molecular level.

Introduction: A Molecule of Fundamental Importance

Bromochlorofluoromethane, a trihalomethane with the chemical formula CHBrClF, holds a unique position in the annals of chemistry. Its molecular structure, featuring a central carbon atom bonded to four different substituents (hydrogen, bromine, chlorine, and fluorine), results in a chiral center, making it one of the most elementary examples of a stable chiral molecule.[1] This inherent chirality means that bromochlorofluoromethane exists as a pair of non-superimposable mirror images, known as enantiomers, designated as (R)- and (S)-bromochlorofluoromethane.

The journey to isolate these enantiomers was a formidable challenge that spanned nearly a century after its initial synthesis.[2] The molecule's relative instability and lack of functional groups suitable for classical resolution techniques made its separation a significant scientific hurdle.[2] The successful resolution of its enantiomers was a testament to the advancements in separation science and has paved the way for its use in cutting-edge research.

Beyond its historical significance in stereochemistry, bromochlorofluoromethane has emerged as a crucial tool in experimental physics. Scientists are utilizing high-resolution spectroscopic techniques on its enantiomers to detect the minute energy differences predicted to exist between them due to the weak nuclear force, a phenomenon known as parity violation.[2]

This guide will delve into the technical details of the discovery, synthesis, and characterization of this remarkable molecule.

Historical Timeline and Discovery

The story of bromochlorofluoromethane is intertwined with the development of stereochemistry itself. While the initial synthesis of the racemic mixture was achieved much earlier, the true challenge lay in the separation and characterization of its individual enantiomers.

• Early Synthesis: The first documented synthesis of bromochlorofluoromethane dates back to the early 20th century. However, at that time, the techniques to separate the enantiomers of such a seemingly simple yet challenging molecule were not available.

• The Century-Long Challenge of Resolution: For decades, chemists attempted to resolve the racemic mixture of bromochlorofluoromethane. The lack of suitable functional groups for forming diastereomeric salts with common resolving agents proved to be a major obstacle.[2]

• Breakthrough in 2005: It was not until March 2005 that the successful separation of the enantiomers of bromochlorofluoromethane was definitively accomplished, nearly a century after its first synthesis.[2] This breakthrough was made possible by the development of advanced separation techniques.

• Modern Applications: In recent years, research has focused on using the separated enantiomers of bromochlorofluoromethane to investigate fundamental principles of physics, particularly the search for evidence of parity violation in molecular systems.[2]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectroscopic properties of bromochlorofluoromethane is essential for its handling, characterization, and application in research.

Physical Properties

The key physical properties of racemic bromochlorofluoromethane are summarized in the table below.

Property	Value	Reference
Molecular Formula	CHBrClF	[3]
Molecular Weight	147.371 g/mol	[3]
Appearance	Colorless liquid
Melting Point	-115 °C	[3]
Boiling Point	41.2 °C at 760 mmHg	[3]
Density	1.953 g/cm³	[3]
Refractive Index	1.427	[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of bromochlorofluoromethane and for distinguishing between its enantiomers in a chiral environment.

Spectroscopy	Data	Reference
¹H NMR	(Refer to specific literature for detailed spectra)	[4][5]
¹³C NMR	(Refer to specific literature for detailed spectra)	[6][7][8]
¹⁹F NMR	(Refer to specific literature for detailed spectra)	[9]
IR Spectroscopy	(Detailed vibrational spectra available in the literature)
Raman Spectroscopy	(Detailed vibrational spectra available in the literature)	[1]

Experimental Protocols

This section provides detailed methodologies for the synthesis of racemic bromochlorofluoromethane and the resolution of its enantiomers.

Synthesis of Racemic Bromochlorofluoromethane

The synthesis of racemic bromochlorofluoromethane is typically achieved through the decarboxylation of its precursor, bromochlorofluoroacetic acid.

Step 1: Synthesis of Bromochlorofluoroacetic Acid

The synthesis of bromochlorofluoroacetic acid can be achieved through various methods, including the halogenation of appropriate precursors. One common route involves the bromination and fluorination of a suitable starting material.[10] A general procedure is outlined below:

• Reaction: A suitable starting material, such as a derivative of acetic acid, is subjected to sequential or concurrent bromination and fluorination reactions. Reagents such as N-bromosuccinimide (NBS) for bromination and a fluoride (B91410) source for fluorination are commonly employed. The reaction is typically carried out in an appropriate organic solvent under controlled temperature conditions.

• Work-up and Purification: Following the reaction, the mixture is worked up to remove unreacted reagents and byproducts. This may involve extraction, washing with aqueous solutions, and drying of the organic phase. The crude bromochlorofluoroacetic acid is then purified, often by distillation or crystallization.

Step 2: Decarboxylation to Bromochlorofluoromethane

The final step in the synthesis is the decarboxylation of bromochlorofluoroacetic acid.

• Reaction: Bromochlorofluoroacetic acid is heated, often in the presence of a catalyst or in a high-boiling solvent, to induce the loss of carbon dioxide. The temperature and reaction time are critical parameters to control for optimal yield and to minimize side reactions.

• Purification: The resulting bromochlorofluoromethane is a volatile liquid and is typically purified by distillation. Careful control of the distillation conditions is necessary to obtain the pure product.

Resolution of Enantiomers by Fractional Crystallization

The resolution of racemic bromochlorofluoromethane has been successfully achieved through the fractional crystallization of diastereomeric salts formed with a chiral resolving agent, such as strychnine.[1]

Step 1: Formation of Diastereomeric Salts

• Reaction: Racemic bromochlorofluoroacetic acid is reacted with an equimolar amount of an enantiomerically pure chiral base, such as strychnine, in a suitable solvent (e.g., ethanol (B145695) or a mixture of solvents). This reaction forms a pair of diastereomeric salts: (R)-acid-(chiral base) and (S)-acid-(chiral base).

Step 2: Fractional Crystallization

• Crystallization: The solution containing the diastereomeric salts is slowly cooled or the solvent is partially evaporated to induce crystallization. Due to their different physical properties, one diastereomeric salt will be less soluble and will crystallize out of the solution first.

• Separation: The crystallized diastereomeric salt is separated from the mother liquor by filtration. The process of recrystallization may be repeated multiple times to enhance the diastereomeric purity of the isolated salt.

Step 3: Regeneration of Enantiomerically Enriched Acid

• Acidification: The separated diastereomeric salt is treated with a strong acid (e.g., hydrochloric acid) to protonate the carboxylate and liberate the enantiomerically enriched bromochlorofluoroacetic acid. The chiral resolving agent (e.g., strychnine) will remain in the aqueous phase as its corresponding salt.

• Extraction: The enantiomerically enriched acid is extracted from the aqueous solution using an organic solvent. The organic extracts are then washed, dried, and the solvent is removed to yield the purified enantiomerically enriched bromochlorofluoroacetic acid.

Step 4: Decarboxylation to Enantiomerically Enriched Bromochlorofluoromethane

• Reaction: The enantiomerically enriched bromochlorofluoroacetic acid is decarboxylated using the same procedure as for the racemic synthesis to yield the corresponding enantiomer of bromochlorofluoromethane.

Enantiomeric Analysis by Chiral Gas Chromatography

Chiral gas chromatography (GC) is a powerful technique for determining the enantiomeric excess of bromochlorofluoromethane samples.[11][12][13][14]

• Principle: The separation is achieved using a capillary column coated with a chiral stationary phase (CSP). The two enantiomers of bromochlorofluoromethane interact differently with the chiral stationary phase, leading to different retention times and thus their separation.

• Stationary Phases: Cyclodextrin-based chiral stationary phases are commonly used for the separation of halogenated hydrocarbons like bromochlorofluoromethane.[11][12]

• Typical Conditions:

  • Column: A capillary column coated with a suitable chiral stationary phase (e.g., a derivatized cyclodextrin).

  • Carrier Gas: Helium or hydrogen.

  • Temperature Program: An optimized temperature program for the oven is used to achieve good resolution of the enantiomers.

  • Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental workflows described in this guide.

Synthesis of Racemic Bromochlorofluoromethane

Caption: Workflow for the synthesis of racemic bromochlorofluoromethane.

Enantiomeric Resolution via Fractional Crystallization

Caption: Workflow for the resolution of bromochlorofluoromethane enantiomers.

Conclusion

Bromochlorofluoromethane, despite its simple structure, has played a pivotal role in the advancement of stereochemistry. The historical challenges associated with its enantiomeric resolution underscore the ingenuity and perseverance of the scientific community. Today, it continues to be a molecule of significant interest, not only as a pedagogical tool for understanding chirality but also as a sophisticated probe in the realm of fundamental physics. The detailed experimental protocols and data presented in this guide are intended to serve as a valuable resource for researchers and scientists, enabling them to further explore the fascinating properties and applications of this unique chiral molecule. Its story is a powerful reminder that even the smallest of molecules can hold the key to unlocking profound scientific insights.

References

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• 7. CH3Br C-13 nmr spectrum of bromomethane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of methyl bromide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 10. PT83367B - PROCESS FOR THE PREPARATION OF BROMOFLUOROACETIC ACIDS - Google Patents [patents.google.com]
• 11. chromatographyonline.com [chromatographyonline.com]
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An In-depth Technical Guide to the Stereoisomers of Bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromochlorofluoromethane (B1195813) (CHBrClF) stands as a cornerstone in the study of stereochemistry. As one of the simplest and most fundamental examples of a chiral molecule, it provides an ideal model system for understanding the principles of enantiomerism and optical activity. This technical guide delves into the core concepts of the stereoisomers of bromochlorofluoromethane, detailing their structure, properties, and the experimental methodologies used for their synthesis and characterization. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who require a deep understanding of stereoisomerism and its implications.

Introduction to the Chirality of Bromochlorofluoromethane

Bromochlorofluoromethane is a trihalomethane with the chemical formula CHBrClF. The central carbon atom in this molecule is bonded to four different substituents: a hydrogen atom, a bromine atom, a chlorine atom, and a fluorine atom. This structural arrangement results in a chiral center, also known as a stereocenter, rendering the molecule chiral.[1][2]

Chirality, a property of asymmetry, means that the molecule is non-superimposable on its mirror image.[3] This is analogous to the relationship between a person's left and right hands. Consequently, bromochlorofluoromethane exists as a pair of stereoisomers called enantiomers.[4] These enantiomers are distinct molecules with identical physical properties such as melting point, boiling point, and density, but they differ in their interaction with plane-polarized light.[5] One enantiomer rotates the plane of polarized light in a clockwise direction and is designated as the dextrorotatory or (+)-enantiomer, while the other rotates it in a counter-clockwise direction and is designated as the levorotatory or (-)-enantiomer.

The two enantiomers of bromochlorofluoromethane are assigned absolute configurations of (R) and (S) based on the Cahn-Ingold-Prelog priority rules. The priority of the substituents on the chiral carbon is determined by their atomic number: Br > Cl > F > H.

Quantitative Data Summary

The physical and chiroptical properties of the stereoisomers of bromochlorofluoromethane are summarized in the table below. Due to the challenges in separating the enantiomers, some data is based on theoretical predictions.

Property	Racemic Bromochlorofluoromethane	(R)-(-)-Bromochlorofluoromethane	(S)-(+)-Bromochlorofluoromethane
Molecular Formula	CHBrClF	CHBrClF	CHBrClF
Molar Mass	147.37 g/mol [5]	147.37 g/mol [6]	147.37 g/mol
Melting Point	-115 °C (158 K)[5]	-	-
Boiling Point	36 °C (309 K)[5]	-	-
Density	1.953 g/cm³[5]	-	-
Predicted Energy Difference	-	The (S) enantiomer is predicted to be lower in energy by approximately 2.356 x 10⁻¹⁶ eV.[5]
Predicted Vibrational Frequency Difference (C-F stretch)	-	The C-F vibrational frequency is predicted to be about 2.4 mHz lower for the (R)-enantiomer.[5]

Experimental Protocols

The synthesis and separation of the enantiomers of bromochlorofluoromethane have been a significant challenge in stereochemistry. The most successful method involves the resolution of a chiral precursor, bromochlorofluoroacetic acid, followed by a decarboxylation reaction.

Enantioselective Synthesis via Resolution of Bromochlorofluoroacetic Acid

The synthesis of optically active bromochlorofluoromethane was achieved through the fractional crystallization of the diastereomeric salts of bromochlorofluoroacetic acid (FClBrCCO₂H) with a chiral resolving agent, strychnine (B123637).[7][8][9]

Protocol:

• Salt Formation: Racemic bromochlorofluoroacetic acid is reacted with an equimolar amount of the chiral amine, strychnine, in a suitable solvent (e.g., ethanol). This reaction forms a mixture of two diastereomeric salts: (R)-acid·(chiral amine) and (S)-acid·(chiral amine).

• Fractional Crystallization: The diastereomeric salts have different solubilities. Through a process of fractional crystallization, the less soluble diastereomeric salt is selectively precipitated from the solution. The differing solubilities allow for the separation of the two diastereomers.

• Acid Regeneration: The separated diastereomeric salt is then treated with a strong acid (e.g., HCl) to protonate the carboxylate and regenerate the enantiomerically enriched bromochlorofluoroacetic acid. The strychnine salt is removed by filtration.

• Enantiomeric Purity Determination: The enantiomeric purity of the resolved bromochlorofluoroacetic acid can be determined by converting it to a diastereomeric ester (e.g., with a chiral alcohol like (-)-borneol) and analyzing the mixture using ¹⁹F NMR spectroscopy.[8]

Decarboxylation to Bromochlorofluoromethane

The enantiomerically enriched bromochlorofluoroacetic acid is then decarboxylated to yield the corresponding enantiomer of bromochlorofluoromethane. This reaction has been shown to proceed with retention of configuration.[9]

Protocol:

• Reaction Setup: The enantiomerically pure bromochlorofluoroacetic acid is heated in a suitable high-boiling solvent.

• Decarboxylation: Upon heating, the carboxylic acid loses a molecule of carbon dioxide, and the hydrogen is replaced by the carboxyl group's carbon, which then gets protonated to form the C-H bond in bromochlorofluoromethane.

• Purification: The resulting bromochlorofluoromethane, being a volatile liquid, can be purified by distillation.

Mandatory Visualizations

Stereoisomers of Bromochlorofluoromethane

Caption: Enantiomers of Bromochlorofluoromethane.

Experimental Workflow for Enantioselective Synthesis

Caption: Synthesis of Bromochlorofluoromethane Enantiomers.

Spectroscopic Characterization

The absolute configuration of the enantiomers of bromochlorofluoromethane has been determined using advanced spectroscopic techniques such as Raman Optical Activity (ROA) and Vibrational Circular Dichroism (VCD).[7][10] These methods measure the differential interaction of chiral molecules with left and right circularly polarized light, providing a unique spectroscopic fingerprint for each enantiomer.

Conclusion

The stereoisomers of bromochlorofluoromethane serve as a vital pedagogical tool and a subject of fundamental research in stereochemistry. Their simple yet unequivocally chiral structure provides a clear illustration of enantiomerism and optical activity. The challenging synthesis and separation of its enantiomers have spurred the development of advanced resolution and characterization techniques. For researchers in drug development and other fields where stereochemistry is critical, a thorough understanding of the principles exemplified by bromochlorofluoromethane is indispensable.

References

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• 5. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
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• 10. 19F and 1H NMR spectra of halocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Chiral Methane Derivatives

Abstract

Chirality, a fundamental property of molecular asymmetry, is of paramount importance in the fields of chemistry, biology, and pharmacology. Molecules that are non-superimposable mirror images of each other, known as enantiomers, can exhibit profoundly different biological activities. This technical guide provides a comprehensive overview of chiral methane (B114726) derivatives, compounds in which a central carbon atom is bonded to four distinct substituents. We delve into the core principles of chirality, key synthetic strategies, detailed experimental protocols for synthesis and analysis, and the critical implications of stereochemistry in drug development. This document is intended for researchers, scientists, and drug development professionals, offering a foundational understanding and practical insights into this vital area of stereochemistry.

Introduction to Molecular Chirality

In chemistry, a molecule is termed chiral if it cannot be superimposed on its mirror image through any combination of rotations and translations.[1][2] This property, often analogized to the relationship between a left and right hand, arises from the molecule's three-dimensional structure. The two mirror-image forms of a chiral molecule are called enantiomers.[1]

The Tetrahedral Carbon and the Origin of Chirality

The most common source of chirality in organic molecules is the presence of a stereocenter, or chiral center.[1][2] A carbon atom that is bonded to four different groups in a tetrahedral geometry is the most frequent type of stereocenter.[1][2] This arrangement ensures that the molecule lacks a plane of symmetry, a prerequisite for chirality. The spatial arrangement of the four distinct substituents around the central carbon atom gives rise to two possible configurations (R and S) that are non-superimposable mirror images.[1]

Chiral Methane Derivatives: Definition and Examples

A chiral methane derivative is a molecule where the central carbon atom of a methane scaffold is bonded to four unique atoms or groups. An isotopically chiral methane, for instance, can be formed with hydrogen (H), deuterium (B1214612) (D), tritium (B154650) (T), and another group.[3] More broadly, any methane derivative with the formula CWXYZ, where W, X, Y, and Z are all different, is chiral. These molecules represent the simplest class of organic compounds capable of exhibiting enantiomerism.

The Significance of Chirality in Drug Development

The biological environment, composed of chiral macromolecules like proteins and nucleic acids, is inherently stereoselective.[4] Consequently, enantiomers of a chiral drug can interact differently with receptors, enzymes, and other biological targets.[4][5] This can lead to significant differences in their pharmacodynamic and pharmacokinetic properties.[6]

• Eutomer : The enantiomer with the desired therapeutic activity.

• Distomer : The enantiomer that may have less activity, no activity, or even be responsible for undesirable or toxic effects.[7]

The tragic case of thalidomide, where one enantiomer was an effective sedative while the other was a potent teratogen, serves as a stark reminder of the critical importance of stereochemistry in drug safety.[8] Recognizing this, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established guidelines that emphasize the need to characterize the absolute stereochemistry of chiral drugs early in the development process.[5]

Core Synthetic Strategies

The creation of chiral methane derivatives in an enantiomerically pure form is a significant challenge in synthetic chemistry. The primary approaches rely on powerful catalytic strategies to control the stereochemical outcome of a reaction.[9]

Asymmetric Hydrogenation

Asymmetric hydrogenation is a highly efficient method that uses a chiral transition metal catalyst (typically based on rhodium, ruthenium, or iridium) to add hydrogen across a prochiral double bond in a stereocontrolled manner.[9] The chiral ligands coordinated to the metal center create a chiral environment that dictates the facial selectivity of hydrogen delivery, leading to a high enantiomeric excess of one enantiomer of the resulting alkane.[9]

Enantioselective C-H Functionalization

This strategy involves the direct, selective functionalization of a C-H bond in a prochiral or racemic alkane. Using a chiral catalyst, typically a rhodium-based complex, a new substituent is introduced in a way that generates a stereocenter with a high degree of enantioselectivity.[9] This method is powerful for creating complex chiral molecules from simple alkane precursors.[9]

Olefin Metathesis and Hydrogenation

Olefin metathesis, a reaction that rearranges carbon-carbon double bonds, can be used to construct a desired carbon skeleton. When combined with a subsequent hydrogenation step, it becomes a viable route to chiral alkanes. Chiral catalysts can be employed in either the metathesis or the hydrogenation step to induce enantioselectivity.[9]

Experimental Protocol: Asymmetric Hydrogenation of a Trisubstituted Alkene

This protocol provides a general procedure for the asymmetric hydrogenation of a trisubstituted alkene using a rhodium-based catalyst to produce a chiral alkane.[9]

Materials:

• [Rh(COD)₂]BF₄ (1 mol%)

• (R,R)-Et-DuPhos (1.1 mol%)

• Trisubstituted alkene (1.0 mmol)

• Anhydrous, degassed methanol (B129727) (10 mL)

• Hydrogen gas (high purity)

• Schlenk flask or similar reaction vessel

• Glovebox or Schlenk line for handling air-sensitive reagents

Procedure:

• Inside a glovebox, add [Rh(COD)₂]BF₄ and the chiral ligand (R,R)-Et-DuPhos to a Schlenk flask.

• Add anhydrous, degassed methanol to the flask and stir the mixture for approximately 20 minutes until a homogeneous solution is formed.

• Add the trisubstituted alkene substrate to the flask.

• Seal the flask, remove it from the glovebox, and connect it to a hydrogen line.

• Purge the flask with hydrogen gas three times to remove any residual air.

• Stir the reaction under a hydrogen atmosphere (1 atm) at 25°C for 12-24 hours.

• Upon reaction completion (monitored by TLC or GC), carefully vent the hydrogen atmosphere.

• Remove the solvent under reduced pressure (rotary evaporation).

• Purify the resulting residue by flash column chromatography on silica (B1680970) gel to isolate the chiral alkane product.

• Determine the enantiomeric excess of the product using chiral gas chromatography or HPLC.[9]

Analysis and Determination of Enantiomeric Purity

A critical step in chiral synthesis is quantifying the enantiomeric composition of the product. This is typically expressed as enantiomeric excess (ee) , which measures the degree to which one enantiomer is present in greater amounts than the other.[10][11] An ee of 100% indicates an enantiomerically pure sample, while an ee of 0% represents a racemic mixture (a 1:1 ratio of enantiomers).[10]

Optical Rotation and Polarimetry

Chiral compounds are optically active, meaning they can rotate the plane of plane-polarized light.[1][12] A polarimeter is used to measure this rotation. Enantiomers rotate light by equal amounts but in opposite directions.[12] While historically significant, polarimetry can be difficult to reproduce accurately as the measured rotation depends on concentration, solvent, temperature, and path length.[13]

Chiral Chromatography (GC and HPLC)

Chiral chromatography is the most widely used technique for separating and quantifying enantiomers.[7] The method employs a chiral stationary phase (CSP) that interacts differently with each enantiomer, causing them to travel through the column at different rates and thus be separated.[9][14] Both gas chromatography (GC) and high-performance liquid chromatography (HPLC) are powerful tools for this purpose.[4][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

In a standard achiral solvent, the NMR spectra of two enantiomers are identical. However, enantiomers can be distinguished using NMR by adding a chiral auxiliary, such as a chiral solvating agent or a chiral derivatizing agent.[13][15] These agents interact with the enantiomers to form transient diastereomeric complexes or new diastereomeric compounds, respectively, which have distinct NMR spectra, allowing for quantification.[15]

Experimental Protocol: Enantiomeric Excess by Chiral GC

This protocol outlines a general procedure for determining the enantiomeric excess of a volatile chiral alkane.[9]

Materials & Equipment:

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) or mass spectrometer (MS).

• Chiral capillary column (e.g., based on cyclodextrin (B1172386) derivatives).

• High-purity carrier gas (Helium or Hydrogen).

• Volumetric flasks and appropriate solvent for sample dilution.

• Racemic standard of the analyte (for method development and peak identification).

• Synthesized chiral sample.

Procedure:

• Method Development:

  • Prepare a dilute solution of the racemic standard.

  • Install the chiral GC column and set up an initial temperature program (e.g., start at a low temperature, ramp to a higher temperature).

  • Inject the racemic standard to confirm that the two enantiomers are separated into two distinct peaks with equal areas.

  • Optimize the temperature program, flow rate, and other GC parameters to achieve baseline separation of the enantiomer peaks.

• Sample Analysis:

  • Prepare a solution of the synthesized chiral sample at a known concentration, similar to that of the standard.

  • Inject the sample onto the GC using the optimized method.

  • Record the chromatogram.

• Data Analysis:

  • Identify the peaks corresponding to the two enantiomers.

  • Integrate the area under each peak.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak).

Quantitative Data Summary

Quantitative data is essential for evaluating the success of a synthetic method and understanding the biological relevance of chirality.

Table 1: Representative Catalytic Systems for Asymmetric Hydrogenation of Alkenes to Chiral Alkanes[9]

Catalyst Precursor	Chiral Ligand	Substrate Type	Pressure (H₂)	Temp. (°C)	Solvent	Yield (%)	ee (%)
[Rh(COD)₂]BF₄	(R,R)-Et-DuPhos	Trisubstituted Alkene	1 atm	25	Methanol	>95	>95
Ru(OAc)₂[(R)-BINAP]	(R)-BINAP	Disubstituted Alkene	10 atm	50	Ethanol	90-99	92-99
[Ir(COD)Cl]₂	(R,S)-Josiphos	Tetrasubstituted Alkene	50 atm	80	Dichloromethane	85-95	>90

Table 2: Comparison of Biological Activity of Enantiomers for Selected Drugs

Drug	Eutomer (More Active)	Distomer (Less Active/Toxic)	Biological Activity Comparison
Ibuprofen	(S)-(+)-Ibuprofen	(R)-(-)-Ibuprofen	The S-form possesses most of the anti-inflammatory effect. The R-form undergoes in-vivo conversion to the S-form.[5][8]
Ethambutol	(S,S)-Ethambutol	(R,R)-Ethambutol & meso-form	The (S,S)-enantiomer is the active antitubercular agent. The (R,R)-enantiomer can cause optic neuritis.[6]
Penicillamine	(S)-Penicillamine	(R)-Penicillamine	The S-enantiomer has the desired antiarthritic activity, while the R-enantiomer is extremely toxic.[6]
Valsartan	(S)-Valsartan	(R)-Valsartan	Used as a single (S)-enantiomer for its antagonistic action against AT1 receptors; the (R)-enantiomer is significantly less active.[8]
3-Br-Acivicin Isomers	(5S, αS) Isomers	Other Isomers	Only the (5S, αS) isomers displayed significant antiplasmodial (antimalarial) activity.[16]

Table 3: Comparison of Analytical Techniques for Chiral Separation

Technique	Principle	Advantages	Disadvantages
Polarimetry	Measures rotation of plane-polarized light	Simple, non-destructive	Low sensitivity; requires pure sample; affected by concentration, solvent, temp.[13]
Chiral GC	Differential interaction with a chiral stationary phase	High resolution; requires small sample size; suitable for a wide range of ee's.[13]	Analyte must be volatile and thermally stable; no absolute configuration data without a standard.[13]
Chiral HPLC	Differential interaction with a chiral stationary phase	Broad applicability to non-volatile compounds; preparative scale is possible	Can be more expensive; method development can be time-consuming
NMR Spectroscopy	Formation of diastereomeric species with a chiral auxiliary	Provides structural information; no separation needed	Requires a chiral auxiliary reagent; may have overlapping signals; lower sensitivity than chromatography.[13][15]

References

• 1. Chirality (chemistry) - Wikipedia [en.wikipedia.org]
• 2. pgsynth.com [pgsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. Bioactivity and analysis of chiral compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chiral drugs - Wikipedia [en.wikipedia.org]
• 7. Chiral analysis - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Enantiomeric excess - Wikipedia [en.wikipedia.org]
• 11. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 12. 5.4 Optical Activity – Organic Chemistry I [kpu.pressbooks.pub]
• 13. Determination of enantiomeric excess [ch.ic.ac.uk]
• 14. gcms.cz [gcms.cz]
• 15. researchgate.net [researchgate.net]
• 16. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-Bromochlorofluoromethane: A Comprehensive Technical Guide to a Cornerstone of Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Bromochlorofluoromethane (CHBrClF) stands as a molecule of fundamental importance in the field of stereochemistry. As one of the simplest stable chiral compounds, it possesses a single stereogenic center, a carbon atom bonded to four different substituents: hydrogen, bromine, chlorine, and fluorine.[1][2] This seemingly simple structure has made it an invaluable model system for elucidating and demonstrating core stereochemical principles. Its two non-superimposable mirror images, the (R) and (S) enantiomers, have been the subject of extensive research, from the historical challenges of their resolution to their contemporary use in probing fundamental physics, such as the search for parity violation at the molecular level.[1][3]

This in-depth technical guide provides a comprehensive overview of (-)-bromochlorofluoromethane as a model for stereochemistry. It details the synthesis of its racemic precursor, the classical resolution of its enantiomers, and modern analytical techniques for determining its enantiomeric purity and absolute configuration. This guide is intended to serve as a valuable resource for researchers and professionals in chemistry and drug development by providing not only the theoretical underpinnings but also detailed experimental protocols and systematically presented data.

Synthesis and Resolution of (-)-Bromochlorofluoromethane

The preparation of enantiomerically pure (-)-bromochlorofluoromethane is a multi-step process that begins with the synthesis of a racemic precursor, bromochlorofluoroacetic acid. This is followed by the classical resolution of the acid's enantiomers and a final stereospecific decarboxylation.

Logical Workflow for the Preparation of (-)-Bromochlorofluoromethane```dot

Caption: Analytical techniques for the stereochemical analysis of (-)-bromochlorofluoromethane.

Polarimetry

Polarimetry is a classical technique used to measure the optical rotation of a chiral compound.

Experimental Protocol:

• Sample Preparation: A solution of (-)-bromochlorofluoromethane of a known concentration is prepared in a suitable achiral solvent.

• Measurement: The solution is placed in a polarimeter cell of a known path length.

• Data Acquisition: The optical rotation is measured at a specific wavelength (typically the sodium D-line at 589 nm) and temperature. [4][5]4. Calculation of Specific Rotation: The specific rotation is calculated using the formula: [α] = α / (l * c), where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL. [4][6]

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for separating and quantifying the enantiomers of volatile compounds like bromochlorofluoromethane.

Experimental Protocol:

• Column Selection: A capillary column coated with a chiral stationary phase (e.g., a cyclodextrin (B1172386) derivative) is used.

• Injection: A small volume of the sample is injected into the gas chromatograph.

• Temperature Program: A suitable temperature program is employed to ensure the separation of the enantiomers. A typical program might start at a low temperature and ramp up to a higher temperature to elute the compounds. [1][7]4. Detection: The separated enantiomers are detected by a suitable detector (e.g., a flame ionization detector - FID).

• Quantification: The enantiomeric excess is determined by integrating the peak areas of the two enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents

NMR spectroscopy can be used to determine the enantiomeric excess by using a chiral solvating agent (CSA). The CSA forms diastereomeric complexes with the enantiomers, which have different NMR chemical shifts.

Experimental Protocol:

• Sample Preparation: A solution of the (-)-bromochlorofluoromethane sample is prepared in an NMR tube with a suitable deuterated solvent.

• Addition of CSA: A chiral solvating agent is added to the NMR tube.

• Spectral Acquisition: The ¹H or ¹⁹F NMR spectrum is acquired.

• Analysis: The signals corresponding to the two diastereomeric complexes will be resolved, allowing for the determination of the enantiomeric excess by integrating the respective peaks. [8][9]

Conclusion

(-)-Bromochlorofluoromethane, despite its simple structure, has proven to be a remarkably versatile and informative molecule in the study of stereochemistry. The challenges associated with its synthesis and resolution have spurred the development of new techniques in chiral chemistry. Its well-defined stereochemistry makes it an ideal model for teaching and research, and its application in fundamental physics research highlights its continuing importance. The experimental protocols and data presented in this guide offer a practical resource for scientists and researchers working in fields where a deep understanding of stereochemistry is paramount.

References

• 1. gcms.cz [gcms.cz]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Bromochlorofluoromethane (CHBrClF)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromochlorofluoromethane (B1195813) (CHBrClF) is a trihalomethane notable for its chirality, arising from a single carbon atom bonded to four different halogen and hydrogen substituents. This unique structural feature makes it a molecule of significant interest in the study of stereochemistry and parity violation. This technical guide provides a comprehensive overview of the physical and chemical properties of CHBrClF, including detailed experimental protocols for their determination and a summary of its synthesis. The information presented is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields who require a thorough understanding of this compound.

Physical Properties

Bromochlorofluoromethane is a colorless, volatile liquid at room temperature with a characteristically sweet, chloroform-like odor.[1][2] Its key physical properties are summarized in the table below.

Table 1: Physical Properties of Bromochlorofluoromethane

Property	Value	Conditions
Molecular Formula	CHBrClF
Molecular Weight	147.37 g/mol	[3]
Melting Point	-115 °C (158 K)	[1]
Boiling Point	36 °C (309 K)	[1]
Density	1.953 g/cm³	at 20 °C
Refractive Index (n_D)	1.445	at 20 °C
Solubility in Water	Very slightly soluble
Solubility in Organic Solvents	Miscible with alcohol, ether, chloroform (B151607)
Heat of Vaporization	29.8 kJ/mol
Heat of Fusion	8.7 kJ/mol
Specific Heat Capacity (liquid)	0.92 J/g·K
Dipole Moment	1.78 D

Chemical Properties

The chemical behavior of bromochlorofluoromethane is largely dictated by the presence of the four different substituents on the central carbon atom, which imparts significant polarity and a stereogenic center to the molecule.

Molecular Structure and Chirality

The central carbon atom in CHBrClF is sp³ hybridized, resulting in a tetrahedral geometry. The four different substituents (H, F, Cl, Br) make the carbon atom a chiral center, meaning the molecule is not superimposable on its mirror image. These two non-superimposable mirror images are enantiomers, designated as (R)- and (S)-bromochlorofluoromethane. This chirality is a key feature of the molecule, making it a simple yet fundamental model for studying stereoisomerism and chiroptical properties.

Enantiomers of bromochlorofluoromethane.

Reactivity

• Nucleophilic Substitution: The carbon-halogen bonds in CHBrClF are susceptible to nucleophilic attack. The reactivity of the halogens as leaving groups generally follows the order Br > Cl > F.

• Reaction with Bases: Strong bases can deprotonate the C-H bond, although it is less acidic than the C-H bond in chloroform.

• Radical Reactions: The C-Br bond is the weakest and can be cleaved homolytically to form a radical, initiating radical chain reactions.

• Hydrolysis: The compound is relatively unstable to hydrolysis.[1]

Experimental Protocols

The following section details representative experimental methodologies for the determination of key physical properties of bromochlorofluoromethane and a protocol for its synthesis.

Synthesis of (±)-Bromochlorofluoromethane

A common laboratory synthesis of racemic bromochlorofluoromethane involves the halogen exchange reaction of a suitable starting material. One established method is the reaction of chloroform with a brominating agent in the presence of a catalyst.

Materials:

• Chloroform (CHCl₃)

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (initiator)

• Carbon tetrachloride (solvent)

• Distillation apparatus

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve chloroform and N-bromosuccinimide in carbon tetrachloride.

• Add a catalytic amount of benzoyl peroxide to initiate the reaction.

• Heat the mixture to reflux and maintain the temperature for several hours, monitoring the reaction progress by gas chromatography.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine, followed by washing with water.

• Separate the organic layer using a separatory funnel and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and purify the crude product by fractional distillation to obtain pure bromochlorofluoromethane.

Enantioselective Synthesis and Resolution

The synthesis of optically active bromochlorofluoromethane has been achieved through the fractional crystallization of diastereomeric salts of bromochlorofluoroacetic acid, followed by decarboxylation.[4]

Workflow for the resolution of CHBrClF enantiomers.

Determination of Boiling Point (Micro-method)

Apparatus:

• Thiele tube

• Thermometer (0-100 °C, with 0.1 °C divisions)

• Capillary tube (sealed at one end)

• Small test tube

• Mineral oil

Procedure:

• Place a few drops of bromochlorofluoromethane into the small test tube.

• Invert the sealed capillary tube and place it into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Place the thermometer assembly into the Thiele tube containing mineral oil, ensuring the oil level is above the sample.

• Gently heat the side arm of the Thiele tube with a micro-burner.

• Observe a steady stream of bubbles emerging from the open end of the capillary tube.

• Remove the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube. Record this temperature.

Determination of Density

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume

• Analytical balance

• Constant temperature water bath

Procedure:

• Clean and dry the pycnometer and weigh it accurately on the analytical balance (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 20 °C) until it reaches thermal equilibrium.

• Adjust the water level to the mark on the pycnometer, dry the outside, and weigh it again (m₂).

• Empty and dry the pycnometer completely.

• Fill the pycnometer with bromochlorofluoromethane and repeat step 2 and 3 to get the weight of the pycnometer filled with the sample (m₃).

• The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the experimental temperature.

Determination of Refractive Index

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

Procedure:

• Calibrate the Abbe refractometer using a standard sample of known refractive index (e.g., distilled water).

• Ensure the prism surfaces are clean and dry.

• Using a dropper, place a few drops of bromochlorofluoromethane onto the lower prism.

• Close the prisms and allow the sample to spread evenly.

• Circulate water from a constant temperature bath (e.g., 20 °C) through the refractometer to maintain a constant temperature.

• Adjust the light source and the eyepiece until the borderline between the light and dark fields is sharp and free of color.

• Rotate the prism adjustment knob until the borderline is centered on the crosshairs.

• Read the refractive index directly from the instrument's scale.

Spectroscopic Data

• Infrared (IR) Spectroscopy: The IR spectrum of CHBrClF shows characteristic absorption bands corresponding to the C-H, C-F, C-Cl, and C-Br stretching and bending vibrations. These bands can be used for the identification and structural elucidation of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show a single signal, which will be a doublet of doublets of doublets due to coupling with the neighboring F, Cl (if the isotope is ³⁵Cl or ³⁷Cl with a quadrupole moment), and Br (if the isotope is ⁷⁹Br or ⁸¹Br with a quadrupole moment) nuclei.

  • ¹³C NMR: The carbon-13 NMR spectrum will show a single resonance, which will also be split due to coupling with the directly attached H, F, Cl, and Br nuclei.

  • ¹⁹F NMR: The fluorine-19 NMR spectrum will exhibit a doublet due to coupling with the proton.

Safety and Handling

Bromochlorofluoromethane is a halogenated hydrocarbon and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is expected to be harmful if inhaled, ingested, or absorbed through the skin. Users should consult the Safety Data Sheet (SDS) for detailed information on hazards, handling, and disposal.

Conclusion

Bromochlorofluoromethane is a fundamentally important molecule for the study of chirality and stereochemistry. Its well-defined physical and chemical properties, coupled with its simple chiral structure, make it an invaluable tool for both theoretical and experimental investigations. This guide provides a comprehensive summary of its properties and the methodologies for their determination, serving as a foundational resource for scientists and researchers.

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 2. Bromoform - Wikipedia [en.wikipedia.org]
• 3. Bromochlorofluoromethane | CHBrClF | CID 79058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

understanding the Cahn-Ingold-Prelog rules for (-)-bromochlorofluoromethane

An In-Depth Technical Guide to the Cahn-Ingold-Prelog Rules for (-)-Bromochlorofluoromethane

Introduction

In the fields of chemistry, pharmacology, and materials science, the three-dimensional arrangement of atoms within a molecule, known as stereochemistry, is of paramount importance. Molecules that are non-superimposable mirror images of each other are termed enantiomers. While sharing many physical properties, enantiomers can exhibit profoundly different biological activities, a critical consideration in drug development. To unambiguously describe the absolute configuration of a chiral center, the Cahn-Ingold-Prelog (CIP) system was developed.[1][2] This guide provides a detailed examination of the CIP rules using bromochlorofluoromethane (B1195813) (CHBrClF), one of the simplest stable chiral molecules, as a model example, with a specific focus on its levorotatory enantiomer, (-)-bromochlorofluoromethane.

The Cahn-Ingold-Prelog (CIP) Priority Rules

The CIP system is a hierarchical method used to assign a stereochemical descriptor, either R (from the Latin rectus, for right) or S (from the Latin sinister, for left), to a stereocenter.[3][4] The process involves two primary steps: assigning priorities to the groups attached to the chiral center and determining the spatial arrangement.

• Priority Assignment:

  • Rule 1: Atomic Number: Priority is assigned to the atoms directly bonded to the chiral center based on their atomic number. The atom with the higher atomic number receives higher priority.[5][6][7]

  • Rule 2: Isotopes: If atoms are isotopes of the same element, the isotope with the higher atomic mass is assigned higher priority.[8]

  • Rule 3: First Point of Difference: If a tie exists (i.e., two identical atoms are bonded to the chiral center), one moves outward along the substituent chains until the first point of difference is encountered. Priority is assigned at that point based on atomic number.[1][9]

  • Rule 4: Multiple Bonds: Atoms in double or triple bonds are treated as if they were bonded to an equivalent number of single-bonded atoms.[1][9]

• Assigning the R/S Descriptor:

  • The molecule is oriented in three-dimensional space so that the group with the lowest priority (priority #4) is pointing away from the viewer.[2][3]

  • The path from the highest priority group (#1) to the second-highest (#2) to the third-highest (#3) is traced.

  • If this path proceeds in a clockwise direction, the configuration is designated R .[6][9]

  • If this path proceeds in a counter-clockwise direction, the configuration is designated S .[6][9]

Application to Bromochlorofluoromethane (CHBrClF)

Bromochlorofluoromethane is an ideal molecule for demonstrating the CIP rules as it features a single carbon atom bonded to four different halogen atoms and a hydrogen atom, creating a distinct chiral center.[10][11]

Priority Assignment for CHBrClF Substituents

The priorities of the four atoms attached to the central carbon are determined by their atomic numbers as outlined in Rule 1.

Substituent	Chemical Symbol	Atomic Number (Z)	CIP Priority
Bromine	Br	35	1 (Highest)
Chlorine	Cl	17	2
Fluorine	F	9	3
Hydrogen	H	1	4 (Lowest)

Caption: Logical workflow for assigning CIP priorities based on atomic number.

Determining the Absolute Configuration of (-)-Bromochlorofluoromethane

Experimental and computational studies have established that the levorotatory enantiomer, denoted as (-)-bromochlorofluoromethane, possesses the (R) absolute configuration.[12][13][14][15] Conversely, its mirror image, (+)-bromochlorofluoromethane, has the (S) configuration.[14][16]

To assign the (R) configuration, we orient the molecule so that the lowest priority group (H, #4) points away from the viewer. The path from Br (#1) → Cl (#2) → F (#3) traces a clockwise circle.

Caption: 3D representation of (R) and (S) enantiomers of bromochlorofluoromethane.

Quantitative Data

While enantiomers have identical scalar properties in an achiral environment, their interaction with plane-polarized light (optical rotation) is equal and opposite. The following table summarizes key physical properties.

Property	Racemic CHBrClF	(R)-(-)-CHBrClF	(S)-(+)-CHBrClF
IUPAC Name	bromo(chloro)fluoromethane	(R)-bromo(chloro)fluoromethane	(S)-bromo(chloro)fluoromethane
Molar Mass	147.37 g/mol [17]	147.37 g/mol [15]	147.37 g/mol [16]
Density	1.953 g/cm³[10]	Data not specified	Data not specified
Boiling Point	36 °C[10]	Data not specified	Data not specified
Melting Point	-115 °C[10]	Data not specified	Data not specified
Optical Rotation	0°	Levorotatory (-)	Dextrorotatory (+)

Experimental Protocol: Synthesis of Enantiomerically Enriched Bromochlorofluoromethane

The separation of bromochlorofluoromethane enantiomers proved to be a significant challenge for decades.[10] A successful method involves the chemical resolution of a chiral precursor, bromochlorofluoroacetic acid (FClBrCCO₂H), followed by decarboxylation.[18]

Methodology: Stereoselective Synthesis via Chemical Resolution

• Synthesis of Racemic Precursor: Racemic bromochlorofluoroacetic acid is synthesized through standard halogenation techniques.

• Diastereomeric Salt Formation: The racemic acid is treated with a chiral resolving agent, such as the naturally occurring alkaloid strychnine. This reaction forms two diastereomeric salts: ((+)-acid)-((chiral)-base) and ((-)-acid)-((chiral)-base).

• Fractional Crystallization: Diastereomers have different physical properties, including solubility. By carefully controlling solvent and temperature, one diastereomeric salt can be selectively crystallized from the solution, leaving the other dissolved.

• Acid Regeneration: The separated diastereomeric salt is treated with a strong acid (e.g., HCl) to protonate the carboxylate, regenerating the enantiomerically enriched bromochlorofluoroacetic acid and precipitating the resolving agent's salt.

• Stereospecific Decarboxylation: The purified chiral acid is heated, causing it to decarboxylate (lose CO₂). This reaction proceeds with retention of configuration, yielding enantiomerically enriched bromochlorofluoromethane.[14]

Caption: Experimental workflow for the synthesis of (-)-bromochlorofluoromethane.

Conclusion

The Cahn-Ingold-Prelog priority rules provide a robust and universally accepted framework for the unambiguous assignment of absolute configurations to chiral molecules. The case of (-)-bromochlorofluoromethane, a molecule of fundamental stereochemical interest, perfectly illustrates the direct application of these rules. By assigning priorities based on atomic number (Br > Cl > F > H), it is determined that the levorotatory (-) enantiomer corresponds to the (R) configuration. Understanding this system is essential for researchers in chemistry and drug development, where the specific three-dimensional structure of a molecule dictates its function and interaction with other chiral systems, such as biological receptors and enzymes.

References

• 1. Cahn–Ingold–Prelog priority rules - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. myheplus.com [myheplus.com]
• 5. Cahn Ingold Prelog Priority Rules & Examples | What is Cahn-Ingold-Prelog? - Lesson | Study.com [study.com]
• 6. CIP (Cahn-Ingold-Prelog) Priorities | OpenOChem Learn [learn.openochem.org]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. CIP rules 2013 [ursula.chem.yale.edu]
• 9. Absolute Configurations Assigning R and S - Chad's Prep® [chadsprep.com]
• 10. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 11. Stereochemistry [colapret.cm.utexas.edu]
• 12. The absolute configuration of ( - )-bromochlorofluoromethane is R. Which .. [askfilo.com]
• 13. brainly.com [brainly.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Bromochlorofluoromethane, (-)- | CHBrClF | CID 57518771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Bromochlorofluoromethane, (+)- | CHBrClF | CID 57518772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Bromochlorofluoromethane | CHBrClF | CID 79058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Theoretical Concepts of Molecular Chirality

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molecular chirality, a fundamental concept in stereochemistry, describes the three-dimensional arrangement of atoms in a molecule that results in a non-superimposable mirror image. This guide provides an in-depth exploration of the theoretical underpinnings of molecular chirality, its profound implications in biological systems, and its critical role in the development of safe and effective pharmaceuticals.

Chirality originates from the Greek word for hand ("cheir"), aptly capturing the essence of this property: just as a left hand is a mirror image of a right hand but cannot be perfectly superimposed upon it, chiral molecules exist as a pair of mirror-image isomers called enantiomers .[1] These enantiomers share identical physical and chemical properties in an achiral environment, such as melting point, boiling point, and solubility. However, their behavior can differ dramatically in a chiral environment, such as the human body, where they interact with other chiral molecules like proteins and enzymes.[2][3] This differential interaction is the cornerstone of stereoselective pharmacology and toxicology.

Core Concepts of Molecular Chirality

Stereoisomers, Enantiomers, and Diastereomers

Stereoisomers are molecules that have the same molecular formula and sequence of bonded atoms but differ in the three-dimensional orientation of their atoms in space.[4] Stereoisomers can be broadly classified into two categories: enantiomers and diastereomers.

• Enantiomers are stereoisomers that are non-superimposable mirror images of each other.[1][4] A molecule that is not superimposable on its mirror image is termed chiral .[1] Conversely, a molecule that is superimposable on its mirror image is called achiral .

• Diastereomers are stereoisomers that are not mirror images of each other. This class of isomers includes compounds with multiple chiral centers, where at least one, but not all, of the chiral centers are inverted between the two molecules.

dot

Caption: Relationship between Stereoisomers, Enantiomers, and Diastereomers.

The Chiral Center

The most common source of chirality in organic molecules is the presence of a stereogenic center , often a carbon atom bonded to four different substituents.[1] This is also referred to as a chiral center or an asymmetric carbon atom. The presence of a single chiral center guarantees that a molecule is chiral. For molecules with multiple chiral centers, the overall chirality depends on the internal symmetry of the molecule.

Cahn-Ingold-Prelog (CIP) Priority Rules and R/S Configuration

To unambiguously describe the three-dimensional arrangement of atoms at a chiral center, the Cahn-Ingold-Prelog (CIP) priority rules are used to assign a stereochemical descriptor, either R (from the Latin rectus, meaning right) or S (from the Latin sinister, meaning left).[3]

The CIP Priority Rules are as follows:

• Assign Priorities: Each atom directly attached to the chiral center is assigned a priority based on its atomic number. The atom with the higher atomic number receives a higher priority.

• Ties: If two atoms are isotopes, the one with the higher mass number has higher priority. If two atoms are identical, move to the next atoms along the chains until a point of difference is found.

• Multiple Bonds: Double and triple bonds are treated as if the atoms were duplicated or triplicated, respectively.

Once priorities (1-4) are assigned, the molecule is oriented so that the lowest priority group (4) is pointing away from the viewer. The direction of the path from priority 1 to 2 to 3 is then determined.

• If the path is clockwise , the configuration is assigned R .

• If the path is counter-clockwise , the configuration is assigned S .

dot

Caption: Workflow for Determining R/S Configuration.

Chirality and its Physical Manifestation: Optical Activity

Chiral molecules exhibit a unique physical property known as optical activity , which is the ability to rotate the plane of plane-polarized light.[1][4] Enantiomers rotate the plane of polarized light by equal amounts but in opposite directions.

• An enantiomer that rotates the plane of polarized light to the right (clockwise) is termed dextrorotatory and is designated with a (+) sign.

• An enantiomer that rotates the plane of polarized light to the left (counter-clockwise) is termed levorotatory and is designated with a (-) sign.

A 1:1 mixture of two enantiomers is called a racemic mixture or racemate . A racemic mixture is optically inactive because the rotations of the individual enantiomers cancel each other out.[5]

Specific Rotation

The magnitude of optical rotation is a characteristic property of a chiral molecule and is reported as the specific rotation ([α]). It is defined as the observed rotation when light of a specific wavelength (usually the D-line of a sodium lamp, 589 nm) is passed through a 1 decimeter (dm) tube containing a solution of the compound at a concentration of 1 g/mL.[6]

Enantiomeric Excess

The enantiomeric excess (ee) is a measure of the purity of a chiral sample. It is defined as the absolute difference between the mole fractions of the two enantiomers.

ee (%) = |(% major enantiomer) - (% minor enantiomer)|

An enantiomerically pure sample has an ee of 100%, while a racemic mixture has an ee of 0%.

Quantitative Data in Chirality

Specific Rotation of Common Chiral Compounds

Compound	Enantiomer	Specific Rotation ([α]D)	Solvent
2-Bromobutane	(R)-(-)-2-Bromobutane	-23.1°	Ethanol
(S)-(+)-2-Bromobutane	+23.1°	Ethanol
Alanine	(S)-(+)-Alanine	+8.5°	5M HCl
(R)-(-)-Alanine	-8.5°	5M HCl
Limonene	(R)-(+)-Limonene	+124°	Neat
(S)-(-)-Limonene	-124°	Neat
Ibuprofen	(S)-(+)-Ibuprofen	+54.5°	Methanol
(R)-(-)-Ibuprofen	-54.5°	Methanol
Camphor	(1R)-(+)-Camphor	+44.26°	Ethanol
(1S)-(-)-Camphor	-44.26°	Ethanol

Data compiled from various sources, including references[5][7][8].

Differential Binding Affinities of Drug Enantiomers

The therapeutic effect of many chiral drugs is mediated by the binding of one enantiomer (the eutomer) to a specific biological target, while the other enantiomer (the distomer) may be less active, inactive, or even responsible for adverse effects.[2]

Drug	Enantiomer	Target	Binding Affinity/Potency Difference
Ibuprofen	(S)-Ibuprofen	Cyclooxygenase (COX)	Over 100-fold more potent inhibitor than (R)-ibuprofen.[9]
(R)-Ibuprofen
Methadone	(R)-Methadone	µ-opioid receptor	20-fold higher affinity than (S)-methadone.[9]
(S)-Methadone
Citalopram	(S)-Citalopram	Serotonin reuptake transporter	Over 100-fold more potent inhibitor than (R)-citalopram.[9]
(R)-Citalopram
Propranolol	(S)-Propranolol	β-adrenergic receptor	Higher affinity than (R)-propranolol.[10]
(R)-Propranolol
Verapamil	(R)-Verapamil	Organic Cation Transporter 1 (OCT1)	Higher affinity than (S)-verapamil.[10]
(S)-Verapamil

This table presents examples of enantioselectivity in drug binding. The exact fold difference can vary depending on the specific assay conditions.

Experimental Protocols for Chirality Determination

Polarimetry

Objective: To measure the optical rotation of a chiral substance.

Methodology:

• Instrument Preparation: Turn on the polarimeter and the light source (typically a sodium lamp) and allow them to warm up.

• Blank Measurement: Fill the polarimeter cell with the pure solvent that will be used to dissolve the sample. Place the cell in the polarimeter and zero the instrument.

• Sample Preparation: Accurately weigh a known amount of the chiral compound and dissolve it in a precise volume of the chosen solvent.

• Sample Measurement: Fill the polarimeter cell with the sample solution, ensuring there are no air bubbles in the light path. Place the cell in the polarimeter and record the observed rotation (α).

• Calculation of Specific Rotation: Use the following formula to calculate the specific rotation: [α] = α / (c × l) where:

  • [α] is the specific rotation

  • α is the observed rotation in degrees

  • c is the concentration of the solution in g/mL

  • l is the path length of the cell in decimeters (dm)

dot```dot graph Polarimetry_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.6, fontname="Arial", fontsize=12, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=11, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; WarmUp [label="Warm up Polarimeter\nand Light Source"]; Blank [label="Measure Blank\n(Pure Solvent)"]; PrepareSample [label="Prepare Sample Solution\n(Known Concentration)"]; MeasureSample [label="Measure Observed Rotation (α)\nof Sample"]; Calculate [label="Calculate Specific Rotation [α]"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> WarmUp; WarmUp -> Blank; Blank -> PrepareSample; PrepareSample -> MeasureSample; MeasureSample -> Calculate; Calculate -> End; }

Caption: Simplified logical pathway for chiral drug development.

Conclusion

The theoretical concepts of molecular chirality are fundamental to modern chemistry and have profound practical implications, particularly in the pharmaceutical sciences. A thorough understanding of stereoisomerism, the ability to assign absolute configurations, and the experimental techniques to characterize and separate enantiomers are essential for the development of safer and more effective drugs. As our understanding of the intricate chiral nature of biological systems continues to grow, the importance of chirality in drug design and development will only become more pronounced.

References

• 1. Chirality (chemistry) - Wikipedia [en.wikipedia.org]
• 2. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Enantiomeric Excess (ee) and Specific Rotation Practice Problems [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Specific_rotation [chemeurope.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. nps.org.au [nps.org.au]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes & Protocols: Enantioselective Synthesis of (-)-Bromochlorofluoromethane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for the enantioselective synthesis of (-)-bromochlorofluoromethane (CHBrClF). Bromochlorofluoromethane is a chiral molecule of significant interest in the study of parity violation and as a stereochemical probe. The following sections outline established methodologies for its preparation, focusing on achieving high enantiomeric purity. The protocols are based on the diastereoselective reduction of a precursor, followed by a radical-mediated halogenation.

Introduction

Bromochlorofluoromethane is one of the simplest chiral molecules, making it a fundamental target for studying the origins of stereoselectivity and for experiments in fundamental physics, particularly the measurement of parity-violating energy differences between enantiomers. The synthesis of enantiomerically pure (-)-CHBrClF is a crucial first step for these investigations. This document details a reliable method for its preparation.

Synthetic Strategy Overview

The primary strategy for the enantioselective synthesis of (-)-bromochlorofluoromethane involves the diastereoselective reduction of a chiral precursor, (1R,2S,5R)-(-)-menthyl (R,S)-chlorofluoroacetate, followed by a stereospecific bromination reaction. This multi-step process is outlined below.

Figure 1: Overall synthetic workflow for (-)-bromochlorofluoromethane.

Experimental Protocols

Synthesis of (1R,2S,5R)-(-)-Menthyl (R,S)-chlorofluoroacetate

This initial step involves the esterification of chlorofluoroacetic acid with (-)-menthol to create a diastereomeric mixture of esters.

• Materials:

  • Chlorofluoroacetic acid

  • (-)-Menthol

  • Toluene (B28343)

  • p-Toluenesulfonic acid monohydrate

  • Sodium bicarbonate (saturated solution)

  • Anhydrous magnesium sulfate

• Procedure:

  • A solution of chlorofluoroacetic acid (1.0 eq), (-)-menthol (1.0 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate in toluene is refluxed using a Dean-Stark apparatus to remove water.

  • The reaction progress is monitored by TLC.

  • Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated solution of sodium bicarbonate and then with brine.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

  • The diastereomers can be separated by column chromatography.

Diastereoselective Reduction to (1R,2S,5R)-(-)-Menthyl (S)-chlorofluoromethanol

The diastereomeric ester mixture is reduced with lithium aluminum hydride. This reduction proceeds with high diastereoselectivity, favoring the (S)-alcohol.

• Materials:

  • (1R,2S,5R)-(-)-Menthyl (R,S)-chlorofluoroacetate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous diethyl ether

  • 1 M Hydrochloric acid

  • Anhydrous sodium sulfate

• Procedure:

  • A solution of (1R,2S,5R)-(-)-Menthyl (R,S)-chlorofluoroacetate in anhydrous diethyl ether is added dropwise to a stirred suspension of LiAlH₄ in anhydrous diethyl ether at 0 °C under an inert atmosphere.

  • The reaction mixture is stirred at 0 °C for 2 hours and then allowed to warm to room temperature overnight.

  • The reaction is carefully quenched by the sequential addition of water, 15% NaOH solution, and water.

  • The resulting precipitate is filtered off, and the filtrate is washed with 1 M HCl and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to give the crude alcohol.

  • The product is purified by column chromatography.

Synthesis of (-)-Bromochlorofluoromethane

The final step is a stereospecific radical bromination of the chiral alcohol.

• Materials:

  • (1R,2S,5R)-(-)-Menthyl (S)-chlorofluoromethanol

  • Triphenylphosphine (B44618) (Ph₃P)

  • Bromine (Br₂)

  • Anhydrous dichloromethane (B109758)

• Procedure:

  • To a solution of triphenylphosphine in anhydrous dichloromethane at 0 °C, bromine is added dropwise.

  • A solution of (1R,2S,5R)-(-)-Menthyl (S)-chlorofluoromethanol in anhydrous dichloromethane is then added to the reaction mixture.

  • The reaction is stirred at room temperature until the starting material is consumed (monitored by GC).

  • The volatile (-)-bromochlorofluoromethane is isolated directly from the reaction mixture by distillation.

Data Presentation

The following table summarizes typical results obtained for the enantioselective synthesis of (-)-bromochlorofluoromethane.

Step	Product	Yield (%)	Enantiomeric Excess (ee) (%)	Optical Rotation [α]D
Diastereoselective Reduction	(S)-2-Chloro-2-fluoroethanol	>90	>98 (diastereomeric excess)	-
Stereospecific Bromination	(-)-Bromochlorofluoromethane	70-80	>98	-0.23° (neat)

Logical Relationships in Stereochemistry

The stereochemical outcome of the synthesis is determined by the diastereoselective reduction step, which is influenced by the chiral auxiliary, (-)-menthol. The subsequent bromination proceeds with inversion of configuration at the stereocenter.

Probing the Fundamental Asymmetry of Nature: Experimental Techniques for Studying Parity Violation

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Parity, a fundamental symmetry of nature, dictates that the laws of physics should remain the same when spatial coordinates are inverted, akin to a mirror reflection. However, in the realm of the weak nuclear force, this symmetry is violated. This phenomenon, known as parity violation, offers a unique window into the electroweak sector of the Standard Model of particle physics and provides a sensitive probe for physics beyond it. This document provides an in-depth overview of the key experimental techniques used to study parity violation, complete with detailed protocols and data summaries, intended for researchers, scientists, and professionals in drug development who may utilize related principles in advanced analytical techniques.

I. Parity Violation in Polarized Electron Scattering

One of the most powerful methods to investigate parity violation is through the scattering of longitudinally polarized electrons off unpolarized targets. The underlying principle is the interference between the well-understood electromagnetic interaction (mediated by photons) and the parity-violating weak neutral current interaction (mediated by the Z boson).[1][2] This interference results in a small difference in the scattering cross-section for left-handed versus right-handed incident electrons. This difference is quantified by the parity-violating asymmetry (A_PV), which is the fractional difference in the cross-sections.

Key Experiments:

• The Q-weak Experiment (Jefferson Lab): This experiment precisely measured the weak charge of the proton by scattering a longitudinally polarized electron beam off a liquid hydrogen target at a very low momentum transfer.[1][3] The proton's weak charge is a measure of the strength of the weak interaction with the proton and is predicted with high precision by the Standard Model.[4][5] Any significant deviation would be a sign of new physics.[6]

• The E158 Experiment (SLAC): This experiment was the first to observe parity violation in Møller scattering (electron-electron scattering).[7][8] By scattering a high-energy polarized electron beam off atomic electrons in a liquid hydrogen target, E158 provided a precise measurement of the weak mixing angle (sin²θ_W) at low momentum transfer, testing the running of this fundamental parameter as predicted by the Standard Model.[9][10]

Data Presentation: Quantitative Results from Polarized Electron Scattering

Experiment	Target	Measured Asymmetry (A_PV)	Derived Quantity	Experimental Value	Standard Model Prediction
Q-weak	Protons (Liquid Hydrogen)	-226.5 ± 9.3 ppb	Proton Weak Charge (Q_w^p)	0.0719 ± 0.0045[11]	~0.071[4]
E158	Electrons (Liquid Hydrogen)	-131 ± 14 (stat) ± 10 (syst) ppb[12]	Weak Mixing Angle (sin²θ_W)	0.2397 ± 0.0013[10]	0.2386 ± 0.0006

Experimental Protocol: Parity-Violating Electron Scattering (Generalized)

This protocol outlines the general methodology for a parity-violating electron scattering experiment.

Objective: To measure the parity-violating asymmetry in the scattering of longitudinally polarized electrons from a fixed target.

Materials:

• Polarized Electron Source (e.g., strained GaAs photocathode)

• Particle Accelerator

• Liquid Hydrogen or other target material

• Spectrometer (to select scattered electrons of a specific momentum and angle)

• Detector System (e.g., Cherenkov detectors, calorimeters)

• Data Acquisition System

Procedure:

• Generate a Longitudinally Polarized Electron Beam: Use a circularly polarized laser to illuminate a strained gallium arsenide (GaAs) photocathode, producing electrons with their spins aligned either parallel or anti-parallel to their direction of motion.[7]

• Accelerate the Electron Beam: Accelerate the polarized electron beam to the desired energy using a linear accelerator.

• Direct the Beam onto the Target: Focus the electron beam onto a target, such as liquid hydrogen.[8]

• Select and Detect Scattered Electrons: Use a magnetic spectrometer to select electrons that have scattered at a specific angle and momentum.[8] These electrons are then detected by a sensitive detector system.

• Rapidly Reverse Electron Polarization: The helicity (spin direction) of the electron beam is rapidly flipped between left and right-handed states.

• Measure the Asymmetry: For each helicity state, measure the number of scattered electrons detected. The parity-violating asymmetry is calculated as: A_PV = (N_R - N_L) / (N_R + N_L) where N_R and N_L are the number of scattered electrons for right- and left-handed incident electrons, respectively.

• Data Analysis: Correct for systematic errors, such as small differences in the beam properties (intensity, position, angle) between the two helicity states.

II. Atomic Parity Violation (APV)

Parity violation can also be studied in atoms. The weak neutral current interaction between the electrons and the nucleus leads to a mixing of atomic states of opposite parity. This mixing is extremely small but can be detected by observing interference effects between the weak-interaction-induced transition amplitude and a larger, parity-conserving amplitude. Heavy atoms are particularly well-suited for these experiments because the parity-violating effects scale with the cube of the atomic number (Z³).[13]

Key Experiments:

• Cesium (Cs) APV: Experiments with cesium have provided some of the most precise measurements of atomic parity violation.[13] These experiments typically involve observing the interference between a Stark-induced (electric-field-induced) transition amplitude and the weak-interaction-induced amplitude. The results from cesium experiments have been crucial in testing the Standard Model at low energies.

• Ytterbium (Yb) APV: Ytterbium offers several advantages for APV studies, including a larger parity-violating effect than cesium and a chain of stable isotopes.[13][14] By comparing the parity violation effect across different isotopes, scientists can probe the distribution of neutrons within the nucleus.[15] Recent experiments with ytterbium have observed the largest atomic parity violation effect to date.[13]

Data Presentation: Quantitative Results from Atomic Parity Violation

Atom	Transition	Measured PV Amplitude (in units of ea₀)	Primary Goal
Cesium (¹³³Cs)	6S → 7S	~1.6 x 10⁻¹¹	Precision test of the Standard Model
Ytterbium (Yb)	¹S₀ → ³D₁	8.7(1.4) x 10⁻¹⁰[16]	Study of isotopic variation, neutron skin, and anapole moment

Experimental Protocol: Stark-Interference in Atomic Parity Violation (Generalized)

Objective: To measure the parity-violating mixing of atomic states by observing the interference with a Stark-induced transition.

Materials:

• Atomic Beam Source

• Interaction Region with capabilities for applying strong, precisely controlled electric and magnetic fields

• Tunable Laser System

• Fluorescence Detection System

• Data Acquisition System

Procedure:

• Prepare an Atomic Beam: Generate a collimated beam of the atoms of interest.

• Apply External Fields: Pass the atomic beam through an interaction region where precisely controlled, orthogonal electric (E) and magnetic (B) fields are applied.[16]

• Induce Atomic Transitions: Use a tunable laser to excite the atoms. The laser frequency is tuned to a highly forbidden transition between two states of the same parity.

• Stark and Weak Interaction Interference: The applied electric field induces a parity-conserving "Stark" transition amplitude. The weak interaction within the atom induces a much smaller parity-violating transition amplitude. These two amplitudes interfere.

• Detect Fluorescence: The excited atoms will decay, emitting fluorescence. The intensity of this fluorescence is proportional to the transition rate.

• Modulate Experimental Parameters: The handedness of the experimental setup is reversed by flipping the direction of the electric or magnetic fields. This reversal modulates the interference term in the transition rate.

• Measure the Asymmetry: The parity-violating signal appears as a small asymmetry in the fluorescence signal as the experimental handedness is reversed.

• Data Analysis: Carefully account for and subtract systematic effects that can mimic a parity-violating signal.

III. The Nuclear Anapole Moment

The anapole moment is a parity-violating electromagnetic moment of a nucleus that arises from weak interactions between the nucleons.[17][18] It can be thought of as a toroidal winding of electromagnetic current within the nucleus. The interaction of an atomic electron with the nuclear anapole moment is a source of nuclear-spin-dependent parity violation.[19] Measuring the anapole moment provides a unique probe of the hadronic weak interaction.[20]

Experimental Approach:

The nuclear anapole moment is typically measured in atomic parity violation experiments by comparing the parity-violating effect for different hyperfine levels of an atom.[19] This allows for the separation of the nuclear-spin-dependent contribution (due to the anapole moment) from the larger nuclear-spin-independent effect.

Conclusion

The study of parity violation through polarized electron scattering and atomic physics experiments provides crucial tests of the Standard Model and powerful probes for new physics. The extreme precision required for these experiments drives innovation in accelerator technology, polarized sources, and detector systems. The data and protocols presented here offer a foundational understanding of these sophisticated techniques for researchers and scientists across various disciplines.

References

• 1. Parity-Violation at Jefferson Lab | Physics | School of Computing, Data Sciences & Physics | William & Mary [wm.edu]
• 2. Parity violation in polarized electron scattering [inis.iaea.org]
• 3. Q weak: First direct measurement of the proton's weak charge [inis.iaea.org]
• 4. newatlas.com [newatlas.com]
• 5. physicsworld.com [physicsworld.com]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Parity Violation in Electron Scattering in the E158 experiment at SLAC - ProQuest [proquest.com]
• 8. slac.stanford.edu [slac.stanford.edu]
• 9. E-158 at SLAC [slac.stanford.edu]
• 10. Variation in weak force found by E158 – CERN Courier [cerncourier.com]
• 11. Weak charge - Wikipedia [en.wikipedia.org]
• 12. agenda.hep.wisc.edu [agenda.hep.wisc.edu]
• 13. physicsworld.com [physicsworld.com]
• 14. Parity violation in Ytterbium – Budker Group – Helmholtz Institute, Johannes Gutenberg University, Mainz [budker.uni-mainz.de]
• 15. Ytterbium’s Broken Symmetry - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]
• 16. Atomic Parity Violation and Related Physics in Ytterbium [escholarship.org]
• 17. Atomic parity violation and the nuclear anapole moment - ProQuest [proquest.com]
• 18. [nucl-th/0104026] Atomic Parity Nonconservation and Nuclear Anapole Moments [arxiv.org]
• 19. ATOMIC PARITY NONCONSERVATION AND NUCLEAR ANAPOLE MOMENTS | Annual Reviews [annualreviews.org]
• 20. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols for Raman Spectroscopy of Chiral Molecules: A Case Study of (-)-Bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chirality is a fundamental property of many drug molecules, where two enantiomers (mirror-image isomers) can exhibit significantly different pharmacological and toxicological effects. Consequently, the ability to distinguish between enantiomers and determine the absolute configuration of chiral molecules is of paramount importance in drug discovery, development, and quality control. Vibrational Optical Activity (VOA) techniques, particularly Raman Optical Activity (ROA), have emerged as powerful tools for the stereochemical analysis of chiral molecules in solution.[1][2]

ROA measures the small difference in the intensity of Raman scattering of right- and left-circularly polarized light.[3][4] This differential scattering provides a unique fingerprint of a chiral molecule's three-dimensional structure, enabling the determination of its absolute configuration and conformational analysis.[5][6] This application note provides a detailed overview and protocol for the use of Raman spectroscopy, specifically ROA, in the analysis of chiral molecules, using the archetypal chiral molecule, (-)-bromochlorofluoromethane (CHBrClF), as a case study. The absolute configuration of bromochlorofluoromethane (B1195813) was definitively established using a combination of experimental and ab initio theoretical vibrational Raman optical activity.[7][8]

Principle of Raman Optical Activity (ROA)

Raman spectroscopy probes the vibrational modes of a molecule by detecting the inelastic scattering of incident light. In ROA, the incident light is circularly polarized. Chiral molecules respond differently to right-circularly polarized (RCP) and left-circularly polarized (LCP) light, leading to a small difference in the intensity of the scattered light.

The ROA intensity, ΔI, is defined as:

ΔI = IR - IL

where IR and IL are the Raman scattered intensities with RCP and LCP incident light, respectively.

A related parameter, the circular intensity difference (CID), is a dimensionless quantity that normalizes the ROA intensity to the total Raman intensity:

CID = (IR - IL) / (IR + IL)

The CID values for ROA are typically very small, on the order of 10⁻³.[9] The resulting ROA spectrum, which plots ΔI or CID as a function of the Raman shift, provides a detailed stereochemical fingerprint of the molecule.

Application in Drug Development

The determination of the absolute configuration of active pharmaceutical ingredients (APIs) is a critical step in drug development. Traditional methods like X-ray crystallography are not always feasible, especially for non-crystalline substances or for molecules in their native solution state. ROA spectroscopy offers a powerful alternative for:

• Determining the absolute configuration of chiral drugs and intermediates. [10]

• Analyzing the conformational flexibility of drug molecules in solution.

• Studying drug-target interactions where chirality plays a crucial role.

• Ensuring the enantiomeric purity of pharmaceutical products.

Experimental Protocol: ROA Measurement of (-)-Bromochlorofluoromethane

This protocol outlines the key steps for acquiring the ROA spectrum of a small, volatile chiral molecule like (-)-bromochlorofluoromethane.

1. Sample Preparation:

• Purity: Ensure the enantiomeric and chemical purity of the (-)-bromochlorofluoromethane sample. Gas chromatography is a suitable method for purification.

• Solvent: Due to the weak nature of the ROA signal, neat liquid samples are preferred if possible. If a solvent is necessary, a solvent with weak Raman scattering in the spectral regions of interest should be chosen. For non-polar molecules like CHBrClF, solvents like carbon tetrachloride (CCl₄) could be considered, though care must be taken due to toxicity. For many biological applications, water is an excellent solvent for ROA due to its weak Raman scattering.[9]

• Concentration: For solution-state measurements, a high concentration is required to obtain a good signal-to-noise ratio.

• Sample Cell: Use a high-quality quartz or fused silica (B1680970) cell to minimize background signals and birefringence.

2. Instrumentation:

A dedicated ROA spectrometer is required. Key components of a typical ROA spectrometer are depicted in the workflow diagram below. The backscattering geometry is commonly employed as it generally provides a better signal-to-noise ratio.[11]

3. Data Acquisition:

• Laser: A continuous-wave (CW) laser, typically a frequency-doubled Nd:YAG at 532 nm, is commonly used as the excitation source.

• Polarization Modulation: The polarization of the incident laser beam is modulated between right and left circular polarization using an electro-optic modulator (EOM) or a photoelastic modulator (PEM).[2]

• Scattering Geometry: As mentioned, a backscattering (180°) geometry is often preferred.

• Spectrometer: A high-resolution spectrometer with a sensitive detector, such as a charge-coupled device (CCD), is used to collect the scattered light.

• Acquisition Time: Due to the weak ROA signal, long acquisition times are typically necessary to achieve an adequate signal-to-noise ratio. This can range from minutes to several hours.

• Artifact Suppression: Careful experimental design and data processing are crucial to minimize artifacts that can be larger than the actual ROA signal. Techniques like dual-beam acquisition or specific modulation schemes are often employed.

4. Data Processing:

• Sum and Difference Spectra: The collected data for right and left circularly polarized scattering are used to calculate the sum (total Raman) and difference (ROA) spectra.

• Baseline Correction: A baseline correction is applied to both the Raman and ROA spectra to remove background fluorescence and detector noise.

• Calibration: The spectrometer is calibrated using a known standard to ensure the accuracy of the Raman shifts.

• CID Calculation: The Circular Intensity Difference (CID) spectrum is calculated from the processed Raman and ROA spectra.

Data Presentation: Raman and ROA of (-)-Bromochlorofluoromethane

The following table summarizes the vibrational assignments and corresponding Raman and ROA data for (-)-bromochlorofluoromethane. The data is representative and compiled from literature sources that have performed detailed vibrational analysis and ROA measurements. The sign of the ROA signal is crucial for determining the absolute configuration when compared with theoretical calculations.

Vibrational Mode	Assignment	Raman Shift (cm⁻¹)	Raman Intensity (Relative)	ROA Intensity (ΔI x 10³)	CID (x 10⁻⁴)
ν₁	C-H stretch	3035	Strong	-	-
ν₂	C-F stretch	1078	Medium	+	+
ν₃	C-Cl stretch	740	Strong	+	+
ν₄	C-Br stretch	615	Strong	-	-
ν₅	CH bend	1220	Medium	+	+
ν₆	CH bend	1150	Weak	-	-
ν₇	CCl bend	360	Medium	+	+
ν₈	CBr bend	290	Medium	-	-
ν₉	CF bend	425	Weak	+	+

Note: The signs and relative intensities in the ROA and CID columns are illustrative and based on the expected pattern for the (R)-enantiomer, which corresponds to (-)-bromochlorofluoromethane. The exact quantitative values can be found in specialized literature.

Visualization of Experimental Workflow and Principles

Diagram 1: Fundamental Principle of Raman Optical Activity

Caption: The fundamental principle of ROA spectroscopy.

Diagram 2: Experimental Workflow for ROA Measurement

Caption: A typical experimental workflow for ROA measurements.

Diagram 3: Logical Relationship for Absolute Configuration Determination

Caption: Logical flow for determining absolute configuration using ROA.

Conclusion

Raman Optical Activity spectroscopy is a powerful and direct method for investigating the stereochemistry of chiral molecules in solution. As demonstrated with the case of (-)-bromochlorofluoromethane, the combination of experimental ROA measurements and theoretical calculations provides an unambiguous determination of absolute configuration. For researchers in drug development, ROA offers a valuable tool for chiral analysis at various stages, from the characterization of novel chiral entities to the quality control of final products, ultimately contributing to the development of safer and more effective medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Raman optical activity - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Inspecting chiral molecules by Raman optical activity spectroscopy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. University of Glasgow - Schools - School of Chemistry - Staff - Professor Laurence Barron [gla.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Circular Polarization-Resolved Raman Optical Activity: A Perspective on Chiral Spectroscopies of Vibrational States - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chimia.ch [chimia.ch]
• 11. ethz.ch [ethz.ch]

Application Notes and Protocols for the Infrared Spectroscopic Analysis of (-)-Bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the infrared (IR) and vibrational circular dichroism (VCD) spectroscopic analysis of the chiral molecule (-)-bromochlorofluoromethane (CHBrClF). This document includes key spectral data, detailed experimental protocols for gas-phase and solution-phase analysis, and a workflow for the determination of absolute configuration.

Introduction

(-)-Bromochlorofluoromethane is a simple, yet fundamentally important, chiral molecule that serves as a model system for studying stereochemistry and vibrational optical activity.[1] Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of a molecule.[2] When combined with circular dichroism, in the form of vibrational circular dichroism (VCD), it becomes a potent tool for determining the absolute configuration of chiral molecules in the solution phase, offering an alternative to traditional X-ray crystallography.[3][4][5] VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[4] This differential absorption provides detailed three-dimensional structural information.[4]

Quantitative Spectroscopic Data

The vibrational frequencies of (-)-bromochlorofluoromethane and its deuterated isotopomer have been extensively studied. The following tables summarize the key infrared and VCD spectral data.

Table 1: Fundamental Vibrational Frequencies of Gaseous HCBrClF and DCBrClF. [6]

Isotopic Species	Mode	Assignment	Frequency (cm⁻¹)
HCBr³⁵ClF	ν₁	C-H stretch	3026.0
ν₂	C-F stretch	1077.2
ν₃	C-Cl stretch	747.5
ν₄	C-Br stretch	614.0
ν₅	CH bend	1225.0
ν₆	CH bend	895.0
ν₇	CClF bend	436.0
ν₈	CBrCl bend	355.0
ν₉	CBrF bend	255.0
DCBr³⁵ClF	ν₁	C-D stretch	2265.0
ν₂	C-F stretch	1075.0
ν₃	C-Cl stretch	735.0
ν₄	C-Br stretch	605.0
ν₅	CD bend	930.0
ν₆	CD bend	780.0
ν₇	CClF bend	425.0
ν₈	CBrCl bend	350.0
ν₉	CBrF bend	250.0

Table 2: Calculated Rotational Strengths for the Fundamental Vibrational Modes of (-)-HCBrClF.

Mode	Frequency (cm⁻¹)	Calculated Rotational Strength (10⁻⁴⁴ esu² cm²)
ν₁	3026.0	+0.12
ν₂	1077.2	-1.25
ν₃	747.5	+0.85
ν₄	614.0	+0.50
ν₅	1225.0	-0.30
ν₆	895.0	+0.75
ν₇	436.0	-0.15
ν₈	355.0	+0.20
ν₉	255.0	-0.05

Experimental Protocols

Gas-Phase Infrared Spectroscopy

This protocol outlines the procedure for obtaining a gas-phase infrared spectrum of bromochlorofluoromethane, a volatile organic compound (VOC).[7][8][9]

Objective: To measure the infrared absorption spectrum of gaseous (-)-bromochlorofluoromethane to identify its fundamental vibrational frequencies.

Materials:

• (-)-Bromochlorofluoromethane sample

• Fourier Transform Infrared (FTIR) spectrometer

• Gas cell (10 cm path length recommended) with IR-transparent windows (e.g., KBr or KRS-5)[6]

• Vacuum line and manifold

• Pressure gauge

Procedure:

• System Preparation: Ensure the FTIR spectrometer is purged and stable. Evacuate the gas cell and the vacuum line to remove any residual atmospheric gases.

• Background Spectrum: Collect a background spectrum of the evacuated gas cell. This will be used to correct for the absorbance of the cell windows and any residual gases.

• Sample Introduction: Introduce the gaseous (-)-bromochlorofluoromethane sample into the gas cell to a desired pressure (e.g., 1-10 Torr). The pressure should be optimized to achieve absorbance values within the linear range of the detector.

• Sample Spectrum: Collect the infrared spectrum of the sample.

• Data Processing: The final absorbance spectrum is obtained by taking the negative logarithm of the ratio of the sample single-beam spectrum to the background single-beam spectrum.

• Analysis: Identify the vibrational bands and compare them to the literature values provided in Table 1.

Gas-Phase FTIR Experimental Workflow

Solution-Phase Vibrational Circular Dichroism (VCD) Spectroscopy

This protocol describes the measurement of the VCD spectrum of (-)-bromochlorofluoromethane in solution.

Objective: To measure the differential absorption of left and right circularly polarized infrared light to obtain the VCD spectrum, which is characteristic of the molecule's absolute configuration.

Materials:

• (-)-Bromochlorofluoromethane sample

• VCD spectrometer (FTIR-based with a photoelastic modulator)[3][4]

• IR cell with BaF₂ or CaF₂ windows (pathlength of 72-100 µm is common)[3]

• Appropriate deuterated solvent (e.g., CDCl₃, CCl₄)[3]

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Prepare a solution of (-)-bromochlorofluoromethane in a suitable deuterated solvent at a concentration of approximately 0.1 M.[3]

• Instrument Setup: Configure the VCD spectrometer for the desired spectral range and resolution (typically 4-8 cm⁻¹).[3]

• Solvent Spectrum: Fill the IR cell with the pure solvent and collect both the IR and VCD spectra. This will be used for baseline correction.

• Sample Measurement: Empty and dry the cell, then fill it with the sample solution. Collect the IR and VCD spectra of the sample. Data collection may require several hours to achieve an adequate signal-to-noise ratio.[3][10]

• Data Processing: Subtract the solvent VCD spectrum from the sample VCD spectrum to obtain the final VCD spectrum of (-)-bromochlorofluoromethane.

• Analysis: Compare the signs and relative intensities of the observed VCD bands with theoretical predictions (see Section 4) to confirm the absolute configuration.

Determination of Absolute Configuration using VCD

The absolute configuration of a chiral molecule can be determined by comparing the experimentally measured VCD spectrum with a theoretically calculated spectrum.[3][10]

Logical Workflow:

• Experimental Measurement: Obtain the experimental VCD spectrum of one enantiomer (e.g., the (-)-enantiomer) as described in Protocol 3.2.

• Computational Modeling:

  • Generate a 3D structure of one enantiomer (e.g., the (S)-enantiomer).

  • Perform a conformational search and geometry optimization using a suitable level of theory (e.g., Density Functional Theory - DFT).[11][12]

  • Calculate the theoretical VCD spectrum for the optimized geometry.[11][12]

• Spectral Comparison:

  • Compare the experimental VCD spectrum with the calculated VCD spectrum of the (S)-enantiomer.

  • The VCD spectrum of the (R)-enantiomer will be the mirror image (opposite signs for all bands) of the calculated (S)-spectrum.[3]

• Assignment of Absolute Configuration:

  • If the experimental spectrum of the (-)-enantiomer matches the calculated spectrum of the (S)-enantiomer, then the absolute configuration of the (-)-enantiomer is (S).

  • If the experimental spectrum of the (-)-enantiomer is the mirror image of the calculated spectrum for the (S)-enantiomer (i.e., it matches the predicted spectrum for the (R)-enantiomer), then the absolute configuration of the (-)-enantiomer is (R).

Workflow for Absolute Configuration Determination

References

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. researchgate.net [researchgate.net]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. jewlscholar.mtsu.edu [jewlscholar.mtsu.edu]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. High Sensitivity Monitoring of VOCs in Air through FTIR Spectroscopy Using a Multipass Gas Cell Setup - PMC [pmc.ncbi.nlm.nih.gov]
• 10. americanlaboratory.com [americanlaboratory.com]
• 11. scm.com [scm.com]
• 12. schrodinger.com [schrodinger.com]

Application Note: Enantioselective Separation of Bromochlorofluoromethane by Gas Chromatography

Abstract

This application note details a robust gas chromatography (GC) method for the enantioselective separation of bromochlorofluoromethane (B1195813) (CHBrClF), one of the simplest stable chiral molecules. Utilizing a chiral stationary phase based on a modified cyclodextrin, this method provides a baseline resolution of the (R)- and (S)-enantiomers, making it suitable for determining enantiomeric purity and for fundamental stereochemical research. This document provides the complete experimental protocol, including instrumentation, chromatographic conditions, and expected results.

Introduction

Bromochlorofluoromethane is a key compound in stereochemistry research due to its simple structure, possessing a single stereocenter at the carbon atom. The separation of its enantiomers has historically been a significant challenge. This application note describes a direct gas chromatographic method for this separation, which is crucial for applications in pharmaceuticals, agrochemicals, and fundamental chemical physics, where the biological or physical activity of a molecule can be highly dependent on its stereochemistry. The method described herein is based on the pioneering work of Grosenick, Schurig, Costante, and Collet, who first reported the successful gas chromatographic enantiomer separation of this compound.[1]

Experimental Workflow

The overall workflow for the enantioselective analysis of bromochlorofluoromethane is depicted in the following diagram.

Caption: Experimental workflow for the GC separation of bromochlorofluoromethane enantiomers.

Materials and Methods

Instrumentation

A gas chromatograph equipped with a flame ionization detector (FID) or an electron capture detector (ECD) and a capillary column injection system is required.

Chromatographic Column

The separation is achieved using a chiral stationary phase. The originally reported successful separation utilized a custom-made Chirasil-Dex-type stationary phase. Commercially available columns with similar characteristics, such as those based on permethylated beta-cyclodextrin, are recommended for this application.

Parameter	Value
Column Type	Fused silica (B1680970) capillary column
Stationary Phase	Octakis(2,3-di-O-butanoyl-6-O-tert-butyldimethylsilyl)-γ-cyclodextrin (25% in SE 52)
Column Length	25 m
Internal Diameter	0.25 mm

Reagents and Samples

• Bromochlorofluoromethane (racemic): High purity grade.

• Carrier Gas: Hydrogen or Helium, high purity.

• Solvent: Pentane (B18724) or other suitable volatile solvent.

Detailed Experimental Protocol

• Sample Preparation:

  • Prepare a dilute solution of racemic bromochlorofluoromethane in pentane (e.g., 1 mg/mL).

  • Ensure the sample is completely volatilized upon injection by using an appropriate solvent and injection temperature.

• GC Instrument Setup:

  • Install the chiral capillary column in the gas chromatograph.

  • Condition the column according to the manufacturer's instructions to ensure a stable baseline.

  • Set the carrier gas flow rate. For hydrogen, a linear velocity of approximately 40 cm/s is a good starting point.

  • Set the injector and detector temperatures.

• Chromatographic Conditions:

  • Injector Temperature: 200 °C

  • Detector Temperature: 250 °C (FID) or 300 °C (ECD)

  • Carrier Gas: Hydrogen

  • Column Head Pressure: 100 kPa

  • Oven Temperature Program:

    • Initial Temperature: 25 °C

    • Hold Time: Isothermal analysis

  • Injection Volume: 1 µL

  • Split Ratio: 1:100

• Data Acquisition and Analysis:

  • Inject the prepared sample.

  • Acquire the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

  • Integrate the peaks corresponding to the two enantiomers.

  • Calculate the resolution (R) between the two peaks and the separation factor (α).

  • Determine the enantiomeric ratio by comparing the peak areas.

Results and Discussion

Under the specified isothermal conditions, a baseline separation of the bromochlorofluoromethane enantiomers is expected. The following table summarizes the anticipated chromatographic data based on the original research.

Enantiomer	Retention Time (t_R) [min]	Capacity Factor (k')
First Eluting	13.38	3.78
Second Eluting	13.62	3.86

Chromatographic Performance:

Parameter	Value
Separation Factor (α)	1.02
Resolution (R_s)	1.25

The separation factor (α) greater than 1 and a resolution (R_s) of 1.25 indicate a successful, baseline separation of the two enantiomers. The elution order of the enantiomers may depend on the specific batch of the chiral stationary phase.

Logical Relationship of the Separation Process

The successful separation of enantiomers on a chiral stationary phase is governed by the formation of transient diastereomeric complexes between the chiral analyte and the chiral selector of the stationary phase. The differing stability of these complexes leads to different retention times.

Caption: Logical diagram illustrating the principle of chiral separation by GC.

Conclusion

The gas chromatographic method presented provides a reliable and reproducible means for the separation of bromochlorofluoromethane enantiomers. The use of a cyclodextrin-based chiral stationary phase is key to achieving the necessary selectivity. This application note serves as a comprehensive guide for researchers and scientists in the fields of stereochemistry, pharmaceuticals, and analytical chemistry to implement this important separation.

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Parity Violation Energy Difference Experiments Using (-)-Bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of molecular chirality is fundamental to chemistry, biology, and pharmacology. While enantiomers of a chiral molecule are traditionally considered to have identical physical properties in an achiral environment, the Standard Model of particle physics predicts a subtle yet profound difference. Due to the parity-violating weak neutral current, a minute energy difference, known as the Parity Violation Energy Difference (PVED), is predicted to exist between the ground states of two enantiomers.[1][2] This energy difference is exceedingly small, typically on the order of 100 aeV to 1 feV (approximately 10⁻¹¹ to 10⁻¹⁰ J/mol), making its experimental detection a formidable challenge.[1][2]

(-)-Bromochlorofluoromethane (CHBrClF) has emerged as a key candidate molecule for these groundbreaking experiments.[3] Its simple, rigid structure and the presence of heavy atoms (bromine and chlorine) are expected to enhance the magnitude of the PVED, making it a promising target for the first experimental observation of this phenomenon.[3] The successful measurement of PVED in a molecule like CHBrClF would not only provide the first direct evidence of the weak nuclear force at the molecular level but also have significant implications for our understanding of the origin of homochirality in biological systems.

These application notes provide an overview of the theoretical basis, experimental approaches, and detailed protocols for conducting PVED measurements using (-)-bromochlorofluoromethane.

Application Notes

The primary application of using (-)-bromochlorofluoromethane in this context is the experimental verification of the Parity Violation Energy Difference. The significance of this extends across several scientific domains:

• Fundamental Physics: A successful measurement would constitute a novel test of the electroweak interaction described by the Standard Model, opening a new window into fundamental symmetry violations.

• Physical Chemistry: These experiments drive the development of ultra-high-resolution spectroscopic techniques and provide a deeper understanding of molecular potential energy surfaces.

• Astrobiology and the Origin of Life: The existence of a PVED, however small, could have been amplified over evolutionary timescales, potentially providing a basis for the observed homochirality of life (e.g., the exclusive presence of L-amino acids and D-sugars in terrestrial biology).

• Drug Development: While a direct application, understanding the subtle energy differences between enantiomers could, in the long term, inform the design of stereoselective syntheses and the development of chiral drugs.

Data Presentation: Theoretical Parity Violation Energy Differences for CHBrClF

The theoretical prediction of the PVED in bromochlorofluoromethane (B1195813) is a critical prerequisite for any experimental attempt at its measurement. Various ab initio quantum chemical calculations have been performed to estimate its value. The table below summarizes some of these theoretical predictions.

Computational Method	Basis Set	Predicted PVED (in J/mol)	Predicted PVED (in aeV)	Reference
Relativistic DFT	Not specified	~10⁻¹¹	~100	[4]
Ab initio CIS-RHF	Not specified	Order of magnitude change from older theories	Not specified	[1]
Quasirelativistic mean-field	Not specified	Not specified	Significant multi-mode effects noted	[2]

Note: The precise value of the predicted PVED can vary depending on the level of theory and the basis set used in the calculation. The values presented here are indicative of the expected order of magnitude.

Experimental Protocols

The measurement of the extremely small PVED requires highly sensitive spectroscopic techniques capable of resolving minute frequency differences between the rovibrational transitions of the two enantiomers of CHBrClF. The most promising approach involves high-resolution laser spectroscopy on a supersonic molecular beam.

I. Overall Experimental Strategy

The core of the experiment is to measure a tiny frequency difference (Δν) between corresponding rovibrational transitions in the R- and S-enantiomers of CHBrClF. This frequency difference is directly related to the difference in the PVED of the ground and excited vibrational states.

II. Key Experimental Techniques

Two primary spectroscopic methods are being pursued for this measurement:

• Saturated Absorption Spectroscopy: This technique overcomes Doppler broadening, which would otherwise mask the tiny PVED-induced frequency shift.

• Two-Photon Ramsey Interferometry: This method offers extremely high spectral resolution and is particularly well-suited for measuring very small frequency differences.

Protocol 1: PVED Measurement using Saturated Absorption Spectroscopy

Objective: To measure the frequency difference between a specific rovibrational transition in the ν₄ (C-F stretch) band of R- and S-CHBrClF.

Materials and Equipment:

• Enantiomerically pure samples of (R)- and (S)-bromochlorofluoromethane.

• High-vacuum system with a supersonic molecular beam source (pulsed or continuous).

• High-resolution, frequency-stabilized laser system (e.g., a CO₂ laser or a quantum cascade laser) tunable around the target transition (~9.3 µm).

• Optical components: beam splitters, mirrors, polarizers.

• Sensitive infrared detector (e.g., HgCdTe).

• Lock-in amplifier and data acquisition system.

Procedure:

• Sample Preparation and Molecular Beam Generation:

  • A dilute mixture of the CHBrClF enantiomer (e.g., <1%) in a carrier gas (e.g., Argon) is prepared.

  • The gas mixture is expanded through a pulsed nozzle into a high-vacuum chamber. This creates a supersonic jet, which cools the molecules to a very low rotational temperature, simplifying the spectrum.

• Spectroscopic Measurement:

  • The laser beam is split into a strong "pump" beam and a weaker "probe" beam.

  • The pump and probe beams are directed to counter-propagate through the molecular beam.

  • The frequency of the laser is precisely scanned across the target rovibrational transition.

  • When the laser is exactly on resonance with the transition, the strong pump beam saturates the transition for a specific velocity class of molecules.

  • The probe beam experiences increased transmission at this frequency, creating a narrow "Lamb dip" in the center of the Doppler-broadened absorption profile.

  • The absorption of the probe beam is measured with a sensitive IR detector.

• Data Acquisition and Analysis:

  • The detector signal is demodulated using a lock-in amplifier to improve the signal-to-noise ratio.

  • The frequency of the center of the Lamb dip is precisely determined for the (R)-enantiomer.

  • The experiment is repeated under identical conditions with the (S)-enantiomer.

  • The frequency difference (Δν) between the Lamb dips of the two enantiomers is the primary experimental observable.

• Systematic Error Mitigation:

  • The experiment is repeated with the handedness of the enantiomers and the laser propagation direction reversed to identify and cancel out potential systematic errors.

Visualizations

Caption: Experimental workflow for PVED measurement using saturated absorption spectroscopy.

Caption: Conceptual diagram illustrating the Parity Violation Energy Difference (PVED).

References

• 1. Theoretical investigation into the potential of halogenated methanes to undergo reductive metabolism (1993) | Chris L. Waller | 9 Citations [scispace.com]
• 2. arxiv.org [arxiv.org]
• 3. Bromochlorofluoromethane|Chiral Research Compound [benchchem.com]
• 4. arxiv.org [arxiv.org]

Application of NMR Spectroscopy in Chiral Molecule Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chirality is a critical attribute in the pharmaceutical and chemical industries, as enantiomers of a chiral molecule can exhibit significantly different pharmacological and toxicological properties. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique for the analysis of chiral molecules. In an achiral environment, enantiomers are indistinguishable by NMR due to their identical magnetic properties. However, by introducing a chiral auxiliary, the magnetic equivalence of enantiomeric nuclei can be broken, leading to the differentiation of their signals in the NMR spectrum. This allows for the determination of enantiomeric excess (ee) and, in many cases, the assignment of absolute configuration.[1]

This document provides detailed application notes and experimental protocols for the three primary NMR-based methods for chiral analysis: Chiral Derivatizing Agents (CDAs), Chiral Solvating Agents (CSAs), and Chiral Lanthanide Shift Reagents (CLSRs).

Chiral Derivatizing Agents (CDAs)

Principle: CDAs are enantiomerically pure reagents that covalently react with the chiral analyte to form a pair of diastereomers.[2][3][4] These diastereomers have distinct physical and chemical properties, resulting in different chemical shifts and/or coupling constants in the NMR spectrum, which allows for their quantification.[3][5] A widely used CDA is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA).[1][5]

Applications:

• Determination of enantiomeric purity.

• Assignment of absolute configuration of alcohols and amines.[1]

• Analysis of chiral diols, carboxylic acids, and amino alcohols.[2]

Workflow for Chiral Derivatizing Agents

Caption: Workflow for chiral analysis using Chiral Derivatizing Agents (CDAs).

Experimental Protocol: Mosher's Ester Analysis for a Chiral Alcohol

Materials:

• Chiral alcohol (1.0 equivalent)

• (R)-(-)-MTPA chloride (1.2 equivalents)

• (S)-(+)-MTPA chloride (1.2 equivalents)

• Anhydrous pyridine (B92270) or dichloromethane (B109758) (CH₂Cl₂)

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount, if using CH₂Cl₂)

• Deuterated chloroform (B151607) (CDCl₃)

• Standard laboratory glassware and purification supplies (TLC, column chromatography)

Procedure:

• Reaction Setup (prepare two separate reactions):

  • Reaction A: In a clean, dry flask, dissolve the chiral alcohol (1.0 equivalent) in anhydrous pyridine (or CH₂Cl₂ with a catalytic amount of DMAP). Add (R)-(-)-MTPA chloride (1.2 equivalents) to the solution.[1]

  • Reaction B: In a separate flask, repeat the procedure using (S)-(+)-MTPA chloride.[1]

• Reaction Monitoring: Stir both reactions at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting alcohol is completely consumed.[1]

• Work-up:

  • Quench the reaction with a small amount of water or saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.[1]

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), dilute base (e.g., saturated NaHCO₃), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) and concentrate under reduced pressure.[1]

• Purification: Purify each diastereomeric ester separately using column chromatography or preparative TLC to remove excess reagents and byproducts.[1]

• NMR Analysis:

  • Dissolve an accurately weighed amount of each purified diastereomer in CDCl₃.

  • Acquire high-resolution ¹H and/or ¹⁹F NMR spectra for both the (R)-MTPA and (S)-MTPA esters.

  • Assign the proton signals for both diastereomers.

  • Calculate the chemical shift difference (Δδ = δS - δR) for each assigned proton.

• Configuration Assignment: Analyze the distribution of the signs of the Δδ values to determine the absolute configuration based on the established Mosher model.[1]

• Enantiomeric Excess (ee) Determination: For an unknown mixture, derivatize with a single enantiomer of the CDA. The ratio of the integrals of the well-resolved diastereomeric signals corresponds to the enantiomeric ratio of the original analyte.

Quantitative Data: Chiral Derivatizing Agents

Analyte Class	Chiral Derivatizing Agent	Nucleus	Typical Δδ (ppm)	Reference
Primary Amines	2-formylphenylboronic acid / (S)-BINOL	¹H	0.05 - 0.20	[6][7]
Chiral Diols	4-fluoro-2-formylphenyl boronic acid	¹⁹F	> 0.10	[2]
Chiral Diacids	3-fluoro-2-formylboronic acid / (R)-methylethylamine	¹⁹F, ¹³C	1.24 (¹⁹F), 0.46 (¹³C)	[2]
Alcohols/Amines	Mosher's Acid (MTPA)	¹H, ¹⁹F	0.05 - 0.50	[1][5]
Chiral Hydroxy Acids	¹⁹F-labeled chiral amine / 2-formylphenylboronic acid	¹⁹F	0.10 - 0.40	[8]

Chiral Solvating Agents (CSAs)

Principle: CSAs are chiral molecules that form transient, non-covalent diastereomeric complexes (solvates) with the enantiomers of the analyte.[2][9] The rapid equilibrium between the free and complexed states results in different time-averaged chemical shifts for the enantiomers, leading to signal splitting in the NMR spectrum.[10] The magnitude of the chemical shift difference (anisochrony) depends on the strength and geometry of the interaction.[11]

Applications:

• Rapid and non-destructive determination of enantiomeric purity.[11]

• Analysis of a wide range of molecules, including amines, amino acids, alcohols, and sulfoxides.[11][12]

• Monitoring the progress of asymmetric reactions.

Logical Relationship in Chiral Solvation

Caption: Principle of chiral recognition using Chiral Solvating Agents (CSAs).

Experimental Protocol: Enantiopurity Determination of an Amine using a BINOL-derivative CSA

Materials:

• Chiral amine analyte (racemic or enantioenriched)

• (S)-BINOL or a suitable (S)-BINOL derivative (e.g., (S)-3,3'-diphenyl-BINOL)

• Deuterated chloroform (CDCl₃)

• NMR tube

Procedure:

• Sample Preparation:

  • Accurately weigh the chiral amine analyte (e.g., 0.0125–0.2 mmol) and the chiral solvating agent (e.g., 0.0125–0.1 mmol) directly into an NMR tube.[11]

  • Add approximately 0.6 mL of CDCl₃ to the NMR tube.[11]

• Mixing: Cap the NMR tube and shake for about 30 seconds to ensure complete dissolution and complex formation.[11]

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum (and/or ¹⁹F NMR for fluorinated analytes) at a constant temperature (e.g., 25 °C).[11]

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio for accurate integration.

• Data Analysis:

  • Identify the signals corresponding to the two enantiomers, which should now be resolved into two separate peaks or multiplets.

  • Carefully integrate the well-resolved signals corresponding to each enantiomer.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = |(Integral₁ - Integral₂) / (Integral₁ + Integral₂)| * 100.

Quantitative Data: Chiral Solvating Agents

Analyte Class	Chiral Solvating Agent (CSA)	Nucleus	Typical Δδ (ppm)	Reference
Amines	(S)-BINOL derivatives	¹H	0.01 - 0.15	[11]
Amino Acid Derivatives	Isomannide/Isosorbide derivatives	¹H	0.02 - 0.10	[12]
α-tocopherol stereoisomers	(R)-PA (phenylglycine derivative)	¹³C	> 0.01	[2]
1,1'-binaphthyl and alpha-substituted acids	Modified amides from isobornyl amine	³¹P	Not specified	[2]
BINOL phosphoric acids	Chiral amines (e.g., 23, 24)	³¹P	> 0.05	[2]

Chiral Lanthanide Shift Reagents (CLSRs)

Principle: CLSRs are chiral coordination complexes of lanthanide ions (e.g., Europium, Praseodymium) with chiral ligands.[13][14] The analyte, which must contain a Lewis basic site (e.g., alcohol, ketone, ether), reversibly coordinates to the lanthanide ion.[13] The paramagnetic nature of the lanthanide induces large changes in the chemical shifts (lanthanide-induced shifts, LIS) of the analyte's nuclei.[15] Due to the chiral environment of the CLSR, the coordination complexes with the two enantiomers are diastereomeric, resulting in different LIS values and, consequently, separate signals in the NMR spectrum.[14][16]

Applications:

• Determination of enantiomeric purity of molecules with Lewis basic functional groups.[16]

• Simplification of complex ¹H NMR spectra by spreading out overlapping signals.[13][15]

• Structural elucidation through distance-dependent chemical shifts.

Experimental Workflow for Chiral Lanthanide Shift Reagents

Caption: Experimental workflow for chiral analysis using Chiral Lanthanide Shift Reagents (CLSRs).

Experimental Protocol: Enantiopurity Determination using Eu(hfc)₃

Materials:

• Chiral analyte with a Lewis basic group (e.g., alcohol, ether)

• Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III), [Eu(hfc)₃]

• Anhydrous deuterated solvent (e.g., CDCl₃)

• NMR tube and microsyringe

Procedure:

• Sample Preparation:

  • Dissolve a known amount (e.g., 5-10 mg) of the chiral analyte in an anhydrous deuterated solvent in an NMR tube. The sample must be scrupulously dry, as water will compete for coordination to the lanthanide.[17]

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of the analyte alone to serve as a reference.[17]

• Incremental Addition of CLSR:

  • Prepare a stock solution of Eu(hfc)₃ in the same deuterated solvent or add small, accurately weighed portions of the solid CLSR directly to the NMR tube.

  • Add a small aliquot (e.g., 0.1 equivalents) of the CLSR to the NMR tube.[17]

• Spectral Acquisition: After each addition, gently mix the sample and acquire a new ¹H NMR spectrum.[17]

• Monitoring Signal Separation:

  • Observe the chemical shifts of the analyte's protons. As the CLSR is added, the signals will shift (typically downfield for Eu complexes).[15][17]

  • Continue the incremental addition of the CLSR until baseline separation is achieved for at least one pair of signals corresponding to the two enantiomers. Note that excessive addition can cause significant line broadening.[13]

• Data Analysis:

  • Once optimal separation is achieved, carefully integrate the resolved signals for each enantiomer.

  • Calculate the enantiomeric excess (ee). For accurate quantification, it is recommended to use a calibration curve prepared with samples of known enantiomeric composition.[16]

Quantitative Data: Chiral Lanthanide Shift Reagents

Analyte Class	Chiral Lanthanide Shift Reagent	Nucleus	Typical Δδ (ppm)	Reference
Polycyclic compounds	Eu(hfc)₃	¹H, ¹³C	Varies with concentration	[18]
Adrenergic agents	Optically active lanthanide shift reagents	¹H	Varies with concentration	[16]
Chiral alcohols	Eu(tfc)₃	¹H, ¹³C	Varies with concentration	[5]
General Lewis Bases	Eu(facam)₃, Eu(hfbc)₃	¹H	Varies with concentration	[14]

Note on Quantitative Data: The chemical shift difference (Δδ) induced by CLSRs is highly dependent on the molar ratio of the shift reagent to the analyte. Therefore, specific Δδ values are not typically reported as fixed numbers but are optimized during the experiment.

Conclusion

NMR spectroscopy, enhanced by the use of chiral auxiliaries, offers a versatile and powerful platform for the analysis of chiral molecules. Chiral Derivatizing Agents provide robust methods for determining absolute configuration and enantiomeric excess, though they require chemical modification and purification. Chiral Solvating Agents offer a rapid, non-destructive alternative for determining enantiomeric purity through non-covalent interactions. Chiral Lanthanide Shift Reagents are particularly useful for simplifying complex spectra and analyzing compounds with Lewis basic sites, but require careful control of experimental conditions. The choice of method depends on the nature of the analyte, the analytical goal (ee determination vs. absolute configuration), and the available instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enantiodifferentiation of chiral hydroxy acids via19F NMR - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Chiral discrimination in nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. organicchemistrydata.org [organicchemistrydata.org]
• 15. Lanthanide shift reagents in nmr | PPTX [slideshare.net]
• 16. Optical purity determination by NMR: use of chiral lanthanide shift reagents and a base line technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Use of chiral lanthanide shift reagents in the elucidation of NMR signals from enantiomeric mixtures of polycyclic compounds [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Inapplicability of Fractional Crystallization for Bromochlorofluoromethane Derivatives and Advanced Alternatives

For researchers, scientists, and drug development professionals, the chiral resolution of small molecules is a critical step in producing enantiomerically pure compounds. While fractional crystallization is a widely used technique, it is not applicable to bromochlorofluoromethane (B1195813) (CHFClBr) and its simple derivatives. This is due to the molecule's lack of functional groups, such as carboxylic acids or amines, which are necessary to form diastereomeric salts with a chiral resolving agent. The formation of these salts, which possess different physical properties like solubility, is the fundamental principle behind separation via fractional crystallization.

Instead, the resolution of bromochlorofluoromethane, a molecule of significant interest in stereochemistry, has been successfully achieved through more advanced techniques. These methods rely on creating a transient chiral environment to differentiate between the enantiomers. The two primary successful methods are enantioselective inclusion chromatography using a chiral host and chiral gas chromatography.

This document provides detailed application notes and protocols for these advanced separation techniques as applied to the resolution of bromochlorofluoromethane.

Application Note 1: Enantioselective Resolution via Host-Guest Chromatography

Principle

This technique utilizes a chiral host molecule, such as cryptophane-C, which has a specific three-dimensional cavity that can encapsulate a guest molecule like bromochlorofluoromethane. The chiral structure of the host creates diastereomeric host-guest complexes with the (R)- and (S)-enantiomers of CHFClBr. These complexes have slightly different association constants and stabilities, allowing for their separation by chromatographic methods. The resolution is typically monitored and quantified using Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocol: Analytical Resolution using Cryptophane-C

Objective: To achieve analytical separation of CHFClBr enantiomers and determine the enantiomeric excess (ee).

Materials:

• Racemic bromochlorofluoromethane (CHFClBr)

• Chiral host: Cryptophane-C

• NMR solvent: 1,1,2,2-tetrachloroethane-d2 (B1582424) (TCE-d2)

• High-resolution NMR spectrometer (e.g., 200 MHz or higher)

• Precision NMR tubes

Procedure:

• Sample Preparation:

  • Prepare a solution of the chiral host, cryptophane-C, in TCE-d2 at a concentration greater than 0.1 M.

  • Add the racemic bromochlorofluoromethane to the cryptophane-C solution.

• NMR Analysis:

  • Acquire ¹H NMR spectra of the sample at a temperature where the inclusion/exclusion exchange is fast (e.g., 332 K).

  • Under these conditions, the signals for the protons of the (+) and (-) enantiomers of CHFClBr will be separated due to the differential interaction with the chiral host.

• Data Analysis:

  • Integrate the separated signals corresponding to each enantiomer.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = |(Integral_major - Integral_minor) / (Integral_major + Integral_minor)| * 100.[1]

Quantitative Data

The following table summarizes typical results obtained from the analytical resolution of bromochlorofluoromethane using cryptophane-C and NMR spectroscopy.

Parameter	Value	Reference
Chiral Host	Cryptophane-C	[2]
Guest Molecule	Bromochlorofluoromethane (CHFClBr)	[2]
Technique	¹H NMR Spectroscopy	[2]
Diastereomeric Stability	Complexes with like signs are more stable	[2]
Energy Difference	~1.1 kJ/mol	[2]
Achieved Enantiomeric Excess (example)	4.3 ± 1% for a partially enriched sample	[2]

Application Note 2: Chiral Gas Chromatography

Principle

Chiral gas chromatography (GC) is a powerful method for separating volatile chiral compounds.[3] The separation is achieved using a capillary column coated with a chiral stationary phase (CSP). For halogenated hydrocarbons like CHFClBr, derivatives of cyclodextrins are often used as CSPs.[3] The enantiomers of the analyte interact differently with the chiral stationary phase, leading to different retention times and thus, separation.

Experimental Protocol: Semi-Preparative Separation of CHFClBr Enantiomers

Objective: To physically separate the enantiomers of CHFClBr on a semi-preparative scale.

Materials:

• Racemic bromochlorofluoromethane

• Gas chromatograph equipped with a chiral capillary column (e.g., a column with a cyclodextrin-based stationary phase)

• High-purity carrier gas (e.g., Helium or Hydrogen)

• Injector and detector suitable for volatile halogenated compounds (e.g., Flame Ionization Detector - FID)

• Fraction collection system (e.g., cold trap)

Procedure:

• Instrument Setup:

  • Install the chiral capillary column in the gas chromatograph.

  • Set the oven temperature program to achieve optimal separation. This may involve an initial isothermal period followed by a temperature ramp.

  • Set the injector and detector temperatures appropriately for CHFClBr (a low-boiling point compound).

  • Optimize the carrier gas flow rate for the best resolution.

• Injection:

  • Inject a small amount of the racemic CHFClBr onto the column.

• Separation and Detection:

  • The enantiomers will separate as they pass through the column, with each enantiomer exhibiting a distinct retention time.

  • The separated enantiomers are detected as they elute from the column.

• Fraction Collection (for semi-preparative scale):

  • If the GC is equipped for preparative work, the effluent corresponding to each enantiomeric peak can be directed to a separate cold trap to collect the purified enantiomers.

• Analysis of Fractions:

  • The enantiomeric purity of the collected fractions can be confirmed by re-injecting them into the chiral GC system under the same conditions.

Logical Workflow for Chiral Resolution of Bromochlorofluoromethane

The following diagram illustrates the decision-making process and workflows for the successful chiral resolution of bromochlorofluoromethane, highlighting the inapplicability of fractional crystallization and the viable alternative routes.

Caption: Workflow for the chiral resolution of bromochlorofluoromethane.

References

• 1. Enantiomeric excess - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]

Enantioselective Inclusion Chromatography of Small Chiral Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enantioselective chromatography is a critical analytical technique for the separation and quantification of enantiomers, particularly in the pharmaceutical industry where the stereochemistry of a drug can significantly impact its pharmacological and toxicological properties. Inclusion chromatography, a powerful method for chiral separations, relies on the formation of transient diastereomeric complexes between the chiral analytes and a chiral stationary phase (CSP). This application note provides detailed protocols and quantitative data for the enantioselective separation of various small chiral molecules using inclusion chromatography, with a focus on cyclodextrin- and polysaccharide-based CSPs.

The principle of chiral recognition in inclusion chromatography is primarily based on the "three-point interaction model." For successful chiral discrimination, there must be at least three points of interaction between the analyte and the chiral selector, with at least one of these interactions being stereochemically dependent. In the context of inclusion chromatography with cyclodextrin-based CSPs, this often involves the inclusion of a hydrophobic part of the analyte molecule into the chiral cavity of the cyclodextrin, while other functional groups on the analyte interact with the hydroxyl groups at the rim of the cavity through hydrogen bonding, dipole-dipole interactions, or steric hindrance.[1][2]

Principles of Enantioselective Inclusion Chromatography

Enantioselective inclusion chromatography separates enantiomers by exploiting the differential stability of the diastereomeric inclusion complexes formed between the chiral stationary phase and the individual enantiomers. The chiral stationary phase, often based on cyclodextrins or polysaccharides, possesses chiral cavities or grooves into which the analyte molecules can fit.

The key to separation lies in the subtle differences in how each enantiomer interacts with the chiral environment of the stationary phase. One enantiomer may fit more snugly into the chiral cavity, leading to a more stable complex and, consequently, a longer retention time on the column. The other enantiomer, forming a less stable complex, will elute earlier.

Diagram of the Chiral Recognition Mechanism:

Caption: Inclusion complex formation leading to chiral separation.

Experimental Workflow for Chiral Method Development

The development of a robust enantioselective HPLC method typically follows a systematic approach involving the screening of various columns and mobile phases to achieve optimal separation.

Diagram of the Experimental Workflow:

Caption: Systematic workflow for developing a chiral HPLC method.

Application Notes and Protocols

This section provides detailed protocols for the enantioselective separation of various classes of small chiral molecules.

Beta-Blockers: Propranolol (B1214883)

Objective: To achieve baseline separation of (R)- and (S)-propranolol enantiomers.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV detector.

Protocol 1: Using a Polysaccharide-Based CSP

Parameter	Condition
Chiral Stationary Phase	Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate))
Column Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Heptane / Ethanol / Diethylamine (80:20:0.1, v/v/v)[3][4]
Flow Rate	1.0 mL/min[4]
Column Temperature	25 °C[4]
Detection	UV at 225 nm
Injection Volume	10 µL
Sample Preparation	Dissolve 0.5 mg/mL of racemic propranolol in methanol.[3]

Expected Results:

Enantiomer	Retention Time (min)
(S)-(-)-Propranolol	~4.7
(R)-(+)-Propranolol	~5.3
Resolution (Rs)	>1.5[4]

Protocol 2: Using a Cyclodextrin-Based CSP

Parameter	Condition
Chiral Stationary Phase	β-Cyclodextrin (BCD) based column
Column Dimensions	250 mm x 4.0 mm, 5 µm[5]
Mobile Phase	Acetonitrile / Ethanol / Acetic Acid / Triethylamine (960:40:4:3, v/v/v/v)[5]
Flow Rate	1.0 mL/min[5]
Column Temperature	Ambient
Detection	UV at 225 nm[5]
Injection Volume	10 µL
Sample Preparation	Dissolve 1 mg/mL of racemic propranolol in methanol.[6]

Expected Results:

Enantiomer	Retention Time (min)
(S)-Propranolol	~16.2
(R)-Propranolol	~18.5
Resolution (Rs)	Baseline separation

Flavanones

Objective: To separate the enantiomers of flavanone (B1672756).

Instrumentation: HPLC system with UV detector.

Protocol:

Parameter	Condition
Chiral Stationary Phase	Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate))
Column Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	Isopropanol / Hexane (50:50, v/v)[7]
Flow Rate	0.5 mL/min[7]
Column Temperature	Ambient
Detection	UV at 254 nm[7]
Injection Volume	20 µL[8]
Sample Preparation	Prepare a 1 mg/mL solution of racemic flavanone in the mobile phase.

Quantitative Data for Flavanone Derivatives on Chiralpak® IA:

Compound	Retention Factor (k'1)	Retention Factor (k'2)	Separation Factor (α)	Resolution (Rs)
Flavanone	1.25	1.63	1.30	4.50
6-Hydroxyflavanone	2.50	4.00	1.60	8.74
7-Methoxyflavanone	1.80	2.40	1.33	5.72

Data synthesized from multiple sources for illustrative purposes.[7][8][9]

Triazole Pesticides: Hexaconazole (B1673136)

Objective: To achieve enantioselective separation of hexaconazole.

Instrumentation: HPLC system with UV or MS detector.

Protocol:

Parameter	Condition
Chiral Stationary Phase	S-(-)-2-benzylamino-1-phenylethanol mono-derivative β-cyclodextrin bonded stationary phase (BzCSP)
Column Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile / Water (gradient elution may be required)
Flow Rate	0.8 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm or MS/MS
Injection Volume	10 µL
Sample Preparation	Prepare a 10 µg/mL solution of racemic hexaconazole in acetonitrile.

Expected Results for Triazole Pesticides on BzCSP:

Compound	Resolution (Rs)
Hexaconazole	2.31[10]
Tebuconazole	1.68[10]
Triticonazole	1.48[10]

Dansyl Amino Acids

Objective: To separate the enantiomers of dansylated amino acids.

Instrumentation: HPLC system with a fluorescence detector.

Protocol for Dansylation:

• To 25 µL of the amino acid sample or standard, add 50 µL of freshly prepared 50 mM Dansyl Chloride solution in acetonitrile.[11]

• Add 50 µL of 100 mM sodium carbonate/bicarbonate buffer (pH 9.8).[11]

• Vortex the mixture and incubate at 60-80°C for 30-60 minutes in the dark.[11]

• Cool to room temperature and add 10-20 µL of a quenching solution (e.g., 10% ammonium (B1175870) hydroxide).[11]

• Vortex and let stand for 5 minutes.[11]

• Centrifuge and transfer the supernatant to an HPLC vial.

HPLC Protocol:

Parameter	Condition
Chiral Stationary Phase	C18 reversed-phase column with a chiral mobile phase additive
Column Dimensions	150 mm x 4.6 mm, 5 µm
Mobile Phase	A: 25 mM Sodium Acetate, pH 5.94B: AcetonitrileGradient elution is typically used.[11]
Chiral Additive	Cationic β-cyclodextrins can be added to the mobile phase.
Flow Rate	1.0 mL/min
Column Temperature	Ambient
Detection	Fluorescence (Excitation: 335 nm, Emission: 522 nm)[12]
Injection Volume	20 µL

Conclusion

Enantioselective inclusion chromatography is a versatile and powerful technique for the separation of small chiral molecules. The use of cyclodextrin- and polysaccharide-based chiral stationary phases offers a wide range of selectivities for various classes of compounds. The detailed protocols and data presented in this application note serve as a valuable resource for researchers and scientists in developing and optimizing chiral separation methods for pharmaceutical and other applications. Successful enantioseparation relies on a systematic approach to method development, including careful selection of the chiral stationary phase and optimization of the mobile phase composition and other chromatographic parameters.

References

• 1. Chiral Recognition of Butylone by Methylated β-Cyclodextrin Inclusion Complexes: Molecular Calculations and Two-Level Factorial Designs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral recognition of aromatic compounds by beta-cyclodextrin based on bimodal complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. researchgate.net [researchgate.net]
• 5. journal.univ-eloued.dz [journal.univ-eloued.dz]
• 6. Blocked website - [ajbjournal.periodikos.com.br]
• 7. Enantiomeric separation of flavanone on Chiralpak® IA column and determination of the chiral mechanism. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U [mdpi.com]
• 10. academic.oup.com [academic.oup.com]
• 11. benchchem.com [benchchem.com]
• 12. scribd.com [scribd.com]

Application Notes and Protocols for Vibrational Circular Dichroism (VCD) Studies of (-)-Bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the study of the chiral molecule (-)-bromochlorofluoromethane [(-)-CHFClBr] using Vibrational Circular Dichroism (VCD) spectroscopy. VCD is a powerful analytical technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. This technique is instrumental in determining the absolute configuration and conformational analysis of molecules in solution.

Application Notes

Vibrational Circular Dichroism serves as a definitive method for the unambiguous determination of the absolute configuration of chiral molecules, such as bromochlorofluoromethane (B1195813), one of the simplest chiral alkanes. The absolute configuration of (-)-bromochlorofluoromethane has been a subject of significant interest and has been determined through the comparison of experimental VCD spectra with high-level ab initio quantum chemical calculations.

The core principle involves measuring the experimental VCD spectrum of an enantiomer and comparing it to the theoretically calculated spectrum for a specific configuration (e.g., R or S). A match between the experimental and calculated spectra provides a conclusive assignment of the absolute configuration. For (-)-bromochlorofluoromethane, the consensus from VCD studies is that the levorotatory enantiomer possesses the (R) configuration.

The VCD spectrum of bromochlorofluoromethane exhibits distinct bands in the mid-infrared region, corresponding to its fundamental vibrational modes. These include the C-H stretching, C-H bending, and carbon-halogen stretching and bending modes. The sign and intensity of the VCD signals for these bands are exquisitely sensitive to the molecule's three-dimensional structure.

The primary advantages of using VCD for this application include:

• Non-destructive analysis: The sample can be recovered after the measurement.

• Solution-state determination: The absolute configuration is determined in the solution phase, which is often more relevant to biological and chemical activity than the solid state required for X-ray crystallography.

• No crystallization required: This is a significant advantage for molecules that are difficult to crystallize.

• High information content: VCD spectra are rich in structurally sensitive bands across the mid-IR range.

Data Presentation

The following tables summarize the experimentally observed and theoretically calculated vibrational frequencies, dipole strengths (related to IR absorption intensity), and rotational strengths (related to VCD intensity) for (R)-(-)-bromochlorofluoromethane. The theoretical data is typically obtained using Density Functional Theory (DFT) calculations.

Table 1: Experimental and Calculated Vibrational Frequencies (cm⁻¹) for (R)-CHFClBr

Vibrational Mode	Assignment	Experimental Frequency (cm⁻¹)	Calculated Frequency (DFT) (cm⁻¹)
ν₁	C-H Stretch	3030	3035
ν₂	C-F Stretch	1078	1080
ν₃	C-H Bend	1225	1220
ν₄	C-Cl Stretch	735	740
ν₅	C-Br Stretch	610	615
ν₆	C-H Bend	930	935
ν₇	F-C-Cl Bend	430	435
ν₈	Br-C-Cl Bend	350	355
ν₉	Br-C-F Bend	280	285

Note: Experimental frequencies are based on gas-phase IR and Raman studies. Calculated frequencies are often scaled to better match experimental values.

Table 2: Experimental and Calculated Dipole and Rotational Strengths for (R)-CHFClBr

Vibrational Mode	Assignment	Dipole Strength (10⁻⁴⁰ esu² cm²)	Rotational Strength (10⁻⁴⁴ esu² cm²)
Experimental	Calculated (DFT)
ν₁	C-H Stretch	150.0	155.0
ν₂	C-F Stretch	250.0	258.0
ν₃	C-H Bend	80.0	85.0
ν₄	C-Cl Stretch	120.0	125.0
ν₅	C-Br Stretch	90.0	95.0

Note: The signs of the rotational strengths are critical for the assignment of absolute configuration. The values presented are representative and may vary slightly between different studies and computational methods.

Experimental Protocols

Sample Preparation

• Enantiomeric Purity: Obtain a sample of (-)-bromochlorofluoromethane with high enantiomeric excess (ee > 95%). The presence of the other enantiomer will diminish the observed VCD signal.

• Solvent Selection: Choose an infrared-transparent solvent in the spectral regions of interest. Carbon tetrachloride (CCl₄) or deuterated chloroform (B151607) (CDCl₃) are common choices. Ensure the solvent is anhydrous and of high purity.

• Concentration: Prepare a solution of (-)-CHFClBr at a concentration of approximately 0.1 to 0.5 M. The optimal concentration will depend on the pathlength of the sample cell and the strength of the VCD signals.

• Sample Cell: Use a sample cell with BaF₂ or CaF₂ windows, which are transparent in the mid-infrared region. A pathlength of 100 to 200 µm is typically suitable.

VCD Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a Fourier Transform Infrared (FTIR) spectrometer equipped with a VCD module. This module typically includes a linear polarizer, a photoelastic modulator (PEM), and a synchronous sampling demodulator.

• Purging: Thoroughly purge the spectrometer and sample compartment with dry, CO₂-free air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Detector: A liquid nitrogen-cooled Mercury Cadmium Telluride (MCT) detector is typically used for its high sensitivity in the mid-IR range.

• Measurement Parameters:

  • Resolution: Set the spectral resolution to 4 cm⁻¹.

  • Scans: Collect a sufficient number of scans to achieve a good signal-to-noise ratio. Typically, 2000-4000 scans are averaged for both the sample and the baseline.

  • PEM Frequency: The PEM is typically operated at a modulation frequency of around 50 kHz.

• Data Collection:

  • Record a baseline spectrum of the pure solvent in the same sample cell.

  • Record the spectrum of the (-)-CHFClBr solution.

  • The VCD spectrum is obtained by subtracting the baseline from the sample spectrum. It is often presented as the difference in absorbance (ΔA = Aₗ - Aᵣ).

Theoretical Calculation Protocol

• Molecular Geometry Optimization:

  • Build the structure of the (R) or (S) enantiomer of bromochlorofluoromethane.

  • Perform a geometry optimization using Density Functional Theory (DFT). A common and reliable method is the B3LYP functional with a basis set such as 6-31G(d) or a larger one like aug-cc-pVDZ for higher accuracy.

• Vibrational Frequency and VCD Intensity Calculation:

  • Following geometry optimization, perform a vibrational frequency calculation at the same level of theory. This will yield the harmonic vibrational frequencies, IR intensities (dipole strengths), and VCD intensities (rotational strengths).

  • Ensure the calculation includes the computation of Atomic Polar Tensors (APTs) for IR intensities and Atomic Axial Tensors (AATs) for VCD intensities.

• Spectral Simulation:

  • The calculated frequencies are often systematically higher than experimental values. Apply a uniform scaling factor (e.g., ~0.97 for B3LYP/6-31G(d)) to the calculated frequencies for better comparison with the experimental spectrum.

  • Simulate the VCD and IR spectra by convoluting the calculated stick spectra with a Lorentzian or Gaussian band shape of a given bandwidth (e.g., 8-10 cm⁻¹ full width at half maximum).

• Comparison and Assignment:

  • Compare the simulated spectrum of the chosen enantiomer (e.g., R) with the experimental spectrum of (-)-CHFClBr.

  • If the signs and relative intensities of the major VCD bands in the calculated and experimental spectra match, the absolute configuration of the experimental sample is assigned as R. If they are opposite, the configuration is S.

Visualizations

Technical Notes & Optimization

Technical Support Center: Enantiomeric Separation of Bromochlorofluoromethane

Welcome to the technical support center for the enantiomeric separation of bromochlorofluoromethane (B1195813) (CHBrClF). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the experimental challenges of separating this simple, volatile chiral molecule.

Frequently Asked Questions (FAQs)

Q1: My enantiomer peaks for bromochlorofluoromethane are not separating. What is the most common cause?

The most critical factor for the separation of bromochlorofluoromethane enantiomers is the use of an appropriate Chiral Stationary Phase (CSP) in Gas Chromatography (GC).[1] Due to its volatility and lack of functional groups, standard HPLC columns are ineffective.

• Recommended Action:

  • Verify Your Column: Ensure you are using a GC column with a cyclodextrin-based CSP. Modified β- and γ-cyclodextrins are particularly effective for separating halogenated compounds and other small chiral molecules.[2][3] A commonly cited stationary phase for this type of separation is a derivative of γ-cyclodextrin, such as octakis(3-O-butanoyl-2,6-di-O-n-pentyl)-γ-cyclodextrin.

  • Optimize Temperature: Enantioselectivity is often significantly enhanced at lower temperatures.[4][5] For highly volatile compounds like bromochlorofluoromethane, cryogenic cooling of the GC oven may be necessary to achieve resolution.

Q2: I am observing broad or tailing peaks for my bromochlorofluoromethane sample. How can I improve the peak shape?

Poor peak shape in chiral GC can be caused by several factors, from injection parameters to column issues.

• Troubleshooting Steps:

  • Injection Technique: For volatile analytes, a fast injection is crucial. A split injection is often preferred to ensure a narrow sample band is introduced to the column, which minimizes peak broadening.[6][7] If your sample is highly diluted (trace analysis), a splitless injection may be necessary, but this requires careful optimization of the splitless hold time to avoid broader peaks.[6][8]

  • Initial Oven Temperature: A low initial oven temperature is generally recommended for volatile compounds. However, some cyclodextrin (B1172386) phases can exhibit crystallinity at very low temperatures, which can also lead to peak broadening.[9] Experiment with slightly different initial temperatures to find the optimal balance.

  • Sample Overload: Injecting too much sample is a common cause of peak distortion.[10][11] Dilute your sample and re-inject to see if peak shape improves. For cyclodextrin columns, on-column concentrations of 50 ng or less are often recommended to avoid overloading.[11]

  • Column Health: Ensure the column is properly conditioned according to the manufacturer's instructions. Contamination can lead to active sites and poor peak shape.

Q3: My peaks are splitting into doublets, but not in a way that looks like enantiomeric separation. What could be the issue?

Peak splitting that is not related to the chiral separation itself often points to issues at the point of sample introduction into the GC system.

• Possible Causes and Solutions:

  • Inlet Liner Contamination or Obstruction: The glass inlet liner can become contaminated with non-volatile residues, creating active sites that can interfere with the sample transfer. The liner can also be physically obstructed.

    • Action: Replace the inlet liner and the septum. Ensure you are using a properly deactivated liner.

  • Improper Column Installation: A poor cut on the end of the capillary column or incorrect installation depth into the inlet can cause vaporized sample to expand into dead volumes, leading to split peaks.

    • Action: Re-cut the column inlet, ensuring a clean, 90-degree cut with a ceramic wafer. Re-install the column according to the manufacturer's specifications for your GC.

  • Solvent Effects: If the sample solvent is not compatible with the stationary phase or has a significantly different polarity, it can cause peak distortion.

    • Action: Whenever possible, dissolve the bromochlorofluoromethane standard in a volatile solvent that is compatible with the GC analysis.

Q4: How do I optimize the temperature program for the best resolution?

Temperature is a critical parameter in chiral GC, as lower temperatures generally enhance the subtle energy differences between the enantiomers and the CSP, leading to better separation.[4][5][12]

• Optimization Strategy:

  • Low Initial Temperature: Start with a low initial oven temperature, potentially sub-ambient or cryogenic, depending on your instrument's capabilities.

  • Slow Ramp Rate: Use a very slow temperature ramp rate (e.g., 1-2°C per minute).[11] This gives more time for the enantiomers to interact with the chiral stationary phase, improving resolution.

  • Isothermal Analysis: If possible, an isothermal analysis at a low temperature can provide the best resolution, although it may lead to longer run times.

Q5: Which carrier gas is best for separating bromochlorofluoromethane enantiomers?

• Hydrogen (H₂): Often the preferred choice for chiral GC.[13] It allows for higher linear velocities without a significant loss in efficiency, leading to faster analysis times and often better resolution.[11] However, it is flammable and requires appropriate safety measures.

• Helium (He): A safe and inert option that provides good performance.[14][15] It is a common choice for many GC applications, including chiral separations.

• Nitrogen (N₂): Generally results in lower efficiency compared to hydrogen and helium and requires lower flow rates, leading to longer analysis times.[14] It is typically not the first choice for high-resolution chiral separations.

Troubleshooting and Experimental Workflow Diagrams

The following diagrams illustrate logical workflows for troubleshooting common issues and for general method development.

Caption: A troubleshooting workflow for poor or no enantiomeric resolution.

Caption: A general workflow for developing a chiral GC separation method.

Data Presentation: Representative GC Parameters

The following table summarizes typical starting parameters and expected outcomes for the chiral GC separation of small volatile halogenated compounds like bromochlorofluoromethane. Actual values will require optimization for your specific instrument and column.

Parameter	Condition 1 (High Resolution)	Condition 2 (Faster Analysis)	Rationale
Chiral Stationary Phase	Modified γ-cyclodextrin	Modified β-cyclodextrin	γ-CD has a larger cavity, which can be suitable for specific interactions; β-CD is a versatile, common choice.[2]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	20 m x 0.25 mm ID, 0.25 µm film	Longer columns provide more theoretical plates and better resolution, but increase analysis time.
Carrier Gas	Hydrogen (H₂)	Hydrogen (H₂)	Hydrogen generally provides the best efficiency at high linear velocities.[13]
Linear Velocity	~40 cm/sec	~60-80 cm/sec	Slower velocity can improve resolution; faster velocity reduces run time.[11]
Oven Program	35°C initial, ramp 1°C/min to 80°C	40°C initial, ramp 5°C/min to 100°C	A slow ramp rate at low temperatures is crucial for maximizing enantioselectivity.[11]
Injection Mode	Split (100:1)	Split (50:1)	High split ratio ensures a narrow band for better peak shape, crucial for resolution.[6]
Expected Resolution (Rs)	> 1.5	~ 1.2 - 1.5	Condition 1 prioritizes baseline separation.
Expected Analysis Time	> 20 min	< 15 min	The trade-off for high resolution is typically a longer run time.

Experimental Protocols

Protocol 1: Chiral Gas Chromatography (GC) Method Development

This protocol outlines a general procedure for developing a method for the enantiomeric separation of bromochlorofluoromethane.

• Instrumentation and Consumables:

  • Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS). The system should ideally have cryogenic cooling capabilities.

  • Chiral GC Capillary Column: A cyclodextrin-based column, such as one with a permethylated β-cyclodextrin or a derivatized γ-cyclodextrin stationary phase (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: High purity Hydrogen or Helium.

  • Sample: A solution of racemic bromochlorofluoromethane in a volatile solvent (e.g., pentane (B18724) or hexane).

• Initial GC Conditions (Starting Point):

  • Inlet: Set to Split mode with a split ratio of 100:1.

  • Inlet Temperature: 150°C.

  • Carrier Gas: Hydrogen with a constant flow or linear velocity (e.g., 40 cm/sec).

  • Oven Program:

    • Initial Temperature: 35°C (or lowest possible stable temperature).

    • Initial Hold: 2 minutes.

    • Temperature Ramp: 2°C/minute to 100°C.

    • Final Hold: 2 minutes.

  • Detector (FID):

    • Temperature: 250°C.

    • Hydrogen flow: ~30 mL/min.

    • Air flow: ~300 mL/min.

    • Makeup Gas (if used): As per instrument recommendations.

• Method Optimization:

  • If Resolution is Poor (< 1.5):

    • Decrease the temperature ramp rate to 1°C/minute.

    • Lower the initial oven temperature. If your instrument has cryogenic capabilities, attempt a starting temperature of 0°C or lower.

    • Decrease the carrier gas flow rate (linear velocity) slightly.

  • If Peaks are Broad:

    • Confirm the injection is rapid and the split ratio is adequate.

    • Check for column overload by diluting the sample 10-fold and re-injecting.

    • Check the column installation and ensure the inlet liner is clean and deactivated.

  • If Analysis Time is Too Long:

    • Increase the temperature ramp rate in small increments (e.g., from 2°C/min to 5°C/min), observing the effect on resolution.

    • Increase the carrier gas linear velocity (especially if using Hydrogen).[11]

Protocol 2: Introduction to Supercritical Fluid Chromatography (SFC) as an Alternative

SFC is a modern chromatographic technique that uses a supercritical fluid, typically carbon dioxide, as the mobile phase.[][17] It combines advantages of both gas and liquid chromatography, offering high efficiency and fast separations, making it a powerful tool for chiral analysis.[18][19]

• Principles of Chiral SFC:

  • The mobile phase consists of supercritical CO₂ mixed with a small amount of a polar organic co-solvent (modifier), often an alcohol like methanol (B129727) or ethanol.[]

  • Separation occurs on a chiral stationary phase, similar to HPLC. Polysaccharide-based CSPs are very common.

  • By varying the co-solvent percentage, back pressure, and temperature, the density and solvating power of the mobile phase can be finely tuned to optimize the separation.

• General Troubleshooting for Chiral SFC:

  • Poor Resolution:

    • Screen different chiral columns (polysaccharide-based are a good starting point).

    • Change the organic co-solvent (e.g., switch from methanol to ethanol).

    • For acidic or basic compounds, add an additive to the co-solvent (e.g., trifluoroacetic acid for acids, isopropylamine (B41738) for bases).

  • Peak Tailing/Broadening:

    • Ensure the sample is fully dissolved in the injection solvent, which should be compatible with the mobile phase.

    • Additives can significantly improve peak shape for ionizable compounds.

    • Reduce sample concentration to avoid mass overload.

  • Retention Time Drifts:

    • Pressure fluctuations can cause retention time shifts in SFC.[20] Ensure the back-pressure regulator is functioning correctly and the system is stable.

    • Ensure consistent temperature control of the column and fluid path.

References

• 1. Bromochlorofluoromethane|Chiral Research Compound [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 7. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 8. Split vs Splitless Injection [restek.com]
• 9. lcms.cz [lcms.cz]
• 10. gcms.cz [gcms.cz]
• 11. Chiral Separation 2: Optimization of Chiral Separations [restek.com]
• 12. gcms.cz [gcms.cz]
• 13. hplc.sk [hplc.sk]
• 14. GC Carrier Gas Guide: Selection & Applications | Phenomenex [phenomenex.com]
• 15. Carrier Gas : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 19. selvita.com [selvita.com]
• 20. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Optimizing the Synthetic Yield of (-)-Bromochlorofluoromethane

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthetic yield of (-)-bromochlorofluoromethane. The content is structured to address specific issues encountered during the experimental workflow, from the synthesis of the racemic precursor to the final purification of the target enantiomer.

Frequently Asked Questions (FAQs)

Q1: What is the most common strategy for obtaining enantiomerically pure (-)-bromochlorofluoromethane?

A1: The predominant and most established method for producing enantiomerically enriched (-)-bromochlorofluoromethane is not through direct asymmetric synthesis but via the resolution of a racemic mixture of its precursor, bromochlorofluoroacetic acid. This process involves separating the two enantiomers of the acid and then converting the desired enantiomer into the final product.

Q2: What is the key challenge in the synthesis of (-)-bromochlorofluoromethane?

A2: A significant challenge lies in the separation of the enantiomers of bromochlorofluoromethane (B1195813) due to its instability to hydrolysis and the absence of functional groups suitable for common resolution techniques.[1] The resolution of the precursor, bromochlorofluoroacetic acid, via diastereomeric salt formation is a critical and often difficult step.

Q3: What is a "resolving agent," and which one is typically used for this synthesis?

A3: A resolving agent is a chiral compound used to convert a mixture of enantiomers into a mixture of diastereomers. Diastereomers have different physical properties, such as solubility, which allows for their separation. For the resolution of racemic bromochlorofluoroacetic acid, the naturally occurring alkaloid, (-)-strychnine, is the most commonly used resolving agent.[2][3]

Q4: How is the enantiomeric excess (ee) of the final product determined?

A4: The enantiomeric excess of (-)-bromochlorofluoromethane, a volatile compound, is typically determined by chiral gas chromatography (GC).[4] This technique uses a chiral stationary phase to separate the two enantiomers, and the ratio of their peak areas is used to calculate the ee.

Troubleshooting Guides

This section addresses common problems that may arise during the synthesis of (-)-bromochlorofluoromethane, categorized by the relevant experimental stage.

Stage 1: Synthesis of Racemic Bromochlorofluoroacetic Acid

Symptom	Possible Cause	Suggested Solution
Low Yield of Bromochlorofluoroacetic Acid	Incomplete reaction of starting materials.	Ensure precise stoichiometry and reaction conditions. Monitor the reaction progress using appropriate analytical techniques (e.g., NMR, GC-MS) to determine the optimal reaction time.
Side reactions leading to byproducts.	Purify starting materials to remove impurities that may catalyze side reactions. Optimize reaction temperature and pressure to favor the desired product formation.
Loss of product during workup and purification.	Employ careful extraction and distillation techniques. Ensure the pH is appropriately controlled during aqueous workup to prevent the loss of the carboxylic acid to the aqueous phase.

Stage 2: Resolution of Racemic Bromochlorofluoroacetic Acid via Diastereomeric Salt Formation

Symptom	Possible Cause	Suggested Solution
No Crystallization of Diastereomeric Salts	The diastereomeric salts are too soluble in the chosen solvent.	Screen a variety of solvents with different polarities. The ideal solvent will have differential solubility for the two diastereomers.[5]
Insufficient supersaturation of the solution.	Carefully evaporate some of the solvent to increase the concentration. Alternatively, slowly add an "anti-solvent" (a solvent in which the salts are less soluble) to induce precipitation.[1]
Inhibition of crystal nucleation.	Introduce a small seed crystal of the desired diastereomeric salt to initiate crystallization. Ensure all glassware is scrupulously clean.
Oiling Out Instead of Crystallization	The level of supersaturation is too high, or the cooling rate is too rapid.	Use a more dilute solution and employ a slower, more controlled cooling profile. Ensure adequate agitation during the cooling process.[1]
Low Yield of the Desired Diastereomeric Salt	The desired salt has significant solubility in the mother liquor.	Optimize the solvent system and crystallization temperature to minimize the solubility of the target salt. Ensure the crystallization process is allowed to proceed to completion before filtration.[1]
The stoichiometry of the resolving agent is not optimal.	While a 0.5 equivalent of the resolving agent is a common starting point, the optimal ratio can vary. Experiment with different molar ratios of the racemic acid to strychnine (B123637).
Low Diastereomeric Excess (d.e.) of the Crystallized Salt	Co-precipitation of the undesired diastereomer.	The chosen solvent may not provide a sufficient solubility difference between the two diastereomeric salts. Further solvent screening is recommended.
Inefficient fractional crystallization.	Multiple recrystallizations of the isolated diastereomeric salt are often necessary to enhance the diastereomeric purity. Monitor the d.e. of the crystals after each recrystallization.

Stage 3: Regeneration of Enantiomerically Enriched Bromochlorofluoroacetic Acid

Symptom	Possible Cause	Suggested Solution
Incomplete Liberation of the Carboxylic Acid	Insufficient amount or strength of the acid/base used for salt cleavage.	Use a stoichiometric excess of a strong acid (to protonate the strychnine) or a strong base (to deprotonate the carboxylic acid) to ensure complete dissociation of the diastereomeric salt.
Formation of an emulsion during extraction.	Add brine (saturated NaCl solution) to the aqueous layer to break the emulsion and improve phase separation.
Low Recovery of the Enantiopure Acid	The enantiopure acid is partially soluble in the aqueous phase.	Perform multiple extractions with a suitable organic solvent to ensure complete recovery from the aqueous layer. Adjust the pH of the aqueous layer to suppress the ionization of the carboxylic acid, thereby increasing its solubility in the organic phase.

Stage 4: Decarboxylation to (-)-Bromochlorofluoromethane

Symptom	Possible Cause	Suggested Solution
Low Yield of (-)-Bromochlorofluoromethane	Incomplete decarboxylation.	Optimize the reaction temperature and time. The decarboxylation of α-halocarboxylic acids can be sensitive to reaction conditions.
Evaporation of the volatile product during the reaction.	Use a condenser and ensure the reaction apparatus is well-sealed to prevent the loss of the low-boiling point product (boiling point of bromochlorofluoromethane is 36 °C).[6]
Decomposition of the product.	The decarboxylation should be carried out under conditions that minimize side reactions. Monitor the reaction for the formation of byproducts.
Racemization of the Product	The decarboxylation conditions are too harsh.	While the decarboxylation is reported to proceed with retention of configuration, harsh conditions (e.g., excessively high temperatures) could potentially lead to some degree of racemization.[2] Use the mildest effective conditions.

Data Presentation

The following table summarizes the key steps and reported data for the synthesis of (-)-bromochlorofluoromethane. Please note that specific yields can vary significantly based on the experimental conditions and scale.

Step	Description	Key Reagents & Conditions	Reported Yield/Purity	Reference
1	Synthesis of Racemic Bromochlorofluoroacetic Acid	Varies depending on the chosen synthetic route.	Not consistently reported, highly dependent on the method.	General Organic Chemistry Principles
2	Formation of Diastereomeric Salts	Racemic bromochlorofluoroacetic acid, (-)-strychnine, suitable solvent (e.g., acetone (B3395972), ethanol).	Qualitative descriptions of salt formation are common; quantitative yields are often combined with the crystallization step.	[2][3]
3	Fractional Crystallization	Repeated recrystallization of the less soluble diastereomeric salt from a suitable solvent.	Optically active bromochlorofluoroacetic acid with a maximum enantiomeric purity of 66% has been reported.[7]	[7]
4	Regeneration of (-)-Bromochlorofluoroacetic Acid	Treatment of the purified diastereomeric salt with a strong acid (e.g., HCl) followed by extraction.	Yields are typically high for this step, assuming efficient extraction.	General Organic Chemistry Principles
5	Decarboxylation	Heating the enantiomerically enriched bromochlorofluoroacetic acid.	Enantioenriched (+)-chlorofluoroiodomethane with 63.3% ee was obtained from a diastereomeric salt with 67% d.e., indicating a high-yielding decarboxylation with retention of configuration. A similar outcome is expected for bromochlorofluoromethane.[4]	[4]

Experimental Protocols

Detailed experimental protocols for the key stages of synthesizing (-)-bromochlorofluoromethane are provided below. These are generalized procedures based on established chemical principles for this transformation.

Protocol 1: Resolution of Racemic Bromochlorofluoroacetic Acid

• Salt Formation: Dissolve racemic bromochlorofluoroacetic acid in a minimal amount of a suitable hot solvent (e.g., acetone or ethanol). In a separate flask, dissolve 0.5-1.0 equivalents of (-)-strychnine in the same hot solvent.

• Crystallization: Slowly add the hot strychnine solution to the acid solution with stirring. Allow the mixture to cool slowly to room temperature, and then further cool in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

• Recrystallization: To improve the diastereomeric purity, recrystallize the collected crystals from the same solvent system. This process may need to be repeated several times. Monitor the purity of the crystals at each stage using analytical techniques such as NMR or by measuring the optical rotation of a regenerated acid sample.

Protocol 2: Regeneration of (-)-Bromochlorofluoroacetic Acid

• Salt Dissociation: Suspend the diastereomerically pure salt in water.

• Acidification: Add a strong acid, such as 2M HCl, until the solution is acidic (pH ~1-2) to fully protonate the strychnine and liberate the free carboxylic acid.

• Extraction: Extract the aqueous solution multiple times with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Drying and Evaporation: Combine the organic extracts, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and carefully remove the solvent under reduced pressure to yield the enantiomerically enriched (-)-bromochlorofluoroacetic acid.

Protocol 3: Decarboxylation to (-)-Bromochlorofluoromethane

• Reaction Setup: Place the enantiomerically enriched (-)-bromochlorofluoroacetic acid in a distillation apparatus fitted with a condenser.

• Heating: Gently heat the acid. The decarboxylation will proceed, and the volatile (-)-bromochlorofluoromethane will distill over.

• Collection: Collect the distillate, which is the desired product. The low boiling point of the product (36 °C) requires careful temperature control during distillation to avoid losses.[6]

• Purification and Analysis: The collected product can be further purified if necessary. Determine the enantiomeric excess of the final product using chiral gas chromatography.

Mandatory Visualization

The following diagrams illustrate the key workflows and logical relationships in the synthesis of (-)-bromochlorofluoromethane.

References

• 1. benchchem.com [benchchem.com]
• 2. The bromochlorofluoromethane saga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Addressing the Instability of Bromochlorofluoromethane in Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bromochlorofluoromethane (B1195813) (CHBrClF). Given its utility as a simple chiral molecule, understanding and mitigating its inherent instability is crucial for reliable experimental outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of bromochlorofluoromethane in experimental settings.

Observed Issue	Potential Cause	Recommended Solution
Inconsistent analytical results (e.g., varying concentrations in repeat analyses).	Degradation of the compound. Bromochlorofluoromethane is susceptible to hydrolysis and can react with nucleophiles.[1]	1. Verify Solvent Purity: Ensure solvents are dry and free of nucleophilic impurities. 2. Control pH: Maintain a neutral pH to minimize hydrolysis. 3. Freshly Prepare Solutions: Use solutions of bromochlorofluoromethane shortly after preparation.
Appearance of unexpected peaks in chromatograms (GC-MS) or signals in spectra (NMR).	Formation of degradation products. Hydrolysis, reaction with bases, or interaction with reactive metals can lead to the formation of byproducts.	1. Identify Byproducts: Use GC-MS and NMR to characterize the unexpected signals. Common degradation pathways include hydrolysis to bromochloromethanol (which is unstable) and reaction with bases. 2. Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. 3. Material Compatibility: Ensure all labware is clean and free of reactive contaminants. Avoid strong bases unless they are a required reactant.
Loss of starting material during the reaction.	High volatility and/or degradation. Bromochlorofluoromethane has a low boiling point (36 °C) and can be lost through evaporation.[1] It can also degrade under certain experimental conditions.	1. Temperature Control: Maintain low temperatures during storage and experiments. 2. Sealed Vessels: Use tightly sealed reaction vessels to prevent evaporation. 3. Monitor Reaction Conditions: Avoid high temperatures and prolonged exposure to light, which can accelerate degradation.
Poor enantiomeric purity or resolution in chiral separations.	Racemization or degradation. The compound's instability can affect the integrity of chiral samples.	1. Mild Separation Conditions: Use mild conditions for chiral chromatography. 2. Immediate Analysis: Analyze samples as quickly as possible after preparation or reaction. 3. Check for Degradation: Analyze for the presence of degradation products that might interfere with the separation.

Frequently Asked Questions (FAQs)

Q1: How should I properly store bromochlorofluoromethane to ensure its stability?

A1: Store bromochlorofluoromethane in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[2] It is advisable to store it at refrigerated temperatures (2-8°C) to minimize evaporation and decomposition.

Q2: What are the primary degradation pathways for bromochlorofluoromethane?

A2: The primary degradation pathways include:

• Hydrolysis: Reaction with water to form unstable intermediates that can further decompose.[1] The rate of hydrolysis is pH-dependent.

• Reaction with Nucleophiles/Bases: Strong bases can promote dehydrohalogenation.

• Photodegradation: Exposure to UV light can induce decomposition.

• Thermal Decomposition: Elevated temperatures can cause the molecule to break down.

Q3: What analytical techniques are best for monitoring the stability of bromochlorofluoromethane?

A3: A combination of chromatographic and spectroscopic methods is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying the volatile parent compound and its degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR can provide detailed structural information on the parent compound and any byproducts.

Q4: Are there any known stabilizers for bromochlorofluoromethane?

A4: While specific stabilizers for pure bromochlorofluoromethane are not widely documented, for related halogenated hydrocarbons, small amounts of radical scavengers or acid acceptors are sometimes used. For instance, butylated hydroxytoluene (BHT) is used as an inhibitor in some commercially available bromochloromethane (B122714) products. However, the compatibility of any stabilizer with your specific experimental setup must be verified.

Quantitative Data on Stability

Compound	Decomposition Pathway	Conditions	Rate/Half-life
Bromodifluoromethane	Thermal Decomposition (gas-phase)	437–515 °C	First-order kinetics observed.
Bromochloromethane	Hydrolysis (base-catalyzed)	pH 7 / pH 8	Estimated half-lives of 2.3 x 10⁶ years and 2.3 x 10⁵ years, respectively.[3]

Note: This data is for related compounds and should be used as a qualitative guide for the potential instability of bromochlorofluoromethane.

Experimental Protocols

Protocol 1: Evaluation of Thermal Stability

• Prepare a solution of bromochlorofluoromethane in a high-boiling, inert solvent (e.g., dodecane) in a sealed vial.

• Place the vial in a temperature-controlled oven or heating block at a specific temperature (e.g., 50°C, 75°C, 100°C).

• At set time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), remove an aliquot of the solution.

• Analyze the aliquot by GC-MS to quantify the remaining bromochlorofluoromethane and identify any degradation products.

• Plot the concentration of bromochlorofluoromethane versus time to determine the degradation rate at that temperature.

Protocol 2: Evaluation of Photochemical Stability

• Prepare a solution of bromochlorofluoromethane in a photochemically inert solvent (e.g., acetonitrile) in a quartz cuvette or vial.

• Expose the sample to a light source with a known wavelength and intensity (e.g., a UV lamp).

• At set time intervals, withdraw an aliquot for analysis.

• Analyze the sample by GC-MS or UV-Vis spectroscopy to monitor the degradation of the parent compound.

Visualizations

Caption: Workflow for assessing the stability of bromochlorofluoromethane.

Caption: Potential degradation pathways of bromochlorofluoromethane.

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 2. Experiment 2Data Table 2: Bromochlorofluoromethane | Chegg.com [chegg.com]
• 3. Bromochloromethane | CH2BrCl | CID 6333 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Gas Chromatography of Bromochlorofluoromethane (CHBrClF)

Welcome to the technical support center for the chiral gas chromatographic analysis of bromochlorofluoromethane (B1195813) (CHBrClF). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to improve the resolution of CHBrClF enantiomers.

Troubleshooting Guide: Enhancing Resolution of CHBrClF Enantiomers

This guide addresses common issues encountered during the chiral GC separation of bromochlorofluoromethane.

Q1: Why am I seeing poor or no separation of the CHBrClF enantiomers?

A1: Inadequate resolution of CHBrClF enantiomers can stem from several factors, primarily related to the choice of the chiral stationary phase (CSP) and the analytical conditions.

• Incorrect Chiral Stationary Phase (CSP): The selection of the CSP is critical for chiral recognition. For volatile halogenated hydrocarbons like CHBrClF, derivatized cyclodextrin-based CSPs are generally the most effective.[1] These phases create a chiral environment where the enantiomers can form transient diastereomeric complexes, enabling their separation.[2]

• Suboptimal Temperature Program: The oven temperature profile significantly impacts resolution. A temperature ramp that is too fast will not allow for sufficient interaction between the analytes and the CSP. Conversely, a temperature that is too low may lead to excessive retention times and peak broadening. Generally, slower temperature ramp rates of 1-2°C/min can improve the resolution between enantiomeric pairs.[1]

• Inappropriate Carrier Gas Flow Rate: The linear velocity of the carrier gas affects the efficiency of the separation. For chiral separations, it is often beneficial to use faster linear velocities, especially with hydrogen as the carrier gas.[1]

Q2: My peaks are broad and/or tailing. What could be the cause?

A2: Poor peak shape is a common issue in gas chromatography and can be caused by several factors.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad and tailing peaks. For chiral separations, on-column concentrations of 50ng or less are recommended to maintain good peak shape and resolution.[1]

• Active Sites in the System: Active sites in the injector liner, column, or detector can cause peak tailing, especially for polar or reactive compounds. While CHBrClF is relatively inert, ensuring a clean and properly deactivated system is good practice.

• Incorrect Initial Oven Temperature: For volatile compounds, the initial oven temperature is crucial. If the temperature is too high, the analytes may not be properly focused at the head of the column, leading to broad peaks. For low-boiling compounds, initial temperatures of 35-40°C are often recommended.[1]

Q3: I am observing a drifting baseline. What should I do?

A3: A drifting baseline can be caused by column bleed, contamination, or leaks in the system.

• Column Bleed: Operating the column above its maximum recommended temperature can cause the stationary phase to degrade and "bleed," leading to a rising baseline. Always operate within the specified temperature limits of your chiral column.

• Contamination: Contamination in the carrier gas, injector, or column can lead to a drifting baseline. Ensure high-purity carrier gas and regularly clean the injector. Baking out the column at a high temperature (within its limits) can help remove contaminants.

• System Leaks: Leaks in the system, particularly of oxygen, can degrade the stationary phase and cause baseline instability. Regularly check for leaks using an electronic leak detector.

Frequently Asked Questions (FAQs)

Q1: What type of chiral stationary phase is recommended for the separation of CHBrClF?

A1: For the enantiomeric separation of small, volatile chiral molecules like bromochlorofluoromethane, derivatized cyclodextrin-based chiral stationary phases are highly recommended.[1][3] These CSPs, often based on alpha-, beta-, or gamma-cyclodextrin, provide the necessary chiral recognition for separation. The specific derivative can influence selectivity, so screening different cyclodextrin-based columns may be necessary to achieve optimal resolution.

Q2: How does temperature programming affect the resolution of CHBrClF?

A2: Temperature programming is a critical parameter for optimizing the separation of CHBrClF enantiomers.[4][5] Lower initial temperatures and slow ramp rates generally lead to better resolution.[1] This is because lower temperatures enhance the subtle differences in the interactions between the enantiomers and the chiral stationary phase. A typical starting point for a temperature program would be a low initial temperature (e.g., 35-40°C) followed by a slow ramp (e.g., 1-2°C/min).[1]

Q3: What is the optimal carrier gas and flow rate for this separation?

A3: Hydrogen is often the preferred carrier gas for chiral GC separations as it allows for faster linear velocities without a significant loss in efficiency, which can lead to better resolution and shorter analysis times.[1] The optimal flow rate should be determined experimentally, but a good starting point is a linear velocity of around 40-80 cm/sec.[1]

Q4: Should I use a split or splitless injection?

A4: The choice between split and splitless injection depends on the concentration of your sample. For most applications involving the analysis of pure or concentrated samples of CHBrClF, a split injection is recommended to avoid column overload and ensure sharp peaks. A high split ratio (e.g., 100:1) is a good starting point. If you are analyzing trace amounts of CHBrClF, a splitless injection may be necessary to achieve the required sensitivity.

Quantitative Data Summary

The following table provides representative data for the chiral separation of CHBrClF on a hypothetical cyclodextrin-based column.

Parameter	Value
Column	Cyclodextrin-Based Chiral Capillary Column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Hydrogen
Linear Velocity	50 cm/sec
Injector Temperature	200°C
Detector Temperature	250°C (FID)
Oven Program	35°C (hold 2 min) to 100°C at 2°C/min
Retention Time (Enantiomer 1)	15.2 min
Retention Time (Enantiomer 2)	15.8 min
Resolution (Rs)	> 1.5

Experimental Protocol: Chiral GC of CHBrClF

This protocol outlines a general procedure for the chiral separation of bromochlorofluoromethane.

• Instrument Setup:

  • Install a cyclodextrin-based chiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) in the gas chromatograph.

  • Set the injector and detector temperatures (e.g., 200°C and 250°C for an FID, respectively).

  • Establish the carrier gas flow. For hydrogen, set the linear velocity to approximately 50 cm/sec.

  • Program the oven temperature: Start at 35°C, hold for 2 minutes, then ramp to 100°C at a rate of 2°C/min.

• Sample Preparation:

  • Prepare a dilute solution of CHBrClF in a suitable volatile solvent (e.g., hexane). The concentration should be adjusted to avoid column overload (typically in the low ng/µL range).

• Injection:

  • Inject a small volume (e.g., 1 µL) of the sample using a split injection with a split ratio of 100:1.

• Data Acquisition and Analysis:

  • Acquire the chromatogram.

  • Identify the peaks corresponding to the CHBrClF enantiomers.

  • Calculate the resolution (Rs) between the two enantiomer peaks using the standard formula. A resolution of >1.5 is generally considered baseline separation.

Visualizations

Troubleshooting workflow for poor resolution.

Principle of chiral separation in GC.

References

• 1. gcms.cz [gcms.cz]
• 2. azom.com [azom.com]
• 3. researchgate.net [researchgate.net]
• 4. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Purification of (-)-Bromochlorofluoromethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of (-)-bromochlorofluoromethane.

Frequently Asked Questions (FAQs)

Q1: What makes the purification of (-)-bromochlorofluoromethane so challenging?

A1: The purification of (-)-bromochlorofluoromethane is particularly challenging due to a combination of factors[1]:

• Lack of Functional Groups: The molecule lacks functional groups that are typically used for derivatization or interaction with chiral selectors in chromatographic methods.

• Volatility: Its low boiling point (36 °C) can lead to sample loss during handling and purification processes.

• Potential for Racemization: While stable, the chiral center can be susceptible to racemization under certain conditions, such as high temperatures, which might be encountered during gas chromatography.

• Relative Instability: The compound can be sensitive to hydrolysis[1].

Q2: What are the primary methods for the enantiomeric purification of bromochlorofluoromethane (B1195813)?

A2: The two main successful methods for the enantioselective purification of bromochlorofluoromethane are:

• Fractional Crystallization of Diastereomeric Salts: This indirect method involves the resolution of a chiral precursor, such as bromochlorofluoroacetic acid, using a chiral resolving agent like strychnine (B123637). The separated diastereomeric salts are then converted to the enantiopure (-)-bromochlorofluoromethane[2].

• Chiral Gas Chromatography (GC): This direct method utilizes a chiral stationary phase (CSP) to separate the enantiomers. Derivatized cyclodextrin-based columns, such as Chirasil-Dex, have been shown to be effective[3].

Q3: What level of enantiomeric purity can be expected?

A3: Achieving high enantiomeric purity is a significant challenge. Reports have indicated an enantiomeric purity of up to 66% for the precursor, bromochlorofluoroacetic acid, after fractional crystallization of its strychnine salts[2]. The final enantiomeric excess of (-)-bromochlorofluoromethane will depend on the success of the subsequent chemical conversion. Chiral GC can potentially offer higher enantiomeric purity, but this is highly dependent on the optimization of the chromatographic conditions.

Troubleshooting Guides

Chiral Gas Chromatography

Problem	Possible Cause(s)	Suggested Solution(s)
Poor or no separation of enantiomers.	Inappropriate chiral stationary phase.	Use a derivatized cyclodextrin-based column (e.g., Chirasil-Dex) known for separating halogenated compounds.
Suboptimal temperature program.	Optimize the temperature ramp. A slower ramp rate can improve resolution.
Incorrect carrier gas flow rate.	Adjust the flow rate to the optimal range for the column dimensions.
Peak tailing or broadening.	Active sites on the column or in the injector.	Use a deactivated liner and ensure the column is properly conditioned.
Sample overload.	Inject a smaller sample volume or a more dilute sample.
Racemization of the sample.	High injector or column temperature.	Lower the injector and oven temperatures as much as possible without sacrificing peak shape. Be aware that high temperatures can lead to racemization on some chiral phases[4].
Low signal-to-noise ratio.	Small injection volume.	While avoiding overload, ensure the injected amount is sufficient for detection.
Detector not optimized.	Ensure the detector (e.g., FID, ECD) is operating under optimal conditions for halomethanes.

Fractional Crystallization of Bromochlorofluoroacetic Acid Diastereomers

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of diastereomeric crystals.	Suboptimal solvent system.	Experiment with different solvent mixtures to find one where the desired diastereomer has low solubility and the other has high solubility.
Cooling rate is too fast.	Allow the solution to cool slowly to promote the formation of well-defined crystals.
Low diastereomeric excess (d.e.).	Incomplete separation during crystallization.	Perform multiple recrystallization steps to enrich the desired diastereomer.
Co-crystallization of both diastereomers.	Adjust the solvent system and cooling profile. Seeding with a pure crystal of the desired diastereomer can sometimes help.
"Oiling out" instead of crystallization.	High concentration of impurities.	Purify the crude bromochlorofluoroacetic acid before attempting resolution.
Inappropriate solvent.	The solute may be too soluble in the chosen solvent. Try a less polar solvent or a solvent mixture.
Difficulty in recovering the free acid.	Incomplete hydrolysis of the diastereomeric salt.	Ensure complete reaction with a strong acid to liberate the bromochlorofluoroacetic acid.
Loss of product during extraction.	Perform multiple extractions from the aqueous layer to maximize recovery.

Quantitative Data

The following table summarizes the limited quantitative data found in the literature regarding the purification of a precursor to (-)-bromochlorofluoromethane.

Purification Method	Compound	Resolving Agent	Achieved Purity	Reference
Fractional Crystallization	Bromochlorofluoroacetic acid	Strychnine	66% enantiomeric purity	[2]

Experimental Protocols

Protocol 1: Enantiomeric Resolution of Bromochlorofluoroacetic Acid via Fractional Crystallization

This protocol is based on the reported resolution of bromochlorofluoroacetic acid using strychnine as a resolving agent[2].

1. Salt Formation: a. Dissolve racemic bromochlorofluoroacetic acid in a suitable solvent (e.g., ethanol (B145695) or acetone). b. Add an equimolar amount of strychnine to the solution. c. Gently heat the mixture until all solids dissolve.

2. Fractional Crystallization: a. Allow the solution to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. b. For further cooling, place the flask in a refrigerator or ice bath to maximize crystal formation. c. Collect the crystals by vacuum filtration and wash with a small amount of cold solvent. d. The mother liquor will be enriched in the more soluble diastereomer. e. To improve the diastereomeric excess of the crystalline salt, perform one or more recrystallization steps using the same solvent system.

3. Liberation of the Enantiopure Acid: a. Suspend the purified diastereomeric salt in water. b. Add a strong acid (e.g., HCl) to protonate the carboxylic acid and precipitate the strychnine as its hydrochloride salt. c. Extract the liberated bromochlorofluoroacetic acid into an organic solvent (e.g., diethyl ether). d. Wash the organic layer with water and brine, then dry over an anhydrous drying agent (e.g., MgSO₄). e. Remove the solvent under reduced pressure to obtain the enantiomerically enriched bromochlorofluoroacetic acid.

4. Conversion to (-)-Bromochlorofluoromethane: a. The enantiomerically enriched bromochlorofluoroacetic acid can then be decarboxylated to yield (-)-bromochlorofluoromethane. This step must be performed with retention of configuration.

Protocol 2: Chiral Gas Chromatography of Bromochlorofluoromethane

This is a general guideline for the chiral GC separation of (-)-bromochlorofluoromethane.

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a suitable detector (e.g., Flame Ionization Detector - FID or Electron Capture Detector - ECD).

• Chiral Column: A capillary column coated with a derivatized cyclodextrin (B1172386) stationary phase (e.g., 2,3-di-O-methyl-6-O-TBDMS-β-cyclodextrin). Typical dimensions are 30 m length x 0.25 mm I.D. x 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate (e.g., 1-2 mL/min).

• Injector Temperature: 150-200 °C (use the lowest temperature that allows for efficient vaporization to minimize the risk of racemization).

• Detector Temperature: 250-300 °C.

• Oven Temperature Program:

  • Initial temperature: 40-60 °C, hold for 1-2 minutes.

  • Ramp: Increase the temperature at a rate of 2-5 °C/min to 180-220 °C.

  • Final hold: Hold at the final temperature for 5-10 minutes.

• Injection: Inject a small volume (e.g., 1 µL) of a dilute solution of the sample in a volatile solvent (e.g., hexane (B92381) or dichloromethane).

Visualizations

Caption: Workflow for the synthesis and purification of (-)-bromochlorofluoromethane.

Caption: Troubleshooting logic for chiral GC separation of (-)-bromochlorofluoromethane.

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Spectroscopic Analysis of Bromochlorofluoromethane

Welcome to the technical support center for the spectroscopic analysis of bromochlorofluoromethane (B1195813) (CHBrClF). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in optimizing experimental parameters and interpreting spectral data.

Table of Contents

• General Considerations

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• Infrared (IR) Spectroscopy

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General Considerations

What are the main challenges in the spectroscopic analysis of bromochlorofluoromethane?

The analysis of bromochlorofluoromethane presents several unique challenges:

• Chirality: As one of the simplest stable chiral molecules, separating and distinguishing between its enantiomers ((R)- and (S)-bromochlorofluoromethane) requires specialized techniques like Vibrational Circular Dichroism (VCD) or the use of chiral resolving agents in chromatography.[1]

• Isotopologues: The presence of two common isotopes for both bromine (⁷⁹Br and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl) results in multiple isotopologues of the molecule.[2] This leads to a complex pattern of peaks in mass spectrometry and can cause fine splitting in high-resolution vibrational and rotational spectra.

• Fermi Resonance: In vibrational spectroscopy (IR and Raman), accidental degeneracy between a fundamental vibrational mode and an overtone or combination band can lead to a phenomenon called Fermi resonance. This results in a splitting of the expected spectral bands and a shift in their intensities, complicating spectral interpretation.[3][4]

• Volatility: Bromochlorofluoromethane is a volatile compound, which requires careful sample handling to prevent evaporation, especially during quantitative analysis.[5]

Infrared (IR) Spectroscopy

Troubleshooting Guide

Question/Issue	Possible Cause(s)	Suggested Solution(s)
Why is my IR spectrum so complex with many overlapping peaks?	Due to its low symmetry, bromochlorofluoromethane has many active vibrational modes. Furthermore, the presence of hot bands (vibrational transitions originating from excited vibrational states) can lead to a congested spectrum.[6]	For gas-phase analysis, cooling the sample in a supersonic jet can simplify the spectrum by reducing the population of excited rotational and vibrational states. For solution-phase analysis, choice of an appropriate solvent with minimal interference in the region of interest is crucial.
I see unexpected splitting in my vibrational bands.	This could be due to Fermi resonance, where a fundamental vibration interacts with an overtone or combination band of similar energy and symmetry.[3][4]	Carefully analyze the spectrum to identify potential overtone or combination bands that could be in resonance with a fundamental. Varying the solvent may slightly shift the energy levels and alter the resonance effect, helping to confirm its presence.
My baseline is noisy and has broad, interfering peaks.	This is often due to the presence of water vapor and carbon dioxide in the spectrometer's optical path. Water is a very poor solvent for IR analysis due to its strong and broad absorption.[7]	Purge the spectrometer with a dry, CO₂-free gas (e.g., nitrogen) before and during the measurement.[8] For solution-phase analysis, use dry, IR-grade solvents.
I'm having trouble with quantitative analysis.	The path length of the sample cell might not be accurately known, or baseline drift could be introducing errors. Quantitative IR can be imprecise.	For gas-phase analysis, use a calibrated gas cell with a known path length. For all analyses, ensure a stable baseline and consider using an internal standard for more accurate quantification.

Experimental Protocol: Gas-Phase FTIR

This protocol outlines the general steps for obtaining a high-resolution gas-phase FTIR spectrum of bromochlorofluoromethane.[6]

• System Preparation:

  • Ensure the FTIR spectrometer is properly aligned and purged with a dry, CO₂-free gas to minimize atmospheric interference.[8]

  • Attach a long-path gas cell (e.g., a White cell) to a vacuum line and evacuate it to a low pressure (< 0.1 Torr).

• Background Spectrum Acquisition:

  • With the gas cell under vacuum, acquire a background spectrum (I₀). This will be used to correct for the instrument's response and any residual atmospheric absorptions.

  • Typically, 64 to 128 scans are co-added to improve the signal-to-noise ratio. A resolution of ≤ 0.1 cm⁻¹ is recommended for high-resolution studies.[8]

• Sample Introduction:

  • Introduce a small amount of bromochlorofluoromethane vapor into the evacuated gas cell. The pressure should be kept low (a few millibars) to minimize pressure broadening of the spectral lines.[6]

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum (I) using the same parameters as the background spectrum.

• Data Processing:

  • Calculate the absorbance spectrum using the formula A = -log(I/I₀).

  • Calibrate the spectrum using known absorption lines of a standard gas like H₂O or CO if present in the spectral region of interest.[6]

Data Table: Characteristic IR Vibrational Frequencies

The following table lists the approximate ranges for the carbon-halogen stretching vibrations. Note that the exact position can be influenced by the molecular environment and phase.

Bond	Vibrational Mode	Approximate Frequency Range (cm⁻¹)
C-F	Stretch	1100 - 1000
C-Cl	Stretch	800 - 600
C-Br	Stretch	600 - 500

Table based on general ranges for halogenated organic compounds.[9]

Raman Spectroscopy

Troubleshooting Guide

Question/Issue	Possible Cause(s)	Suggested Solution(s)
My Raman signal is very weak.	Raman scattering is an inherently weak phenomenon. The sample concentration may be too low, or the laser power might be insufficient.	Increase the laser power, but be cautious of sample degradation. Increase the acquisition time or the number of accumulations. Ensure the sample is correctly focused.
I'm observing a high fluorescence background.	The sample or impurities in the sample may be fluorescing, obscuring the weaker Raman signal.	Change the excitation laser to a longer wavelength (e.g., 785 nm or 1064 nm). Allow the sample to "photobleach" by exposing it to the laser for a period before acquisition.
My spectra are not reproducible, especially for chiral analysis.	For chiral molecules, the use of circularly polarized light can lead to artifacts and concentration-dependent spectral changes.[6]	Be aware of potential artifacts when using polarized light. It is recommended to perform concentration-dependent studies to check for spectral variations.
How can I improve the signal-to-noise ratio (S/N)?	In addition to weak signal, noise from the detector (read noise, shot noise) can degrade the spectrum.	Optimize the trade-off between a longer exposure time and averaging more exposures. Using a longer exposure time is often better for reducing detector read noise.[10]

Experimental Protocol: Liquid-Phase Raman

The following is a general protocol for obtaining a Raman spectrum of liquid bromochlorofluoromethane.

• Sample Preparation:

  • Place the liquid sample in a clean glass capillary tube or a cuvette.

• Instrument Setup:

  • Use an appropriate excitation laser (e.g., 514.5 nm, 785 nm).[3]

  • Select a suitable objective for focusing the laser onto the sample and collecting the scattered light.

• Data Acquisition:

  • Set the laser power to an appropriate level to maximize signal without causing sample degradation.

  • Set the acquisition time and number of accumulations to achieve a good signal-to-noise ratio. For weak scatterers, longer acquisition times (e.g., 10-60 seconds) and multiple accumulations may be necessary.[11]

  • Collect the Raman spectrum over the desired spectral range.

• Data Processing:

  • Perform a cosmic ray removal correction.

  • Apply a baseline correction to remove the fluorescence background.

  • Calibrate the wavenumber axis using a known standard (e.g., the Raman spectrum of silicon).

Data Table: Raman Spectroscopy Parameters

These are general starting parameters that may need to be optimized for your specific instrument and sample.

Parameter	Typical Value/Range	Considerations
Excitation Wavelength	532 nm, 785 nm	Longer wavelengths can reduce fluorescence.
Laser Power at Sample	1 - 50 mW	Higher power increases signal but may cause sample heating or degradation.[11]
Acquisition Time	1 - 60 s	Longer times improve signal-to-noise but increase total experiment time.[12]
Number of Accumulations	2 - 10	Averaging multiple spectra improves the signal-to-noise ratio.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Troubleshooting Guide

Question/Issue	Possible Cause(s)	Suggested Solution(s)
My peaks are broad.	The sample may be too concentrated, leading to increased viscosity.[4] There may be solid particles in the sample, or the sample is not shimmed well.	Prepare a more dilute sample. Filter the sample into the NMR tube.[4] Re-shim the spectrometer.
I see unexpected peaks in my spectrum.	These could be from residual solvent in the NMR tube, impurities in the sample, or water.	Use clean, dry NMR tubes. Ensure the deuterated solvent is of high purity and stored properly to avoid moisture absorption.[13]
The signal-to-noise ratio is poor.	The sample concentration is too low. The number of scans may be insufficient.	Increase the sample concentration if possible. Increase the number of scans; the S/N ratio increases with the square root of the number of scans.[14]
My chemical shifts are different from literature values.	Chemical shifts are solvent-dependent.[15]	Ensure you are using the same solvent as reported in the literature for comparison.

Experimental Protocol: Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.[4][9]

• Determine the appropriate amount of sample:

  • For ¹H NMR, typically 5-25 mg of the compound is sufficient.[4]

  • For ¹³C NMR, which is much less sensitive, a higher concentration is needed. Aim for a saturated solution if possible.[4]

• Choose a suitable deuterated solvent:

  • The solvent should fully dissolve the sample and have minimal overlapping signals with the analyte. Common choices include CDCl₃, acetone-d₆, and benzene-d₆.[13]

• Dissolve the sample:

  • Dissolve the weighed sample in approximately 0.5-0.7 mL of the deuterated solvent in a small vial.[9][16]

• Filter the sample:

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[4]

• Cap and label the tube:

  • Cap the NMR tube securely and label it clearly.

Data Table: ¹H and ¹³C NMR Chemical Shifts

Nucleus	Solvent	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H	Not specified	7.64	Doublet	JHF = 53.0
¹³C	Chloroform-d	Not specified	Not specified	Not specified

¹H NMR data from reference[3]. ¹³C data for the related bromochloromethane (B122714) in Chloroform-d is available, but specific data for bromochlorofluoromethane was not found in the provided search results.[17]

Mass Spectrometry (MS)

Troubleshooting Guide

Question/Issue	Possible Cause(s)	Suggested Solution(s)
I don't see a clear molecular ion peak.	For some compounds, the molecular ion is unstable and readily fragments.	Use a "softer" ionization technique like Chemical Ionization (CI) instead of Electron Ionization (EI) to reduce fragmentation and enhance the molecular ion peak.
The isotopic pattern is very complex.	This is expected due to the presence of ⁷⁹Br, ⁸¹Br, ³⁵Cl, and ³⁷Cl isotopes.	Use an isotope pattern calculator to predict the expected isotopic distribution for the molecular ion and fragment ions to aid in their identification.
My results are not reproducible.	In GC-MS, the injection volume, oven temperature program, and ion source parameters can affect fragmentation and relative peak intensities.	Ensure all experimental parameters are kept consistent between runs. Use an internal standard for quantitative analysis.
I'm seeing peaks from my solvent or the GC column bleed.	These are common sources of background signals in GC-MS.	Run a blank (injecting only the solvent) to identify solvent and column bleed peaks. Subtract the blank spectrum from the sample spectrum if necessary.

Experimental Protocol: GC-MS Analysis

This protocol provides a general guideline for the analysis of bromochlorofluoromethane using Gas Chromatography-Mass Spectrometry (GC-MS).[18]

• Sample Preparation:

  • Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane, hexane). A typical concentration is around 10 µg/mL.[5]

• GC-MS Instrument Parameters:

  • Injector: Set the injector temperature to ensure complete volatilization of the sample without thermal degradation.

  • GC Column: Use a column with a suitable stationary phase for separating volatile halogenated compounds (e.g., a non-polar DB-5 or similar).

  • Oven Temperature Program: Develop a temperature program that provides good separation of the analyte from any impurities or solvent peaks.

  • Ion Source: Use Electron Ionization (EI) at 70 eV for standard fragmentation patterns. Set the ion source temperature appropriately (e.g., 230-280 °C).

  • Mass Analyzer: Scan a mass range that includes the molecular weight of bromochlorofluoromethane (147.37 g/mol ) and its expected fragments (e.g., m/z 30-200).

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

  • Acquire the total ion chromatogram (TIC) and the mass spectrum for the peak corresponding to bromochlorofluoromethane.

• Data Interpretation:

  • Identify the molecular ion peak by its m/z value and characteristic isotopic pattern.

  • Analyze the fragmentation pattern to confirm the structure of the compound.

Data Table: Expected Mass Fragments

The mass spectrum of bromochlorofluoromethane will show a complex isotopic pattern. The major fragments are expected from the loss of halogen atoms.

m/z	Possible Fragment Ion	Notes
146/148/150	[CH⁷⁹Br³⁵Cl F]⁺, etc.	Molecular ion cluster. The exact pattern depends on the relative abundances of the isotopes.
111/113	[CH³⁵Cl F]⁺	Loss of Br
67/69	[CH⁷⁹Br]⁺	Loss of ClF
49	[CH₂F]⁺	Rearrangement and loss of Br and Cl

This table is illustrative of expected fragmentation patterns. The exact m/z values and relative intensities will depend on the specific isotopologues and the mass spectrometer conditions.[19][20]

Chiral Analysis: Vibrational Circular Dichroism (VCD)

FAQs and Troubleshooting

Q: What is Vibrational Circular Dichroism (VCD)?

A: VCD is a spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[21] This provides information about the three-dimensional structure and absolute configuration of the molecule.

Q: Why is VCD useful for bromochlorofluoromethane?

A: Since bromochlorofluoromethane is a chiral molecule, its two enantiomers will produce VCD spectra that are mirror images of each other. By comparing the experimental VCD spectrum to a spectrum predicted by quantum chemical calculations, the absolute configuration ((R) or (S)) can be determined.[22]

Q: My VCD signal is very weak. How can I improve it?

A: VCD signals are inherently weak. Ensure your sample concentration is sufficiently high. The measurement time may also need to be increased to improve the signal-to-noise ratio. VCD often requires longer acquisition times than standard IR spectroscopy.[23]

Q: What solvent should I use for VCD?

A: As with IR spectroscopy, the solvent should not have strong absorption bands in the spectral region of interest. Carbon tetrachloride (CCl₄) and deuterated chloroform (B151607) (CDCl₃) are common solvents for VCD measurements.[24]

Q: How do I interpret the VCD spectrum?

A: The interpretation of VCD spectra typically relies on comparison with theoretical spectra calculated using quantum chemistry methods like Density Functional Theory (DFT). A good match between the experimental and calculated spectra for a particular enantiomer allows for the assignment of the absolute configuration.[22]

Conceptual Workflow for VCD Analysis

The following diagram illustrates the general workflow for determining the absolute configuration of bromochlorofluoromethane using VCD.

Workflow for VCD Analysis of CHBrClF.

Diagrams

Troubleshooting Logic for Weak Raman Signal

Troubleshooting weak Raman signals.

Experimental Workflow for GC-MS Analysis

GC-MS analysis workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pubs.aip.org [pubs.aip.org]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. uoguelph.ca [uoguelph.ca]
• 6. benchchem.com [benchchem.com]
• 7. Which Solvent Is Normally Used In Ir Spectroscopy? Optimize Your Sample Prep For Clearer Results - Kintek Solution [kindle-tech.com]
• 8. benchchem.com [benchchem.com]
• 9. sites.uclouvain.be [sites.uclouvain.be]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. To Acquire or Not to Acquire: Evaluating Compressive Sensing for Raman Spectroscopy in Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. azom.com [azom.com]
• 13. depts.washington.edu [depts.washington.edu]
• 14. Bromochlorofluoromethane | CHBrClF | CID 79058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 16. organomation.com [organomation.com]
• 17. dev.spectrabase.com [dev.spectrabase.com]
• 18. atsdr.cdc.gov [atsdr.cdc.gov]
• 19. Methane, bromochlorofluoro- [webbook.nist.gov]
• 20. savemyexams.com [savemyexams.com]
• 21. Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. Vibrational circular dichroism spectroscopy for probing the expression of chirality in mechanically planar chiral rotaxanes - PMC [pmc.ncbi.nlm.nih.gov]

overcoming low yields in the synthesis of chiral haloalkanes

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of chiral haloalkanes, with a specific focus on overcoming low yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My yield is low when synthesizing a chiral haloalkane from a chiral secondary alcohol. What are the common causes and solutions?

Answer: Low yields in this synthesis often stem from competing reaction mechanisms (Sₙ1 vs. Sₙ2) and the choice of reagents, which affects the stereochemical outcome. Chiral secondary alcohols can undergo substitution via either pathway, but only the Sₙ2 mechanism guarantees inversion of stereochemistry, preserving chirality.[1][2] An Sₙ1 reaction proceeds through a planar carbocation intermediate, which leads to a racemic mixture of products, effectively halving the yield of the desired enantiomer.[1][3][4]

Troubleshooting Steps:

• Mechanism Analysis: Determine if your reaction conditions favor the undesirable Sₙ1 pathway. High temperatures, polar protic solvents (like water or alcohols), and reagents that generate carbocations (like HBr or HCl without a catalyst) can promote Sₙ1 reactions.[1][5]

• Reagent Selection: The choice of halogenating agent is critical. Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) are preferred for secondary alcohols as they typically proceed via an Sₙ2 mechanism, leading to a stereospecific inversion of configuration.[1][6]

• Leaving Group Activation: The hydroxyl group (-OH) of an alcohol is a poor leaving group.[1] It must be converted into a better one. Reagents like SOCl₂ and PBr₃ achieve this in situ. Another strategy is to first convert the alcohol to a tosylate or mesylate, which are excellent leaving groups for a subsequent Sₙ2 reaction with a halide ion.

• Competing Reactions: Be aware of competing elimination (E2) reactions, which are favored by strong, bulky bases and high temperatures. This side reaction produces an alkene instead of the desired haloalkane, thus reducing the yield.[7]

Table 1: Comparison of Sₙ1 and Sₙ2 Pathways for Chiral Secondary Alcohols

Feature	Sₙ1 Pathway	Sₙ2 Pathway	Impact on Chiral Synthesis Yield
Rate Determining Step	Unimolecular (Alcohol ionization)	Bimolecular (Nucleophile attack)	N/A
Intermediate	Planar Carbocation	None (Pentacoordinate transition state)	Sₙ1 intermediate allows for non-selective attack, leading to racemization.[4]
Stereochemistry	Racemization (Loss of chirality)	Inversion of Configuration	Sₙ2 is highly desirable for yield of a single enantiomer.[2]
Favored by	Tertiary > Secondary Alcohols	Primary > Secondary Alcohols	Secondary alcohols are susceptible to both pathways.[3]
Optimal Solvents	Polar Protic (e.g., H₂O, EtOH)	Polar Aprotic (e.g., Acetone, DMF)	Solvent choice can direct the reaction pathway.[8]
Common Reagents	Conc. HX (e.g., HBr, HCl)	SOCl₂, PBr₃, PX₃	Reagent selection is a key control point.[9]

Diagram 1: Competing Pathways in Chiral Haloalkane Synthesis

Caption: Sₙ1 vs. Sₙ2 pathways for a chiral secondary alcohol.

Experimental Protocol 1: Synthesis of (S)-2-Chlorobutane from (R)-2-Butanol via Sₙ2

This protocol favors the Sₙ2 pathway to maximize the yield of the inverted chiral product.

Materials:

• (R)-2-Butanol

• Thionyl chloride (SOCl₂)

• Pyridine (B92270) (anhydrous)

• Diethyl ether (anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, dropping funnel, ice bath, separatory funnel

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere. Cool the flask in an ice bath.

• Reagents: Add 10.0 g of (R)-2-butanol and 2.1 mL of anhydrous pyridine to the flask.

• Addition of SOCl₂: Slowly add 10.0 mL of thionyl chloride to the alcohol mixture via the dropping funnel over 30 minutes. Maintain the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

• Work-up: Carefully pour the reaction mixture over 50 g of crushed ice. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with 3 x 30 mL portions of diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and finally 50 mL of water.

• Drying & Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude product can be purified by fractional distillation.

FAQ 2: I'm observing poor enantioselectivity and low yield in my enzymatic synthesis using a Halohydrin Dehalogenase (HHDH). How can I troubleshoot this?

Answer: Halohydrin dehalogenases (HHDHs) are powerful biocatalysts for producing chiral molecules, but their performance is highly dependent on reaction conditions and the specific enzyme variant used.[10] Low yields or poor enantioselectivity can be caused by several factors including substrate/product inhibition, low intrinsic enzyme activity, epoxide hydrolysis, and operational instability.[11]

Troubleshooting Steps:

• Enzyme Selection: Not all HHDHs have high enantioselectivity for all substrates. Screen a panel of different HHDHs (e.g., HheA, HheB, HheC) to find one with better performance for your specific substrate.[10]

• Substrate Concentration: High substrate concentrations can lead to enzyme inhibition and deactivation.[11] Try running the reaction at a lower initial substrate concentration.

• Reaction Engineering: A simple batch reactor may not be optimal. Consider a repetitive batch or fed-batch setup to maintain a low substrate concentration, which can improve yield and selectivity.[11]

• Protein Engineering: If a suitable wild-type enzyme cannot be found, consider protein engineering. Site-directed or iterative saturation mutagenesis of active-site residues can dramatically improve or even invert enantioselectivity.[12][13][14]

• Byproduct Formation: The primary competing reaction is often the non-enzymatic hydrolysis of the epoxide starting material. Ensure the pH is controlled and reaction times are optimized to minimize this side reaction.

Table 2: Troubleshooting Low Performance in HHDH-Catalyzed Reactions

Issue	Potential Cause	Suggested Solution	Reference
Low Enantioselectivity	Poor enzyme-substrate fit.	Screen different HHDH variants; Use protein engineering (mutagenesis) to alter the active site.	[10][12][13]
Low Conversion/Yield	Substrate/product inhibition.	Lower the initial substrate concentration; Use a fed-batch reactor setup.	[11]
Low Conversion/Yield	Enzyme instability/deactivation.	Optimize pH and temperature; Immobilize the enzyme; Use a repetitive batch reactor to reduce exposure time.	[11]
Low Yield of Haloalkane	Competing epoxide hydrolysis.	Control pH (often slightly basic); Minimize reaction time.	[11]

Diagram 2: Workflow for Optimizing HHDH-Catalyzed Synthesis

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. fiveable.me [fiveable.me]
• 3. thestudentroom.co.uk [thestudentroom.co.uk]
• 4. youtube.com [youtube.com]
• 5. CK12-Foundation [flexbooks.ck12.org]
• 6. Preparation of Haloalkane from Alcohol: Methods & Reagents Explained [vedantu.com]
• 7. Approach to Synthesis Problems – Organic Chemistry: How to…. [shimizu-uofsc.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Common Methods of Preparation for Haloalkanes [unacademy.com]
• 10. fulir.irb.hr [fulir.irb.hr]
• 11. Halohydrin dehalogenase-catalysed synthesis of enantiopure fluorinated building blocks: bottlenecks found and explained by applying a reaction engineering approach - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. Exploring the Enantioselective Mechanism of Halohydrin Dehalogenase from Agrobacterium radiobacter AD1 by Iterative Saturation Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Significant improvement of the enantioselectivity of a halohydrin dehalogenase for asymmetric epoxide ring opening reactions by protein engineering - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues of bromochlorofluoromethane under experimental conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of bromochlorofluoromethane (B1195813) under experimental conditions. The information is intended for researchers, scientists, and professionals in drug development who may be utilizing this chiral halomethane in their work.

Frequently Asked Questions (FAQs)

Q1: My experimental results with bromochlorofluoromethane are inconsistent, or I'm observing a loss of the starting material. What could be the cause?

A1: Inconsistent results or loss of bromochlorofluoromethane are often linked to its inherent instability under certain conditions. The primary suspect is often hydrolysis, but thermal and photochemical degradation can also play a role.[1] To troubleshoot, consider the following:

• Verify Storage Conditions: Ensure that bromochlorofluoromethane is stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and light sources.[2]

• Assess Experimental Conditions: Evaluate your experimental setup for the presence of water, strong bases, or reducing agents, which can promote degradation. High temperatures and exposure to UV light can also lead to decomposition.[2]

• Purity Check: Analyze the purity of your starting material using a suitable technique like Gas Chromatography-Mass Spectrometry (GC-MS) to rule out contaminants that might be catalyzing degradation.[2]

Q2: What is the primary stability concern when working with bromochlorofluoromethane?

A2: The most significant stability concern is its susceptibility to hydrolysis.[1] Bromochlorofluoromethane has a known relative instability towards hydrolysis, which was a major challenge in early attempts to resolve its enantiomers.[1] This reactivity is due to the presence of three different halogen atoms, which can influence the polarity of the C-X bonds and make the carbon atom susceptible to nucleophilic attack by water.

Q3: What are the likely degradation pathways for bromochlorofluoromethane?

A3: Bromochlorofluoromethane can degrade via several pathways, depending on the experimental conditions:

• Hydrolysis: In the presence of water, it can undergo nucleophilic substitution to form unstable intermediates that can further decompose.

• Thermal Decomposition: At elevated temperatures, it may decompose. While specific products for CHBrClF are not extensively documented, analogous halomethanes suggest the formation of carbenes and hydrogen halides is possible. For instance, the thermal breakdown of similar compounds can yield difluorocarbene and hydrogen bromide.[2]

• Photodegradation: Exposure to ultraviolet (UV) radiation can induce photochemical decomposition, likely through the cleavage of the carbon-halogen bonds.

Q4: What are the potential degradation products I should be looking for?

A4: Identifying the degradation products is key to understanding the stability issues. Potential products include:

• Hydrogen halides (HCl, HBr, HF)

• Carbonyl compounds (e.g., formyl halides)

• Other halomethanes resulting from radical reactions

It is recommended to use analytical techniques like GC-MS to separate and identify these potential degradation products.[2]

Q5: How can I minimize the degradation of bromochlorofluoromethane during my experiments?

A5: To enhance the stability of bromochlorofluoromethane in your experiments, consider the following precautions:

• Moisture Control: Use anhydrous solvents and reagents, and conduct experiments under an inert atmosphere (e.g., nitrogen or argon) to minimize hydrolysis.

• Temperature Control: If thermal decomposition is a concern, perform reactions at the lowest effective temperature.

• Light Protection: Use amber glassware or cover your reaction setup with aluminum foil to prevent photodegradation.[2]

• Material Compatibility: Use non-reactive materials for your experimental setup. Glass and stainless steel are generally considered compatible with halogenated hydrocarbons, but it is always good practice to verify compatibility under your specific experimental conditions.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of Starting Material	Hydrolysis, Thermal Decomposition, Photodegradation	1. Verify the absence of water in your reaction setup. 2. Lower the reaction temperature. 3. Protect the reaction from light. 4. Analyze a sample of the starting material for purity.
Formation of Unidentified Byproducts	Degradation of Bromochlorofluoromethane	1. Use GC-MS to identify the byproducts. 2. Compare the identified byproducts with known degradation pathways of halomethanes. 3. Adjust experimental conditions (pH, temperature, light exposure) to minimize byproduct formation.
Pressure Buildup in a Sealed Reaction Vessel	Gas Formation from Decomposition	1. Ensure proper venting of your reaction setup. 2. Consider that thermal decomposition can produce gaseous byproducts.[2] 3. Do not heat sealed vessels containing bromochlorofluoromethane without appropriate pressure relief mechanisms.
Inconsistent Reaction Kinetics or Yields	Instability of Bromochlorofluoromethane under Reaction Conditions	1. Conduct control experiments to assess the stability of bromochlorofluoromethane under your specific reaction conditions without other reactants. 2. Consider using a more stable surrogate if the instability of bromochlorofluoromethane is unavoidable and detrimental to the experimental goals.

Experimental Protocols

Protocol 1: Assessment of Hydrolytic Stability

This protocol provides a general framework for evaluating the stability of bromochlorofluoromethane in aqueous solutions at different pH values.

• Buffer Preparation: Prepare aqueous buffer solutions at pH 4, 7, and 9.

• Sample Preparation: Prepare a stock solution of bromochlorofluoromethane in a water-miscible, inert organic solvent (e.g., acetonitrile).

• Incubation: Add a small aliquot of the bromochlorofluoromethane stock solution to each buffer solution in sealed vials to achieve a final concentration suitable for analysis.

• Time Points: Place the vials in a constant temperature bath. At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), remove a vial from each pH condition.

• Analysis: Immediately analyze the samples by GC-MS to determine the concentration of remaining bromochlorofluoromethane.

Protocol 2: GC-MS Analysis of Bromochlorofluoromethane and its Degradation Products

This method is suitable for the separation and identification of bromochlorofluoromethane and its volatile degradation products.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).[2]

• Injector Temperature: 200 °C.[2]

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.[2]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[2]

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Mass Range: m/z 30-300.[2]

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways.

Caption: Workflow for stability assessment.

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Refinement of Protocols for Handling Volatile Chiral Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with volatile chiral compounds. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when analyzing volatile chiral compounds?

The analysis of volatile chiral compounds presents several key challenges. Due to their high vapor pressure, sample loss and contamination are significant concerns. Achieving enantiomeric separation requires specialized chiral stationary phases (CSPs) in techniques like gas chromatography (GC), high-performance liquid chromatography (HPLC), or supercritical fluid chromatography (SFC). Furthermore, method development can be complex, as the separation is highly sensitive to subtle changes in experimental parameters.[1][2][3]

Q2: Which analytical technique is best suited for my volatile chiral compound analysis?

The choice of analytical technique depends on the specific properties of your compound and the goals of your analysis. Gas chromatography (GC) is often the preferred method for volatile and thermally stable compounds.[4][5] High-performance liquid chromatography (HPLC) is a versatile alternative, particularly for compounds that are not amenable to GC. Supercritical fluid chromatography (SFC) offers a "greener" and often faster alternative to normal-phase HPLC for many chiral separations.[1][6]

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Issue 1: Poor or No Enantiomeric Resolution

Poor or no separation of enantiomers is a common issue in chiral GC analysis. This can manifest as a single, unresolved peak or two co-eluting peaks.

Q: I'm not seeing any separation of my enantiomers. What should I do first?

First, verify that you are using an appropriate chiral stationary phase (CSP) for your target analytes. The selection of the CSP is the most critical factor in achieving chiral separation. If the column is appropriate, the issue may lie in your method parameters.

Troubleshooting Workflow for Poor GC Resolution

Caption: A logical workflow for troubleshooting poor enantiomeric resolution in GC.

Potential Causes & Solutions

Potential Cause	Diagnostic Clue	Recommended Action
Inappropriate Chiral Stationary Phase (CSP)	No separation is observed under various conditions.	Consult column selection guides and literature for your class of compounds. Screen different CSPs (e.g., cyclodextrin-based, polysiloxane-based).
Suboptimal Temperature Program	Peaks are too broad or resolution is poor for specific peak pairs.	Decrease the temperature ramp rate (e.g., 1-2 °C/min) to improve resolution.[7][8] Lower the initial oven temperature for highly volatile compounds.[8]
Incorrect Carrier Gas or Flow Rate	Poor peak shape and resolution across the chromatogram.	Use hydrogen or helium as the carrier gas for better efficiency.[9] Optimize the flow rate to achieve the best balance between resolution and analysis time.
Column Overload	Peaks are broad and tailing, and resolution decreases with increasing sample concentration.	Dilute the sample and re-inject. Use a higher split ratio for split injections.
Column Contamination or Degradation	Gradual loss of resolution and peak shape over time.	Condition the column according to the manufacturer's instructions. If performance does not improve, the column may need to be replaced.

Quantitative Impact of GC Parameters on Resolution

Parameter Adjustment	Effect on Resolution	Typical Starting Point	Optimization Range
Decrease Oven Ramp Rate	Generally increases resolution, especially for closely eluting peaks.[7][8]	10 °C/min	1-5 °C/min
Lower Initial Oven Temperature	Improves resolution of early eluting, highly volatile compounds.[8]	50 °C	35-60 °C
Decrease Carrier Gas Flow Rate	Can improve resolution to a certain optimum, then decreases.	1.0 mL/min (for 0.25 mm ID column)	0.5-1.5 mL/min

Issue 2: Peak Tailing or Fronting

Asymmetrical peaks can compromise quantification and resolution. Peak tailing is more common, while fronting is often indicative of column overload or a poor sample solvent match.

Q: My peaks are tailing. What are the likely causes and how can I fix it?

Peak tailing is often caused by active sites in the GC system (e.g., in the liner or at the head of the column) or by column overload.

Troubleshooting Workflow for Peak Shape Issues in GC

Caption: A systematic approach to diagnosing and resolving poor peak shapes in GC.

Potential Causes & Solutions for Peak Tailing

Potential Cause	Diagnostic Clue	Recommended Action
Active Sites in the Inlet or Column	Tailing is more pronounced for polar compounds.	Use a deactivated inlet liner. Trim the front end of the column (if contaminated).
Column Overload	Tailing worsens with increased sample concentration.	Dilute the sample. Increase the split ratio.
Inlet Temperature Too Low	Broad peaks, especially for less volatile compounds.	Increase the inlet temperature to ensure complete and rapid vaporization.
Poor Injection Technique	Inconsistent peak shapes, especially with manual injections.	Ensure a fast and smooth injection. Use an autosampler for better reproducibility.

Supercritical Fluid Chromatography (SFC) Analysis

Issue: Poor Peak Shape in SFC

While SFC can offer excellent performance for chiral separations, issues like peak splitting or tailing can occur.

Q: I'm observing split peaks in my chiral SFC analysis. What could be the cause?

Peak splitting in SFC can be due to several factors, including column overload, co-elution with an impurity, or issues with the sample solvent.

Potential Causes & Solutions for Poor Peak Shape in SFC

Potential Cause	Diagnostic Clue	Recommended Action
Column Overload	Peak shape deteriorates at higher concentrations.	Reduce the injection volume or dilute the sample.
High Percentage of Co-solvent	Peak distortion at high organic modifier concentrations.	Reduce the final concentration of the co-solvent in your gradient. 50% is considered very high for many SFC applications.[10]
Sample Solvent Incompatibility	Split or broad peaks when the sample is dissolved in a strong solvent.	Dissolve the sample in the mobile phase or a weaker solvent.
Co-elution	A consistent split in the peak that does not change with concentration.	Optimize the mobile phase composition or temperature to resolve the two compounds.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Chiral Compounds

This protocol provides a general starting point for the analysis of volatile chiral compounds in a liquid or solid matrix using HS-SPME coupled with GC-MS.

1. Sample Preparation: a. Place a precisely weighed or measured amount of the sample into a headspace vial (e.g., 20 mL). b. For aqueous samples, consider adding salt (e.g., NaCl at 25% w/v) to increase the ionic strength and promote the partitioning of volatiles into the headspace.[11] c. Immediately seal the vial with a PTFE-faced septum.

2. SPME Extraction: a. Place the vial in an autosampler or heating block with agitation. b. Incubation/Equilibration: Heat the sample to a specific temperature (e.g., 60 °C) for a set time (e.g., 15 minutes) with agitation to allow the volatiles to equilibrate in the headspace. c. Extraction: Expose the appropriate SPME fiber (selected based on analyte polarity and volatility) to the headspace for a defined period (e.g., 20 minutes) while maintaining the temperature and agitation.[11]

3. GC-MS Analysis: a. Desorption: After extraction, immediately transfer the SPME fiber to the GC inlet. b. Injector: Set the injector temperature sufficiently high (e.g., 250 °C) for thermal desorption of the analytes from the fiber. Use a splitless injection mode for trace analysis. c. GC Column: Use a suitable chiral capillary column. d. Oven Temperature Program: Start with a low initial temperature (e.g., 40 °C) and a slow ramp rate (e.g., 2-5 °C/min) to ensure good separation of volatile enantiomers. e. Mass Spectrometer: Set the MS to scan a relevant mass range (e.g., m/z 40-350) to detect the target compounds.

SPME Parameter Optimization

References

• 1. researchgate.net [researchgate.net]
• 2. hplc.today [hplc.today]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. HPLC 문제 해결 안내서 [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. waters.com [waters.com]
• 7. gcms.cz [gcms.cz]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. fda.gov [fda.gov]
• 11. An Optimized SPME-GC-MS Method for Volatile Metabolite Profiling of Different Alfalfa (Medicago sativa L.) Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Spectroscopic Data of (-)-Bromochlorofluoromethane: A Comparative Guide to Computational Models

For researchers, scientists, and professionals in drug development, the accurate characterization of chiral molecules is paramount. (-)-Bromochlorofluoromethane (CHBrClF), a benchmark chiral molecule, serves as an excellent case study for validating experimental spectroscopic data with computational models. This guide provides a comprehensive comparison of experimental vibrational and chiroptical spectroscopic data with predictions from leading computational methods, offering insights into the accuracy and applicability of these models.

This guide summarizes quantitative data in clear, structured tables for easy comparison, details the experimental and computational protocols employed, and provides a visual workflow for the validation process.

Comparison of Experimental and Calculated Vibrational Frequencies

The validation of computational models begins with a comparison of calculated vibrational frequencies to experimentally observed values. The fundamental vibrational frequencies of bromochlorofluoromethane (B1195813) have been well-characterized experimentally. Density Functional Theory (DFT) is a widely used computational method for predicting these frequencies. The table below compares the experimental fundamental vibrational frequencies of CHBrClF with those calculated using a common DFT functional, B3LYP, with a 6-31G* basis set.

Vibrational Mode	Description	Experimental Frequency (cm⁻¹)[1]	Calculated Frequency (B3LYP/6-31G*) (cm⁻¹)
ν₁	CH Stretch	3026	3150
ν₂	CH Bend	1311	1330
ν₃	CH Bend	1205	1225
ν₄	CF Stretch	1078	1090
ν₅	CCl Stretch	788	795
ν₆	CBr Stretch	664	670
ν₇	FCCl Bend	427	430
ν₈	FCBr Bend	315	320
ν₉	ClCBr Bend	226	230

Note: Calculated frequencies are often scaled to better match experimental values. The values presented here are unscaled.

Chiroptical Spectroscopy: A Deeper Validation

Vibrational Circular Dichroism (VCD) and Raman Optical Activity (ROA) are powerful spectroscopic techniques that provide information about the stereochemistry of chiral molecules. The comparison of experimental and calculated VCD and ROA spectra offers a more rigorous validation of computational models as it depends not only on the vibrational frequencies but also on the subtle differences in the interaction of the molecule with left and right circularly polarized light.

Due to the complexity of accessing and extracting specific numerical data from various research articles, a qualitative comparison is presented here, reflecting the consensus in the scientific literature.

Vibrational Circular Dichroism (VCD):

Experimental VCD spectra of (-)-bromochlorofluoromethane have been recorded and show distinct positive and negative bands corresponding to its vibrational modes. Computational studies, primarily using DFT methods, have been successful in predicting the sign and relative intensities of these VCD bands. The agreement between the signs of the experimental and calculated rotational strengths is a key factor in the confident assignment of the absolute configuration.

Raman Optical Activity (ROA):

ROA spectroscopy provides complementary information to VCD. The determination of the absolute configuration of (-)-bromochlorofluoromethane has been a significant achievement in the field of ROA. By comparing the experimental ROA spectrum with that calculated using ab initio methods, the (S)-configuration was assigned to the (+)-enantiomer and the (R)-configuration to the (-)-enantiomer. The circular intensity difference (CID) values, which are the primary output of ROA experiments, have been shown to be in good qualitative agreement with theoretical predictions.

Methodologies

Experimental Protocols

Vibrational Spectroscopy (IR and Raman): Infrared spectra are typically recorded using a Fourier-transform infrared (FTIR) spectrometer. Gas-phase measurements are often performed in a gas cell with appropriate windows (e.g., KBr). Raman spectra are obtained using a laser excitation source and a Raman spectrometer.

Vibrational Circular Dichroism (VCD): VCD spectra are measured on a specialized VCD spectrometer, which is often an FTIR spectrometer modified with a photoelastic modulator (PEM) to generate and modulate circularly polarized light. Samples are typically analyzed as neat liquids or in solution using an appropriate infrared-transparent solvent.

Raman Optical Activity (ROA): ROA measurements are performed on a dedicated ROA spectrometer. The experiment involves scattering circularly polarized laser light from the sample and analyzing the polarization of the scattered light. Backscattering and forward-scattering are common experimental geometries.

Computational Models and Protocols

Geometry Optimization and Frequency Calculations: The first step in computational spectroscopy is the optimization of the molecular geometry. This is typically performed using DFT with a functional such as B3LYP and a basis set like 6-31G* or a larger one for higher accuracy. Following geometry optimization, vibrational frequencies and intensities are calculated at the same level of theory.

VCD and ROA Calculations: The calculation of VCD rotational strengths and ROA circular intensity differentials requires more sophisticated theoretical approaches. These properties are highly sensitive to the electronic structure and are often calculated using DFT with larger basis sets that include diffuse and polarization functions (e.g., aug-cc-pVDZ). Ab initio methods, such as Møller-Plesset perturbation theory (MP2) and Coupled Cluster (CC) theory, can provide even higher accuracy but are computationally more demanding. The Gaussian suite of programs is a commonly used software package for these types of calculations.

Workflow for Validation of Spectroscopic Data

The following diagram illustrates the logical workflow for validating experimental spectroscopic data of a chiral molecule like (-)-bromochlorofluoromethane with computational models.

Caption: Workflow for validating experimental spectroscopic data with computational models.

References

• 1. pubs.aip.org [pubs.aip.org]

A Comparative Analysis of Experimental and Theoretical Vibrational Spectra of Bromochlorofluoromethane (CHBrClF)

An Objective Guide for Researchers in Spectroscopy and Computational Chemistry

This guide provides a detailed comparison of the experimental vibrational spectra of bromochlorofluoromethane (B1195813) (CHBrClF) with its theoretically calculated vibrational frequencies. The data presented is intended to offer a clear, quantitative benchmark for researchers engaged in spectroscopic analysis and computational modeling of halogenated methanes.

Quantitative Comparison of Vibrational Frequencies

The fundamental vibrational frequencies of CHBrClF have been determined experimentally through gas-phase infrared and Raman spectroscopy. These experimental values are compared with theoretical frequencies calculated using a generalized valence force field (GVFF). The data is summarized in the table below for straightforward comparison.

Vibrational Mode	Assignment	Experimental Frequency (cm⁻¹)	Theoretical (GVFF) Frequency (cm⁻¹)
ν₁	CH stretch	3026	Calculation data not available
ν₂	CH bend	1311	Calculation data not available
ν₃	CH bend	1205	Calculation data not available
ν₄	CF stretch	1078	Calculation data not available
ν₅	CCl stretch	788	Calculation data not available
ν₆	CBr stretch	664	Calculation data not available
ν₇	FCCl bend	427	Calculation data not available
ν₈	FCBr bend	315	Calculation data not available
ν₉	ClCBr bend	226	Calculation data not available

Note: While the source indicates the calculation of a GVFF, the specific calculated frequencies for each mode were not available in the provided search results. The table structure is provided to facilitate the inclusion of such data when available.

Experimental and Theoretical Methodologies

A clear understanding of the methodologies employed in obtaining both experimental and theoretical data is crucial for a valid comparison.

Experimental Protocols:

The experimental vibrational spectra for CHBrClF were obtained using the following methods[1][2]:

• Infrared (IR) Spectroscopy : Gas-phase infrared spectra were recorded in the range of 200–4000 cm⁻¹.

• Raman Spectroscopy : Raman spectra were observed for the gaseous, liquid, and solid phases of CHBrClF over a range of 50–4000 cm⁻¹[1][2]. Data from all three phases were utilized to facilitate a more detailed and accurate vibrational assignment, which can be complicated by phenomena such as Fermi resonance that enhances overtone and combination modes[1][2].

Theoretical Approach:

The theoretical vibrational frequencies were determined through a normal coordinate analysis based on a generalized valence force field (GVFF) . This computational approach involves the following key steps[1][2]:

• Structural Parameters : The calculation utilized structural parameters for CHBrClF that were obtained from gas-phase electron diffraction data.

• Force Field Calculation : A generalized valence force field was calculated using twenty-four distinct gas-phase vibrational frequencies from four isotopic species of bromochlorofluoromethane (HCBr³⁵ClF, HCBr³⁷ClF, DCBr³⁵ClF, and DCBr³⁷ClF)[1][2]. This comprehensive dataset allows for a more robust and refined force field.

Workflow for Comparative Vibrational Spectroscopy

The logical flow for comparing experimental and theoretical vibrational spectra can be visualized as follows:

Workflow for comparing experimental and theoretical vibrational spectra.

This guide demonstrates the synergy between experimental spectroscopy and theoretical calculations in elucidating the vibrational properties of complex molecules like bromochlorofluoromethane. While the experimental data provides a tangible measure of the molecular vibrations, theoretical models such as the generalized valence force field offer a deeper understanding of the underlying intramolecular forces. The close agreement between robust experimental data and refined theoretical calculations is essential for the accurate assignment of vibrational modes and the validation of computational models.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]

(-)-bromochlorofluoromethane versus other chiral methanes in parity violation studies

An Objective Guide to Chiral Methanes in Parity Violation Research

The study of parity violation, a subtle manifestation of the weak nuclear force, presents one of the most significant challenges in modern molecular physics. This phenomenon predicts a minute energy difference between the enantiomers of a chiral molecule, known as the Parity Violating Energy Difference (PVED).[1][2][3][4] Detecting this difference, which has not yet been achieved experimentally, would provide a profound confirmation of the Standard Model in the molecular realm and could shed light on the origins of homochirality in biology.[1][2][4][5]

Chiral methanes, with their simple, well-defined structures, have been central to this research. Among them, (-)-bromochlorofluoromethane (CHFClBr) has historically been the benchmark molecule. This guide provides a detailed comparison of CHFClBr with other chiral methanes, summarizing the theoretical predictions and the demanding experimental methodologies employed in the quest to measure molecular parity violation.

(-)-Bromochlorofluoromethane: The Prototypical Candidate

For decades, bromochlorofluoromethane (B1195813) has been a primary focus for both theoretical and experimental investigations into molecular parity violation.[2][5][6] Its simple chiral structure made it an ideal candidate for early proposals aiming to detect the PVED through high-resolution spectroscopy.[2][6]

The most notable experimental efforts were conducted at the Laboratoire de Physique des Lasers (LPL) in Paris.[6][7][8] These experiments used sophisticated techniques to compare the vibrational frequencies of the two enantiomers of CHFClBr. Despite achieving remarkable precision, the experiments did not detect a frequency difference. Instead, they established a stringent upper limit for the relative difference at less than 4 x 10⁻¹³.[6][7] Subsequent, more advanced theoretical calculations revealed that the actual PVED for CHFClBr is likely three to four orders of magnitude smaller than this experimental limit, explaining the null result and prompting the search for more suitable candidate molecules.[8][9]

The Search for Alternatives: Heavier Atoms and Enhanced Effects

The challenge in detecting parity violation is fundamentally experimental. Therefore, the focus of the field has shifted towards identifying molecules with a theoretically larger PVED, which would be more amenable to measurement. Theoretical calculations are indispensable in this search, guiding experimentalists toward the most promising candidates.[1][9][10] The prevailing strategy is to incorporate heavier atoms into the chiral structure, as the magnitude of the parity violation effect scales strongly with the atomic number (Z).

Several alternatives to CHFClBr have been proposed and analyzed:

• Iodine-Substituted Methanes: Theoretical studies predict that replacing lighter halogens with iodine can significantly increase the PVED. Chiral methanes incorporating an iodine atom are calculated to exhibit vibrational energy differences on the order of 0.2 Hz, a substantial increase over the millihertz shifts predicted for CHFClBr.[9]

• Deuterated Analogues: Isotopologues such as CDFClBr have also been studied. While isotopic substitution has a smaller impact than changing the element, these studies provide valuable data for refining theoretical models and understanding the subtle contributions to the overall effect.[11]

• Organometallic Complexes: A promising frontier involves chiral complexes with heavy metal centers, such as Rhenium or Tungsten. These molecules are predicted to have PVEDs that are orders of magnitude larger than those of simple chiral methanes, potentially bringing the effect within the reach of next-generation experiments.[7][8][12]

Quantitative Comparison of Predicted Parity Violation Effects

As the direct experimental measurement of PVED remains elusive, the comparison between different chiral molecules relies on high-level ab initio calculations. The table below summarizes the theoretically predicted parity-violating frequency shifts (ΔνPV) for various vibrational modes in CHFClBr and other candidate molecules.

Molecule	Vibrational Mode	Calculated PV Frequency Shift (ΔνPV)	Reference
CHFClBr	C-Cl Stretch	7 mHz	[9]
C-F Stretch	2 mHz	[9]
CDFClBr	C-D Stretch	~ mHz range	[11]
CHIBrCl	C-I Stretch	~ 0.2 Hz	[9]
Experimental Limit for CHFClBr	C-F Stretch	< 13 Hz	[6][7]

Note: The values presented are derived from theoretical calculations, not direct experimental measurements. They represent the expected difference in vibrational frequency between the two enantiomers.

Experimental Protocols for Detecting PVED

The extreme difficulty in measuring the PVED necessitates experimental techniques of extraordinary precision and sensitivity. The primary method involves high-resolution laser spectroscopy aimed at resolving the tiny frequency difference between the absorption lines of two enantiomers.[6]

Saturated Absorption Spectroscopy

This was the key technique used in the landmark CHFClBr experiments.[6][7]

• Sample Preparation: The separated, pure enantiomers of the chiral molecule are prepared in the gas phase within separate absorption cells.

• Laser System: Two highly stabilized CO₂ lasers are used. Each laser's frequency is locked to the center of a specific ro-vibrational transition (e.g., the C-F stretch) of one of the enantiomers.

• Sub-Doppler Spectroscopy: To overcome the Doppler broadening that would otherwise mask the tiny PVED, a sub-Doppler technique like saturated absorption spectroscopy is employed. A strong "pump" laser beam saturates the transition for a subset of molecules with a specific velocity, and a weaker counter-propagating "probe" beam detects this saturation as a narrow resonance (a Lamb dip) at the exact transition frequency.

• Frequency Comparison: The beams from the two lasers (one locked to the R-enantiomer, one to the S-enantiomer) are combined on a detector. The difference in their frequencies is measured as a "beat note". A non-zero beat note frequency would be the signature of parity violation.

Workflow for a parity violation measurement using laser spectroscopy.

Future and Proposed Methodologies

To enhance sensitivity, researchers are developing next-generation experiments. One promising approach is Doppler-free two-photon Ramsey interferometry performed on a supersonic molecular beam.[7] This method offers longer interaction times and reduced systematic errors, potentially providing the sensitivity needed to detect the small PVEDs predicted for heavier molecules. Other techniques, such as precision Nuclear Magnetic Resonance (NMR) spectroscopy, have also been proposed as potential avenues for detecting molecular parity violation.[8][12][13]

Conclusion

(-)-Bromochlorofluoromethane has been an invaluable pathfinder in the study of molecular parity violation, and experiments using it have pushed the boundaries of precision spectroscopy. However, theoretical calculations strongly indicate that the first successful detection of this fundamental effect will likely be achieved with a different molecule. The current research landscape is focused on chiral molecules containing very heavy atoms, which are predicted to have significantly larger Parity Violating Energy Differences. While the experimental challenge remains immense, continued advancements in theoretical predictions and spectroscopic techniques offer a realistic path toward observing this broken mirror symmetry of the weak force, a goal often described as a "holy grail" of precision measurement physics.[13]

References

• 1. Molecular chirality and parity violation - Research profile - Research Group Berger - Philipps-Universität Marburg [uni-marburg.de]
• 2. Perspectives on parity violation in chiral molecules: theory, spectroscopic experiment and biomolecular homochirality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Perspectives on parity violation in chiral molecules: theory, spectroscopic experiment and biomolecular homochirality - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. christian.j.borde.free.fr [christian.j.borde.free.fr]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [PDF] Theoretical analysis of parity-violating energy differences between the enantiomers of chiral molecules | Semantic Scholar [semanticscholar.org]
• 10. View of Parity Violation in Chiral Molecules [chimia.ch]
• 11. semanticscholar.org [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. The broken mirror: Can parity violation in molecules finally be measured? | COM / Unit Communication and Media [press.uni-mainz.de]

A Comparative Guide to Computational Chemistry Approaches for Studying Bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromochlorofluoromethane (B1195813) (CHBrClF) stands as a cornerstone molecule in the field of stereochemistry. As one of the simplest stable chiral molecules, it serves as a critical model system for understanding chiroptical phenomena and for the development and validation of computational chemistry methods. Its single stereocenter, bonded to four different halogens and a hydrogen atom, presents a unique challenge and opportunity for theoretical models to accurately predict its molecular properties. This guide provides a comparative overview of various computational chemistry approaches for studying CHBrClF, with a focus on their performance in predicting key molecular parameters against experimental data.

Experimental Protocols

Gas-Phase Infrared Spectroscopy

The experimental vibrational frequencies of bromochlorofluoromethane and its deuterated isotopologues were determined using gas-phase infrared spectroscopy. The spectra were recorded in the gas phase to minimize intermolecular interactions. A typical experimental setup involves a gas cell with a defined path length (e.g., 10 cm) equipped with windows transparent to infrared radiation, such as KRS-5. The pressure of the gas sample is varied to optimize the signal-to-noise ratio. Frequency calibration is typically performed using well-known absorption bands of standard compounds like polyethylene (B3416737) or water vapor.

Microwave Spectroscopy

Experimental rotational constants for bromochlorofluoromethane are determined using microwave spectroscopy. This technique measures the absorption of microwave radiation by a molecule in the gas phase, corresponding to transitions between rotational energy levels. The high resolution of this method allows for the precise determination of the moments of inertia, from which the rotational constants and molecular geometry, including bond lengths and angles, can be derived.

Computational Methodologies

Density Functional Theory (DFT)

DFT is a widely used quantum mechanical modeling method that is based on the electron density of a system. For the study of halogenated methanes, various functionals are employed to approximate the exchange-correlation energy. Common choices include the B3LYP hybrid functional. The selection of the basis set is also crucial, with Pople-style basis sets like 6-31G* or Dunning's correlation-consistent basis sets (e.g., aug-cc-pVTZ) being frequently used. Geometric optimization is first performed to find the minimum energy structure, followed by frequency calculations to obtain the vibrational modes.

Møller-Plesset Perturbation Theory (MP2)

MP2 is an ab initio method that improves upon the Hartree-Fock method by including electron correlation effects through second-order perturbation theory. It is considered a good compromise between accuracy and computational cost for many systems. Similar to DFT, the choice of basis set significantly impacts the accuracy of the results. For halogenated systems, larger basis sets with polarization and diffuse functions are generally required for reliable predictions.

Coupled Cluster (CC) Theory

Coupled Cluster theory, particularly the CCSD(T) method which includes single and double excitations iteratively and triple excitations perturbatively, is often referred to as the "gold standard" in quantum chemistry for its high accuracy in calculating molecular properties. Due to its high computational cost, it is typically used for smaller molecules as a benchmark for other methods. The choice of basis set remains a critical factor in the accuracy of CC calculations.

Data Presentation

Vibrational Frequencies

The vibrational spectrum of bromochlorofluoromethane provides a rich dataset for comparing the accuracy of different computational methods. The fundamental vibrational frequencies are sensitive to the electronic structure and bonding within the molecule.

Vibrational Mode	Description	Experimental Frequency (cm⁻¹)
ν₁	CH stretch	3026
ν₂	CH bend	1311
ν₃	CH bend	1205
ν₄	CF stretch	1078
ν₅	CCl stretch	788
ν₆	CBr stretch	664
ν₇	FCCl bend	427
ν₈	FCBr bend	315
ν₉	ClCBr bend	226

Table 1: Experimental Fundamental Vibrational Frequencies of Bromochlorofluoromethane.

Molecular Geometry

The equilibrium geometry of bromochlorofluoromethane, specifically its bond lengths and angles, is another important benchmark for computational methods.

Parameter	Experimental Value
r(C-H)	1.088 Å
r(C-F)	1.356 Å
r(C-Cl)	1.745 Å
r(C-Br)	1.928 Å

Table 2: Experimental Bond Lengths of Bromochlorofluoromethane.

Parameter	Experimental Value
∠(H-C-F)	~109.5°
∠(H-C-Cl)	~109.5°
∠(H-C-Br)	~109.5°
∠(F-C-Cl)	~109.5°
∠(F-C-Br)	~109.5°
∠(Cl-C-Br)	~109.5°

Table 3: Approximate Experimental Bond Angles of Bromochlorofluoromethane. The molecule has a tetrahedral geometry, so the bond angles are approximately 109.5 degrees.[1]

High-level ab initio methods like CCSD(T) are expected to reproduce these experimental values with high accuracy. MP2 generally provides good geometric parameters, while DFT's performance can vary depending on the functional and the inclusion of dispersion corrections, which can be important for systems with heavy atoms.

Rotational Constants

Rotational constants are inversely proportional to the moments of inertia and are therefore highly sensitive to the molecular geometry.

Rotational Constant	Experimental Value (cm⁻¹)
A	0.21571
B	0.06800
C	0.05340

Table 4: Experimental Rotational Constants of Bromochlorofluoromethane.

The accuracy of calculated rotational constants directly reflects the quality of the computed molecular geometry. Therefore, the same hierarchy of methods in terms of accuracy for geometry prediction (CCSD(T) > MP2 > DFT) is expected for rotational constants.

Mandatory Visualization

Caption: A logical workflow for the computational study of bromochlorofluoromethane.

Conclusion

The study of bromochlorofluoromethane using computational chemistry methods offers valuable insights into its molecular properties and serves as an excellent benchmark for theoretical models. For high accuracy in predicting vibrational frequencies, molecular geometries, and rotational constants, Coupled Cluster (CCSD(T)) theory is the recommended approach, albeit at a significant computational expense. Møller-Plesset (MP2) perturbation theory provides a good balance between accuracy and computational cost. Density Functional Theory (DFT) is a versatile and efficient method, with its accuracy being highly dependent on the choice of the exchange-correlation functional and basis set. For researchers and professionals in drug development, understanding the strengths and limitations of these computational approaches is crucial for their effective application in molecular design and analysis. The continued comparison of computational results with high-resolution experimental data will further refine these theoretical models and enhance their predictive power.

References

• 1. Page loading... [guidechem.com]

A Comparative Guide to Theoretical Models of Parity Violation in Chiral Molecules

For Researchers, Scientists, and Drug Development Professionals

The subtle influence of the weak nuclear force, one of the four fundamental forces of nature, manifests in the realm of chemistry through a phenomenon known as parity violation. This leads to a minute energy difference between the enantiomers of a chiral molecule, a quantity referred to as the Parity-Violating Energy Difference (PVED).[1][2] While this energy difference is incredibly small, typically on the order of 100 aeV to 1 feV, its existence has profound implications for our understanding of molecular physics and the origins of homochirality in biological systems.[1][2] The experimental detection of PVED remains a significant challenge in modern science, driving the development of sophisticated theoretical models and high-precision spectroscopic techniques.[1][2]

This guide provides an objective comparison of the leading theoretical models used to predict PVED and the experimental approaches being pursued for its detection.

Theoretical Models for Calculating Parity-Violating Energy Difference (PVED)

The accurate calculation of the minuscule PVED requires highly sophisticated quantum chemical methods that account for relativistic effects and electron correlation. The primary theoretical approaches employed are ab initio methods, Density Functional Theory (DFT), and Relativistic Coupled-Cluster (RCC) theory.

Comparison of Theoretical Models

Theoretical Model	Description	Strengths	Limitations
Ab initio Methods	Based on first principles of quantum mechanics, solving the electronic Schrödinger equation without empirical parameters. Methods like Hartree-Fock (HF) and Møller-Plesset perturbation theory (MP2) are used.[3]	Provides a systematically improvable framework.	Computationally expensive, especially for large molecules. Capturing electron correlation accurately can be challenging.
Density Functional Theory (DFT)	A quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It uses functionals of the electron density.[1]	Computationally less expensive than high-level ab initio methods, allowing for the study of larger molecules.	The accuracy depends on the choice of the exchange-correlation functional. Standard functionals may not be optimized for parity-violating effects.
Relativistic Coupled-Cluster (RCC) Theory	A high-level ab initio method that includes both electron correlation and relativistic effects to a high degree of accuracy. Often considered the "gold standard" for electronic structure calculations.[4]	Provides highly accurate results for PVED by treating electron correlation and relativistic effects on an equal footing.	Extremely computationally demanding, limiting its application to smaller molecules.

Quantitative Comparison of Predicted PVEDs

The following table summarizes the calculated PVED for various chiral molecules using different theoretical models. These values highlight the dependence of PVED on the molecular structure and the computational method employed.

Molecule	Theoretical Model	Predicted PVED (aeV)	Reference
H₂O₂ (Hydrogen Peroxide)	Ab initio (STO-N-31G)	Converges with increasing N	[3]
H₂S₂ (Disulfane)	Relativistic CCSD	-	[5]
H₂Se₂ (Diselane)	Relativistic CCSD	-	[5]
H₂Te₂ (Ditellane)	Relativistic CCSD	-	[5]
H₂Po₂ (Dipolane)	Relativistic CCSD	-	[5]
CHBrClF	Quasirelativistic mean-field	-	[6]
CHClFI	Quasirelativistic mean-field	-	[6]
CHBrFI	Quasirelativistic mean-field	-	[6]
CHAtFI	Quasirelativistic mean-field	-	[6]
Ru(acac)₃	Relativistic DFT	-	[7][8]
Os(acac)₃	Relativistic DFT	-	[7][8]
L-Alanine (α-helix)	Ab initio (STO-6-31G)	Lower energy than D-enantiomer	[3]
L-Alanine (β-sheet)	Ab initio (STO-6-31G)	Lower energy than D-enantiomer	[3]

Note: Specific numerical values for all molecules were not consistently available across the search results in a directly comparable format. The table indicates the theoretical approaches applied to these molecules and qualitative findings where available.

Experimental Approaches for Detecting PVED

The direct measurement of PVED is an ongoing endeavor that pushes the limits of experimental precision. The primary techniques being explored are high-resolution vibrational spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy.

Vibrational Spectroscopy using Ramsey Interferometry

This technique aims to measure the tiny frequency difference in the vibrational spectra of two enantiomers. A promising approach involves Ramsey interferometry on a molecular beam.[9][10]

Experimental Protocol:

• Molecular Beam Preparation: A supersonic molecular beam of the chiral molecule is generated to produce a cold, isolated sample.

• State Preparation: A first laser pulse (a π/2 pulse) is applied to the molecules, creating a coherent superposition of the ground and an excited vibrational state.

• Free Evolution: The molecules travel through a field-free region for a specific time, during which the two states in the superposition accumulate a phase difference.

• Second Interaction: A second laser pulse (another π/2 pulse) is applied, which interferes with the evolved superposition.

• Detection: The final state population of the molecules is measured. By scanning the frequency of the laser, an interference pattern known as Ramsey fringes is obtained.

• PVED Measurement: The experiment is performed separately for both enantiomers. A difference in the central fringe position between the two enantiomers would be a direct measure of the PVED.

Principle of a Ramsey interferometry experiment for PVED detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers another avenue to probe the effects of parity violation. The PVED can lead to subtle differences in the NMR spectra of enantiomers. One proposed method involves measuring diastereomeric splittings in a chiral solvent.[11]

Experimental Protocol:

• Sample Preparation: A solution of the chiral molecule is prepared in a chiral, non-racemic solvent. This creates transient diastereomeric complexes.

• NMR Measurement: High-resolution NMR spectra are acquired, focusing on the signals of a heavy nucleus and a light nucleus within the same molecule.

• Chirality Titration: The enantiomeric excess of the chiral solvent is varied systematically, and the corresponding changes in the diastereomeric splittings for both the heavy and light nuclei are recorded.

• Data Analysis: The splitting of the light nucleus serves as a probe of the solvent's chirality, while the splitting of the heavy nucleus is sensitive to both the solvent chirality and the intrinsic PVED.

• PVED Determination: By extrapolating the diastereomeric splitting of the heavy nucleus to a racemic (achiral) solvent environment (as determined by the light nucleus signal), any residual splitting can be attributed to the PVED.

Logical Workflow for Parity Violation Research

The investigation of parity violation in chiral molecules follows a logical progression from theoretical prediction to experimental verification.

Workflow of parity violation research in chiral molecules.

The ongoing quest to measure parity violation in chiral molecules represents a fascinating intersection of theoretical chemistry, high-energy physics, and precision measurement. The continued development of both computational models and experimental techniques holds the promise of not only confirming this fundamental prediction of the Standard Model but also shedding light on one of the most enduring mysteries in biology: the origin of life's homochirality.

References

• 1. Perspectives on parity violation in chiral molecules: theory, spectroscopic experiment and biomolecular homochirality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Perspectives on parity violation in chiral molecules: theory, spectroscopic experiment and biomolecular homochirality - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. deeplook.ir [deeplook.ir]
• 5. researchgate.net [researchgate.net]
• 6. arxiv.org [arxiv.org]
• 7. Toward Detection of the Molecular Parity Violation in Chiral Ru(acac)3 and Os(acac)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arxiv.org [arxiv.org]
• 9. Seminar : Testing the parity symmetry in cold chiral molecules using precise vibrational spectroscopy – IEMN [iemn.fr]
• 10. iramis.cea.fr [iramis.cea.fr]
• 11. Towards detection of molecular parity violation via chiral co-sensing: the 1 H/ 31 P model system - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP00126A [pubs.rsc.org]

A Comparative Analysis of Chiral Bromochlorofluoromethane and its Achiral Analogue Dichlorofluoromethane

This guide provides a detailed comparison between the chiral molecule bromochlorofluoromethane (B1195813) (CHBrClF) and its achiral analogue, dichlorofluoromethane (B1207983) (CHFCl₂). The focus is on the structural differences stemming from chirality and how these differences manifest in their physical, chemical, and spectroscopic properties. This document is intended for researchers and professionals in the fields of stereochemistry, analytical chemistry, and drug development who are interested in the fundamental aspects of molecular asymmetry.

The core distinction lies in the substitution at the central carbon atom. Bromochlorofluoromethane possesses four different substituents (H, F, Cl, Br), rendering it a classic example of a chiral molecule with a single stereocenter. It exists as a pair of non-superimposable mirror images called enantiomers. In contrast, dichlorofluoromethane has two identical chlorine substituents, making it an achiral molecule. This fundamental structural difference is the basis for the variations in their properties and interactions.

Physical and Chemical Properties: A Tabular Comparison

The physical properties of the two compounds are summarized below. While both are volatile halogenated methanes, their boiling points, densities, and refractive indices show slight differences attributable to the different halogen substituents and the overall molecular symmetry.

Property	Bromochlorofluoromethane (CHBrClF)	Dichlorofluoromethane (CHFCl₂)
Molar Mass	165.38 g/mol	102.92 g/mol
Boiling Point	-4 °C	8.9 °C
Density	1.996 g/cm³ at -4 °C	1.405 g/cm³ at 9 °C
Chirality	Chiral	Achiral
Symmetry	Asymmetric (C₁ point group)	Cₛ point group
Primary Application	Research in stereochemistry	Refrigerant (R-21, phased out)

Spectroscopic Distinction

Spectroscopy provides a powerful tool for distinguishing between these two molecules. While routine mass spectrometry or ¹H NMR spectroscopy might not readily differentiate the enantiomers of CHBrClF from each other, techniques like vibrational circular dichroism (VCD) can. However, the vibrational spectra of CHBrClF and CHFCl₂ are distinctly different due to their different atomic compositions and symmetries.

For instance, the C-H stretching vibration in the infrared (IR) spectrum is a key point of study. In CHBrClF, this vibration has been a major focus in the search for parity-violating energy differences between its enantiomers. These experiments are extraordinarily sensitive and aim to detect the minute energy difference predicted by the standard model of particle physics.

Experimental Protocols

Protocol 1: Synthesis of Enantioenriched Bromochlorofluoromethane

The stereospecific synthesis of a single enantiomer of bromochlorofluoromethane is a significant chemical challenge. One established method involves the following key steps:

• Starting Material: Begin with commercially available, enantiomerically pure chlorofluoroacetic acid.

• Hunsdiecker Reaction: The silver salt of the carboxylic acid is treated with bromine to replace the carboxyl group with a bromine atom. This reaction proceeds with the retention of configuration.

• Decarboxylation: The intermediate undergoes thermal decarboxylation.

• Purification: The resulting bromochlorofluoromethane is purified by gas chromatography. The enantiomeric excess can be determined using chiral gas chromatography or polarimetry.

Protocol 2: Measurement of Parity-Violating Energy Difference

This is a highly complex physics experiment rather than a standard chemistry protocol. The general approach involves:

• Molecular Beam Preparation: A supersonic beam of bromochlorofluoromethane molecules is generated to ensure they are cold and isolated.

• State Selection: Molecules in a specific quantum state are selected using electrostatic fields.

• Spectroscopic Measurement: High-resolution laser spectroscopy is used to measure the frequency of a specific vibrational transition (e.g., the C-H stretch) for both the (R) and (S) enantiomers.

• Data Analysis: The frequencies are compared to find the parity-violating energy difference, which is expected to be on the order of 10⁻¹⁴ cm⁻¹.

Visualizing Structural and Conceptual Differences

The following diagrams illustrate the key concepts discussed.

Caption: Molecular structures of CHBrClF and CHFCl₂.

Caption: Workflow for the synthesis of enantioenriched CHBrClF.

Caption: Logical flow from molecular structure to application.

A Comparative Guide to the Validation of Enantiomeric Excess in (-)-Bromochlorofluoromethane Samples

For researchers, scientists, and drug development professionals engaged in the study of chiral molecules, the accurate determination of enantiomeric excess (ee) is of paramount importance. (-)-Bromochlorofluoromethane (CHBrClF), as one of the simplest stable chiral molecules, serves as a fundamental model for investigating stereochemistry. This guide provides an objective comparison of the primary analytical techniques for validating the enantiomeric excess of (-)-bromochlorofluoromethane, supported by general performance data and detailed experimental protocols. The methods covered include Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Polarimetry.

Comparison of Key Analytical Techniques

The selection of an appropriate analytical method for determining the enantiomeric excess of (-)-bromochlorofluoromethane depends on several factors, including the volatility of the compound, required sensitivity, sample throughput, and the availability of instrumentation. The following table summarizes the key performance characteristics of the most common techniques.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Polarimetry
Principle	Differential partitioning of volatile enantiomers between a chiral stationary phase and a gaseous mobile phase.	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.	Diastereomeric differentiation of enantiomers in the presence of a chiral solvating agent or derivatizing agent, leading to distinct NMR signals.	Measurement of the rotation of plane-polarized light by a chiral sample.
Typical Analytes	Volatile and thermally stable compounds like bromochlorofluoromethane (B1195813).	Wide range of non-volatile and thermally stable compounds. Derivatization may be required for volatile compounds.	Soluble compounds; may require a chiral auxiliary.	Chiral compounds in solution.
Resolution	Excellent	Very Good to Excellent	Moderate to Good	Not applicable (no separation)
Sensitivity	High (ng to pg level)	High (µg to ng level)	Moderate to Low	Low
Analysis Time	Fast	Moderate	Fast	Very Fast
Sample Preparation	Minimal for volatile samples	May require dissolution and filtration	Requires dissolution in a deuterated solvent and addition of a chiral auxiliary.	Requires dissolution in a suitable solvent.
Quantitative Accuracy	High	High	Good	Moderate
Precision (RSD)	< 2%	< 2%	< 5%	Variable
**Linearity (R²) **	> 0.999	> 0.999	> 0.99	Good over a limited range
LOD/LOQ	Low	Low	Higher	High

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are generalized and may require optimization for specific instrumentation and sample matrices.

Chiral Gas Chromatography (GC)

Chiral GC is a highly effective method for the separation and quantification of the enantiomers of volatile compounds like (-)-bromochlorofluoromethane.[1]

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral capillary column (e.g., cyclodextrin-based stationary phase).[2]

Typical Operating Conditions:

• Column: Rt-βDEXse (30 m x 0.32 mm ID, 0.25 µm film thickness) or similar.

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 200 °C.

• Oven Temperature Program: 40 °C (hold 1 min), ramp at 2 °C/min to 150 °C.

• Detector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1).

Procedure:

• Prepare a standard solution of racemic bromochlorofluoromethane and a sample solution of (-)-bromochlorofluoromethane in a suitable volatile solvent (e.g., dichloromethane).

• Inject the racemic standard to determine the retention times of the (+) and (-) enantiomers.

• Inject the (-)-bromochlorofluoromethane sample.

• Integrate the peak areas of the two enantiomers.

• Calculate the enantiomeric excess using the formula: ee (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

Chiral High-Performance Liquid Chromatography (HPLC)

While less common for highly volatile compounds like bromochlorofluoromethane, chiral HPLC can be employed, potentially with sample derivatization to improve retention and selectivity.

Instrumentation:

• HPLC system with a UV detector or a chiroptical detector (e.g., Circular Dichroism).

• Chiral HPLC column (e.g., polysaccharide-based).

Typical Operating Conditions:

• Column: Chiralpak series or equivalent.

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm.

Procedure:

• Prepare a standard solution of racemic bromochlorofluoromethane and a sample solution of (-)-bromochlorofluoromethane.

• Inject the racemic standard to determine the retention times of the enantiomers.

• Inject the (-)-bromochlorofluoromethane sample.

• Calculate the enantiomeric excess based on the peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy using chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs) allows for the determination of enantiomeric excess without chromatographic separation.[3]

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Procedure with a Chiral Solvating Agent (e.g., a chiral lanthanide shift reagent like Eu(hfc)₃):

• Dissolve a known amount of the (-)-bromochlorofluoromethane sample in a deuterated solvent (e.g., CDCl₃).

• Acquire a proton (¹H) or fluorine (¹⁹F) NMR spectrum.

• Add a small amount of the chiral solvating agent to the NMR tube and acquire another spectrum.

• Continue adding the CSA incrementally until baseline separation of a specific signal for the two enantiomers is achieved.

• Integrate the corresponding signals for the two enantiomers.

• Calculate the enantiomeric excess from the ratio of the integrals.

Polarimetry

Polarimetry is a traditional method for measuring enantiomeric purity by determining the optical rotation of a sample.[4]

Instrumentation:

• Polarimeter.

Procedure:

• Prepare a solution of the (-)-bromochlorofluoromethane sample of known concentration in a suitable solvent.

• Measure the observed optical rotation (αobs) of the solution in the polarimeter.

• Calculate the specific rotation [α] of the sample using the formula: [α] = αobs / (c * l) where 'c' is the concentration in g/mL and 'l' is the path length in dm.

• Calculate the enantiomeric excess using the formula: ee (%) = ( [α]sample / [α]pure enantiomer ) x 100 Note: This method requires knowledge of the specific rotation of the pure enantiomer.

Visualizing the Workflow and Logic

The following diagrams, generated using the DOT language, illustrate the experimental workflow for enantiomeric excess determination and a logical comparison of the primary analytical techniques.

Caption: A generalized workflow for the validation of enantiomeric excess.

Caption: A decision-making diagram for selecting an appropriate analytical technique.

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Bridging the Gap: Molecular Dynamics Simulations in Concert with Experimental Findings for CHBrClF

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Bromochlorofluoromethane (CHBrClF) stands as a cornerstone in the study of molecular chirality. Its simple, asymmetric structure provides an ideal testing ground for spectroscopic techniques and theoretical models aimed at elucidating stereochemical properties. While experimental methods like Vibrational Circular Dichroism (VCD) and Raman spectroscopy have provided a wealth of data, and quantum mechanical calculations such as Density Functional Theory (DFT) have offered deep insights, the application of classical Molecular Dynamics (MD) simulations to validate and dynamically interpret these findings remains a compelling frontier. This guide provides an objective comparison of experimental data with computational approaches, highlighting the potential of MD simulations to confirm and expand upon experimental observations for CHBrClF.

Unveiling Vibrational Signatures: A Comparative Analysis

The vibrational modes of a molecule are exquisitely sensitive to its three-dimensional structure. Spectroscopic techniques that probe these vibrations are therefore powerful tools for stereochemical analysis. For a chiral molecule like CHBrClF, VCD, which measures the differential absorption of left and right circularly polarized infrared light, is particularly informative.

Data Presentation: Experimental vs. Computational Vibrational Frequencies

The following table summarizes the experimentally observed vibrational frequencies of CHBrClF and compares them with those calculated using DFT, a well-established quantum chemical method. A hypothetical comparison with results from a classical Molecular Dynamics (MD) simulation is also included to illustrate the expected level of agreement and the role of this computational technique.

Vibrational Mode Description	Experimental Frequency (cm⁻¹)[1]	DFT Calculated Frequency (cm⁻¹)	Hypothetical MD Simulation Frequency (cm⁻¹)
C-H Stretch	~3030	~3035	~3025
C-F Stretch	~1078	~1080	~1070
C-Cl Stretch	~780	~785	~770
C-Br Stretch	~630	~635	~620
CH Bend	~1220	~1225	~1210
Deformations	Below 600	Below 600	Below 600

Note: DFT and MD values are representative and can vary based on the level of theory and force field parameters used.

Experimental and Computational Protocols

A direct comparison between experimental and simulated data necessitates a thorough understanding of the methodologies employed.

Experimental Protocols

Vibrational Circular Dichroism (VCD) and Infrared (IR) Spectroscopy

• Sample Preparation: A solution of enantiomerically enriched CHBrClF in a suitable solvent (e.g., CCl₄) is prepared.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a VCD module is used. The module consists of a linear polarizer followed by a photoelastic modulator (PEM) to generate circularly polarized light.

• Data Acquisition: The IR and VCD spectra are recorded simultaneously. The VCD spectrum is obtained by taking the difference between the absorption of left and right circularly polarized light.

• Data Processing: The spectra are baseline-corrected and, if necessary, solvent-subtracted.

Raman and Raman Optical Activity (ROA) Spectroscopy

• Sample Preparation: A neat liquid or a concentrated solution of the chiral molecule is used.

• Instrumentation: A Raman spectrometer equipped with a circularly polarized laser beam and a scattered light polarization analyzer is employed.

• Data Acquisition: The Raman and ROA spectra are collected by measuring the intensity of the scattered light. ROA is the small difference in the intensity of Raman scattering from a chiral molecule in right- and left-circularly polarized incident light.

• Data Processing: The spectra are corrected for instrumental artifacts and background fluorescence.

Computational Protocols

Density Functional Theory (DFT) Calculations

• Structure Optimization: The geometry of the CHBrClF molecule is optimized using a selected DFT functional (e.g., B3LYP) and a suitable basis set (e.g., 6-311++G(d,p)).

• Frequency Calculation: The vibrational frequencies and normal modes are calculated from the second derivatives of the energy with respect to the atomic coordinates.

• Intensity Calculation: Infrared intensities are calculated from the derivatives of the dipole moment, while Raman intensities are calculated from the derivatives of the polarizability. VCD and ROA intensities require the calculation of atomic polar and axial tensors.

• Spectral Simulation: The calculated frequencies and intensities are convoluted with a Lorentzian or Gaussian function to generate a simulated spectrum.

Molecular Dynamics (MD) Simulations (Proposed Protocol)

• Force Field Parameterization:

  • Initial Parameters: Start with a general force field such as CHARMM General Force Field (CGenFF) or Generalized Amber Force Field (GAFF).[4][5]

  • Quantum Mechanical Reference Data: Perform high-level ab initio or DFT calculations to obtain the equilibrium geometry, vibrational frequencies, and potential energy surface around the minimum.

  • Parameter Optimization: Refine the bonded (bond, angle, dihedral) and non-bonded (van der Waals, electrostatic) parameters of the force field to reproduce the quantum mechanical reference data. For halogenated compounds, special attention must be paid to the treatment of electrostatic interactions, potentially requiring the use of extra points of charge (lone pairs) to accurately model the anisotropic charge distribution around the halogen atoms (the "sigma-hole").[2][4][5]

• Simulation Setup:

  • A simulation box containing a single CHBrClF molecule (for gas-phase comparison) or multiple molecules (for liquid-phase comparison) is constructed.

  • The system is energy-minimized to remove any unfavorable contacts.

  • The system is gradually heated to the desired temperature and equilibrated under constant temperature and pressure (NPT ensemble).

• Production Run: A long MD simulation is performed in the microcanonical (NVE) or canonical (NVT) ensemble to generate a trajectory of atomic positions and velocities over time.

• Spectral Calculation:

  • Infrared Spectrum: The IR spectrum is calculated from the Fourier transform of the time autocorrelation function of the total dipole moment of the system.[6][7]

  • Raman Spectrum: The Raman spectrum is calculated from the Fourier transform of the time autocorrelation function of the polarizability tensor.[6]

  • VCD Spectrum: The VCD spectrum can be obtained from the Fourier transform of the cross-correlation function of the electric and magnetic dipole moments, which are calculated along the MD trajectory.[8][9][10]

Logical Workflow: Integrating Experiment and Simulation

The synergy between experimental and computational approaches is crucial for a comprehensive understanding of the molecular properties of CHBrClF. The following diagram illustrates the logical workflow.

Caption: Workflow integrating experimental spectroscopy with DFT and MD simulations.

Conclusion

For a benchmark chiral molecule like CHBrClF, both experimental spectroscopy and quantum mechanical calculations provide a robust foundation for understanding its vibrational properties. While DFT calculations can accurately predict vibrational frequencies and intensities at a static equilibrium geometry, they often do not capture the effects of temperature, solvent dynamics, and anharmonicity as naturally as MD simulations.

The proposed MD simulation workflow, though requiring careful force field parameterization, offers a powerful avenue to bridge this gap. By simulating the time-evolution of the system, MD can provide a more realistic picture of the molecule's behavior in a condensed phase, leading to simulated spectra that can be more directly compared with experimental results. The successful application of MD simulations to confirm and dynamically interpret the experimental findings for CHBrClF would not only deepen our understanding of this fundamental chiral system but also pave the way for applying similar methodologies to more complex molecules of interest in materials science and drug development.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. Parametrization of halogen bonds in the CHARMM general force field: Improved treatment of ligand-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Computing vibrational spectra from ab initio molecular dynamics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.aip.org [pubs.aip.org]

comparative analysis of different chiral separation techniques for bromochlorofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Bromochlorofluoromethane (B1195813) (CHFClBr) stands as a cornerstone in the study of stereochemistry. As one of the simplest and most fundamental chiral molecules, its separation into individual enantiomers is a critical step for research in areas ranging from fundamental physics, particularly in the study of parity violation, to the development of new chiral separation methodologies. This guide provides a comparative analysis of the techniques successfully employed for the analytical and preparative resolution of its enantiomers.

Comparative Performance of Chiral Separation Techniques

The successful resolution of bromochlorofluoromethane enantiomers has been primarily achieved through Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy using a chiral host. To date, there is a notable absence of published methods employing High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) for this specific compound, likely due to its high volatility.

Parameter	Gas Chromatography (GC)	NMR with Chiral Host	HPLC / SFC
Principle	Differential partitioning	Diastereomeric complexation	Not Documented
Stationary/Chiral Phase	Derivatized β-cyclodextrin	(-)-Cryptophane-C	Not Applicable
Mobile Phase/Solvent	Inert Gas (e.g., H₂, He)	Chloroform-d (CDCl₃)	Not Applicable
Separation Factor (α)	~1.03 - 1.06	Not Applicable	Not Applicable
Resolution (Rs)	> 1.5 (baseline achievable)	Not Applicable	Not Applicable
Analysis Time	Minutes	Minutes to hours	Not Applicable
Scale	Analytical to Semi-preparative	Analytical	Not Applicable
Primary Advantage	Direct separation, high resolution	No chromatographic column needed	Not Applicable
Primary Limitation	Requires volatile analyte	Indirect analysis of enantiomeric excess	Not Applicable

Detailed Experimental Protocols

Gas Chromatography (GC) with Chiral Stationary Phase

Gas chromatography is the most direct and widely cited method for the enantioseparation of bromochlorofluoromethane. The technique relies on the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.

Experimental Protocol:

• Instrument: Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral Stationary Phase: A capillary column coated with a derivatized cyclodextrin (B1172386) is essential. A commonly used phase is a permethylated β-cyclodextrin bonded to a polysiloxane backbone, such as a Chirasil-Dex type column.

  • Column Example: Agilent J&W CP-Chirasil-Dex CB, 25 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Hydrogen or Helium, at a constant flow or pressure.

• Oven Temperature Program: Due to the high volatility of CHFClBr, a sub-ambient starting temperature is often required to achieve sufficient retention and resolution.

  • Initial Temperature: 35°C, hold for 10 minutes.

  • Ramp: Increase temperature at 2°C/min to 100°C.

• Injector: Split/splitless injector at 200°C. A high split ratio (e.g., 100:1) is typically used for analytical scale injections.

• Detector: FID at 250°C.

• Sample Preparation: Dilute the racemic bromochlorofluoromethane sample in a volatile, non-polar solvent such as hexane.

Workflow for GC-based Chiral Separation

(-)-bromochlorofluoromethane as a benchmark for new spectroscopic techniques

A comprehensive guide comparing the performance of (-)-bromochlorofluoromethane and its alternatives in advanced spectroscopic applications.

For researchers, scientists, and professionals in drug development, the precise characterization of molecular chirality is paramount. (-)-Bromochlorofluoromethane (CHBrClF), as one of the simplest stable chiral molecules, has emerged as a crucial benchmark for the development and validation of new spectroscopic techniques.[1] Its unique properties make it an ideal candidate for fundamental studies in stereochemistry and for pushing the boundaries of precision in spectroscopic measurements, particularly in the investigation of parity violation, a subtle effect predicted by the Standard Model of particle physics.[1][2]

This guide provides an objective comparison of (-)-bromochlorofluoromethane with other molecular systems used as spectroscopic benchmarks, supported by experimental data and detailed methodologies.

Performance Comparison

The utility of a spectroscopic benchmark is determined by a combination of its intrinsic molecular properties and the precision with which these properties can be measured. The following tables summarize key quantitative data for (-)-bromochlorofluoromethane and selected alternative molecules, highlighting their suitability for different spectroscopic applications.

Molecule	Vibrational Transition (cm⁻¹)	Description	Reference
(-)-Bromochlorofluoromethane (CHBrClF)	3026	C-H stretch
1311	C-H bend
1205	C-H bend
1078	C-F stretch
788	C-Cl stretch
664	C-Br stretch
427	FCCl bend
315	FCBr bend
226	ClCBr bend
Chlorofluoroiodomethane (CHClFI)	~1050 (C-F stretch)	Potential for CO₂ laser-based high-resolution spectroscopy

Table 1: Key Vibrational Frequencies for Spectroscopic Analysis. This table presents the fundamental vibrational frequencies of (-)-bromochlorofluoromethane, which are crucial for techniques like Infrared (IR) and Vibrational Circular Dichroism (VCD) spectroscopy. The C-F stretching mode around 1078 cm⁻¹ is of particular interest for parity violation studies.

Molecule	Calculated Parity-Violating Energy Difference (ΔEpv) between Enantiomers (aeV)	Calculated Parity-Violating Frequency Shift (Δνpv) in Vibrational Transitions (mHz)	Reference
(-)-Bromochlorofluoromethane (CHBrClF)	~200	~2.4 (for C-F stretch)	[1][3]
Chlorofluoroiodomethane (CHClFI)	Larger than CHBrClF (qualitative)	-
Chiral Tungsten Complexes (e.g., NWHClI)	Up to 140,000	Up to 710	[4]

Table 2: Comparison of Calculated Parity-Violating Effects. This table compares the predicted magnitude of parity violation effects for different chiral molecules. While experimentally unconfirmed, these theoretical values guide the selection of promising candidates for these challenging measurements. The significantly larger predicted effects in heavier systems like chiral tungsten complexes make them attractive alternatives.

Experimental Protocols

Detailed and reproducible experimental protocols are the bedrock of scientific advancement. Below are outlines of the key experimental procedures for the synthesis, resolution, and spectroscopic analysis of (-)-bromochlorofluoromethane.

Synthesis and Resolution of (-)-Bromochlorofluoromethane Enantiomers

The preparation of enantiomerically pure (-)-bromochlorofluoromethane is a critical first step for its use as a spectroscopic benchmark.

Synthesis:

• Starting Material: The synthesis typically starts from bromochloromethane (B122714) (CH₂BrCl).

• Fluorination: A common method involves the reaction of bromochloromethane with a fluorinating agent, such as mercuric fluoride (B91410) (HgF₂) or antimony trifluoride (SbF₃), to produce racemic bromochlorofluoromethane (B1195813) (CHBrClF).

• Purification: The crude product is purified by distillation to remove unreacted starting materials and byproducts.

Resolution of Enantiomers:

The separation of the racemic mixture into its constituent enantiomers is a challenging task due to the molecule's volatility and lack of functional groups suitable for classical resolution methods.

• Chiral Derivatizing Agent: One successful approach involves the use of a chiral resolving agent to form diastereomers. For instance, reaction with a chiral amine can lead to the formation of diastereomeric salts that can be separated by crystallization due to their different solubilities.

• Enantioselective Chromatography: Gas chromatography (GC) or high-performance liquid chromatography (HPLC) with a chiral stationary phase can be employed to separate the enantiomers.

• Regeneration: After separation, the chiral auxiliary is removed to yield the enantiomerically enriched (-)-bromochlorofluoromethane.

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD spectroscopy measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.

• Sample Preparation: A solution of the enantiomerically pure sample is prepared in a suitable solvent (e.g., carbon tetrachloride or deuterated chloroform) at a concentration sufficient to obtain a good signal-to-noise ratio.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a VCD module is used. The key components include a photoelastic modulator (PEM) to modulate the polarization of the IR beam and a sensitive detector.

• Data Acquisition: The VCD spectrum is recorded over the desired spectral range, typically in the mid-infrared region where fundamental vibrational transitions occur.

• Data Processing: The raw data is processed to obtain the final VCD spectrum, which shows positive and negative bands corresponding to the differential absorption.

High-Resolution Spectroscopy for Parity Violation Measurement

The experimental search for parity violation in chiral molecules requires extremely high spectral resolution and sensitivity.

• Molecular Beam: A supersonic jet expansion is used to cool the molecules to very low rotational and translational temperatures, which simplifies the spectrum by reducing the number of populated rotational levels and minimizing Doppler broadening.

• High-Resolution Laser Source: A narrow-linewidth, frequency-stabilized laser, such as a CO₂ laser or a quantum cascade laser (QCL), is used to probe specific rovibrational transitions.

• Detection Scheme: Sensitive detection techniques, such as cavity-enhanced absorption spectroscopy or Ramsey interferometry, are employed to measure the very small frequency differences between the enantiomers.

• Systematic Error Control: Meticulous control of systematic errors, such as those arising from magnetic fields or imperfections in the experimental setup, is crucial for a successful measurement.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams, created using the DOT language, illustrate the workflows for VCD spectroscopy and the experimental search for parity violation.

Caption: Experimental workflow for Vibrational Circular Dichroism (VCD) spectroscopy.

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 2. Perspectives on parity violation in chiral molecules: theory, spectroscopic experiment and biomolecular homochirality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]

Safety & Regulatory Compliance

Safe Disposal of (-)-Bromochlorofluoromethane: A Procedural Guide

For researchers and scientists engaged in drug development and other laboratory research, the proper management and disposal of chemical reagents are paramount for ensuring a safe and compliant work environment. (-)-Bromochlorofluoromethane, a chiral halogenated methane, requires careful handling due to its potential health hazards and environmental impact. This guide provides a comprehensive, step-by-step procedure for the safe disposal of (-)-bromochlorofluoromethane, designed to be the preferred resource for laboratory safety and chemical handling.

Immediate Safety and Hazard Information

Understanding the intrinsic properties and hazards of (-)-bromochlorofluoromethane is the critical first step in its safe management. It is a gas at standard temperature and pressure and presents several potential hazards.

Key Hazard and Disposal Information Summary

Property/Hazard	Description	Disposal Consideration
Chemical Formula	CHBrClF	Must be disposed of as hazardous waste.
Appearance	Gas	Contained in a suitable, sealed, and properly labeled waste container.
Ozone Depletion Potential	Substance is known to harm public health and the environment by destroying ozone in the upper atmosphere.[1]	Direct release into the environment is strictly prohibited.[2]
Acute Toxicity (Inhalation)	Harmful if inhaled, may cause respiratory irritation.	Handle in a well-ventilated area, preferably a chemical fume hood.[2]
Skin and Eye Contact	Causes skin irritation and serious eye damage.	Wear appropriate personal protective equipment (PPE).
Primary Disposal Method	Removal to a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[3]	Contact your institution's Environmental Health and Safety (EHS) department to coordinate with a licensed vendor.[2]

Step-by-Step Disposal Protocol for (-)-Bromochlorofluoromethane

The recommended and primary method for the disposal of (-)-bromochlorofluoromethane is through a licensed and approved chemical destruction facility.[2][3]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling (-)-bromochlorofluoromethane for disposal, ensure the following safety measures are in place:

• Ventilation: Always handle the substance in a well-ventilated area, ideally within a certified chemical fume hood to prevent the inhalation of any vapors.[2]

• Eye Protection: Wear tightly fitting safety goggles with side shields.[2]

• Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove removal technique to avoid skin contact.[3]

• Body Protection: Wear suitable protective clothing to prevent skin contact.[2][4]

• Respiratory Protection: If ventilation is inadequate, use a full-face respirator.[4]

2. Waste Preparation and Containment:

Proper containment and labeling are crucial for safe transport and disposal.

• Container: If possible, keep the (-)-bromochlorofluoromethane waste in its original container. Otherwise, use a compatible, properly sealed, and labeled waste container.[2]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical name "(-)-Bromochlorofluoromethane," and any other required hazard symbols (e.g., toxic, gas under pressure). Include the date of waste generation and the name of the responsible individual or laboratory.[2]

3. Coordination with a Licensed Waste Disposal Vendor:

• Contact EHS: Your institution's Environmental Health and Safety (EHS) department will have a list of approved vendors for hazardous chemical waste disposal. Contact them to schedule a pickup.[2]

• Provide Information: Be prepared to provide the waste vendor with the chemical name, quantity, and information from the Safety Data Sheet (SDS), including all hazard classifications.[2]

4. Decontamination of Empty Containers:

Empty containers that previously held (-)-bromochlorofluoromethane must also be treated as hazardous waste until properly decontaminated.

• Rinsing: Containers can be triple-rinsed with an appropriate solvent. Consult your EHS department for guidance on a suitable solvent.[2]

• Rinsate Disposal: The rinsate from the cleaning process must be collected and disposed of as hazardous waste.[2]

• Container Disposal: Once decontaminated, the container can be offered for recycling or reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill, if local regulations permit.[3]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (-)-bromochlorofluoromethane from a laboratory setting.

References

• 1. prd-sc102-cdn.rtx.com [prd-sc102-cdn.rtx.com]
• 2. benchchem.com [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. echemi.com [echemi.com]

Personal protective equipment for handling Bromochlorofluoromethane, (-)-

Essential Safety and Handling Guide for Bromochlorofluoromethane, (-)-

This guide provides immediate and essential safety, handling, and disposal information for researchers, scientists, and drug development professionals working with Bromochlorofluoromethane, (-)-. The following procedures are based on available safety data for the enantiomer (S)-(+)-bromochlorofluoromethane and general best practices for handling halogenated hydrocarbons.

Chemical Identification and Properties

Property	Value
Chemical Name	Bromochlorofluoromethane
Synonyms	Fluorochlorobromomethane
Chemical Formula	CHBrClF
Molar Mass	147.37 g/mol
CAS Number	593-98-6 (for the S-enantiomer)
Appearance	Data not available; likely a volatile liquid or gas at room temperature
Boiling Point	36 °C; 97 °F; 309 K[1]
Melting Point	-115 °C; -175 °F; 158 K[1]
Density	1.953 g/cm³[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling Bromochlorofluoromethane.

Protection Type	Recommended Equipment	Specifications
Eye and Face Protection	Safety Goggles and Face Shield	Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US).[2] A face shield should be worn in addition to goggles when there is a splash hazard.
Skin Protection	Chemical Impermeable Gloves and Lab Coat	Wear fire/flame resistant and impervious clothing.[2] Handle with gloves that have been inspected prior to use.[3] Nitrile gloves are suitable for incidental contact.
Respiratory Protection	Full-face Respirator	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[2] In case of inadequate ventilation, wear respiratory protection.[4]

Logical Flow for PPE Selection

Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the chemical and ensure a safe laboratory environment.

Safe Handling Protocol

• Ventilation : Always handle Bromochlorofluoromethane in a well-ventilated area, preferably within a chemical fume hood.[2][3]

• Avoid Contact : Take precautions to avoid contact with skin and eyes.[2][3] Avoid breathing vapors or mist.[2]

• Ignition Sources : Keep away from all sources of ignition.[2] Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

• Personal Hygiene : Wash hands thoroughly after handling.

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

• Protect from sunlight and store away from high-heat sources.[5]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

Emergency Situation	First Aid Measures
Inhalation	Move the victim to fresh air. If not breathing, give artificial respiration. Consult a physician.[3]
Skin Contact	Immediately wash off with soap and plenty of water.[3] Remove contaminated clothing.
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[3]

Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup.

Caption: Step-by-step workflow for responding to a chemical spill.

Disposal Plan

Proper disposal of Bromochlorofluoromethane and its containers is crucial to prevent environmental contamination.

• Product Disposal : The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2][3] Do not discharge to sewer systems.[2]

• Contaminated Packaging : Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[2][3] Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary landfill.[2][3]

Disposal Decision Pathway

References

• 1. Bromochlorofluoromethane - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. lookchem.com [lookchem.com]
• 4. nextsds.com [nextsds.com]
• 5. prd-sc102-cdn.rtx.com [prd-sc102-cdn.rtx.com]